5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid

• CAS: 1522530-72-8

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of a plausible and scientifically grounded synthetic route to 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid, a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. The synthesis of this molecule, while not extensively detailed in current literature, can be strategically approached through a multi-step sequence involving the formation of the core pyrrolo[2,3-b]pyrazine scaffold, followed by key functionalization steps. This document outlines a proposed synthetic pathway, detailing the rationale behind the selection of reagents and reaction conditions, and provides step-by-step experimental protocols for each transformation. The synthesis leverages fundamental organic chemistry principles, including electrophilic halogenation, nucleophilic substitution, and organometallic-mediated carboxylation.

Introduction

The pyrrolo[2,3-b]pyrazine scaffold, an isomer of the more commonly known 7-azaindole, is a privileged heterocyclic motif found in numerous biologically active molecules. The fusion of a pyrrole and a pyrazine ring creates a unique electronic and structural framework that can engage with a variety of biological targets. The title compound, 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid, incorporates a strategic N-methylation on the pyrrole ring and a carboxylic acid functionality, offering potential for further derivatization and interaction with protein active sites. This guide aims to provide a robust and reproducible synthetic strategy to access this valuable building block for drug discovery programs.

Proposed Synthetic Pathway

The synthesis of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid can be logically divided into three key stages:

• Construction of the Core Heterocycle: Synthesis of a suitable 7-halo-5H-pyrrolo[2,3-b]pyrazine intermediate.

• N-Methylation: Introduction of the methyl group at the 5-position of the pyrrolo[2,3-b]pyrazine ring system.

• Carboxylation: Conversion of the 7-halo substituent to the final carboxylic acid functionality.

This proposed pathway is illustrated in the workflow diagram below.

An In-depth Technical Guide to the Core Mechanism of Action of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive analysis of the potential mechanisms of action for 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid. While direct experimental data on this specific molecule is limited, its core scaffold, 5H-pyrrolo[2,3-b]pyrazine, is a well-established "privileged" structure in medicinal chemistry. This guide synthesizes the extensive research on its derivatives to infer its most probable biological roles. The primary mechanism of action is likely as an ATP-competitive kinase inhibitor, with the pyrrolo[2,3-b]pyrazine core acting as a hinge-binding motif for various kinases, most notably Fibroblast Growth Factor Receptors (FGFRs) and Janus Kinases (JAKs). The carboxylic acid moiety at the 7-position serves as a crucial handle for synthetic elaboration, enabling the creation of potent and selective inhibitors. Furthermore, its classification as a "protein degrader building block" suggests a secondary, yet significant, potential application in the development of Proteolysis-Targeting Chimeras (PROTACs), a novel therapeutic modality for targeted protein degradation. This guide will delve into the structural basis for these mechanisms, provide experimental frameworks for their validation, and offer insights into the future therapeutic potential of compounds derived from this versatile scaffold.

The 5H-pyrrolo[2,3-b]pyrazine Scaffold: A Privileged Core in Kinase Inhibition

The 5H-pyrrolo[2,3-b]pyrazine core is a heterocyclic aromatic system that is isosteric to purine, the fundamental building block of adenosine triphosphate (ATP). This structural mimicry is the cornerstone of its utility in kinase inhibitor design.[1][2] Protein kinases, a large family of enzymes that catalyze the phosphorylation of substrate proteins, all share a conserved ATP-binding pocket. Small molecules that can effectively compete with ATP for this binding site can inhibit the kinase's activity, thereby blocking downstream signaling pathways.

The pyrrolo[2,3-b]pyrazine scaffold has been successfully employed in the development of inhibitors for a range of kinases, including:

• Fibroblast Growth Factor Receptors (FGFRs)[3][4]

• Janus Kinases (JAKs)[4]

• Bruton's Tyrosine Kinase (BTK)[4]

• Focal Adhesion Kinase (FAK)[4]

• Ataxia Telangiectasia and Rad3-related protein (ATR)[4]

The versatility of this scaffold allows for the development of both highly selective and multi-targeted kinase inhibitors, depending on the nature of the substituents.[1]

Primary Mechanism of Action: ATP-Competitive Kinase Inhibition

The most probable mechanism of action for 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid and its derivatives is the competitive inhibition of protein kinases at the ATP-binding site. The pyrrolo[2,3-b]pyrazine core functions as the "hinge-binder," forming critical hydrogen bonds with the backbone of the kinase's hinge region, the flexible loop connecting the N- and C-lobes of the kinase domain.[5] This interaction anchors the inhibitor in the active site, allowing other parts of the molecule to make additional contacts that enhance potency and selectivity.

Targeting the FGFR Family

Aberrant FGFR signaling is a key driver in various cancers, making it an attractive therapeutic target.[3][6] The 5H-pyrrolo[2,3-b]pyrazine scaffold has proven to be a highly effective starting point for the design of potent FGFR inhibitors.[3][4] Studies have shown that replacing other heterocyclic systems with the 5H-pyrrolo[2,3-b]pyrazine core can dramatically increase FGFR1 inhibitory activity.[5]

Structural Insights into FGFR Inhibition:

The pyrrolo[2,3-b]pyrazine nucleus typically forms one or two hydrogen bonds with the hinge region of the FGFR kinase domain. The substituents at the 5 and 7 positions are critical for determining potency and selectivity. The carboxylic acid at the 7-position of the topic compound is a key functional group for derivatization. It can be converted to amides, esters, or other functional groups to interact with specific residues in the ATP-binding pocket, thereby fine-tuning the inhibitor's profile.[7]

Caption: The general mechanism of action for a PROTAC, highlighting the potential role of a 5H-pyrrolo[2,3-b]pyrazine derivative as the warhead.

Experimental Protocols for Mechanistic Elucidation

For researchers working with 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid or its derivatives, the following experimental workflows can be employed to validate the proposed mechanisms of action.

Kinase Inhibition Assays

• Biochemical Kinase Assays:

  • Objective: To determine the direct inhibitory activity of the compound against a panel of purified kinases.

  • Methodology:

    • Synthesize a library of derivatives of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid (e.g., amides, esters).

    • Utilize a luminescence-based or fluorescence-based in vitro kinase assay (e.g., ADP-Glo™, LanthaScreen™).

    • Screen the compounds against a broad panel of kinases, with a focus on FGFR and JAK family members.

    • Determine the IC₅₀ values for active compounds.

• Cellular Kinase Assays:

  • Objective: To assess the ability of the compound to inhibit kinase activity within a cellular context.

  • Methodology:

    • Select cell lines with known dependencies on specific kinases (e.g., cancer cell lines with FGFR amplifications).

    • Treat the cells with varying concentrations of the test compound.

    • Lyse the cells and perform a Western blot analysis to measure the phosphorylation status of the target kinase and its downstream substrates (e.g., p-FGFR, p-STAT).

    • A reduction in phosphorylation indicates cellular target engagement.

PROTAC Activity Assays

• Ternary Complex Formation Assays:

  • Objective: To confirm that the PROTAC can induce the formation of a ternary complex between the POI and the E3 ligase.

  • Methodology:

    • Synthesize a PROTAC by linking a derivative of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid to an E3 ligase ligand.

    • Use biophysical techniques such as Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC) to measure the binding affinities and kinetics of the PROTAC to the POI and the E3 ligase, both individually and in combination.

• Cellular Protein Degradation Assays:

  • Objective: To demonstrate that the PROTAC leads to the degradation of the target protein in cells.

  • Methodology:

    • Treat cells expressing the POI with the PROTAC at various concentrations and time points.

    • Perform a Western blot or an in-cell Western to quantify the levels of the POI.

    • A dose- and time-dependent decrease in the POI level indicates successful degradation.

    • To confirm the involvement of the proteasome, co-treat cells with the PROTAC and a proteasome inhibitor (e.g., MG132); this should rescue the degradation of the POI.

Conclusion

5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid is a versatile chemical entity with significant potential in drug discovery. While it may not be a potent bioactive molecule in its own right, its core scaffold is a proven hinge-binder for ATP-competitive kinase inhibitors, particularly for the FGFR and JAK families. The carboxylic acid functionality provides a convenient point for synthetic elaboration to create highly potent and selective inhibitors. Furthermore, the emerging role of this scaffold in the design of PROTACs opens up a new avenue for therapeutic intervention through targeted protein degradation. The experimental frameworks outlined in this guide provide a clear path for researchers to explore and validate the mechanism of action of novel compounds derived from this promising scaffold, paving the way for the development of next-generation targeted therapies.

References

• Discovery and Biological Evaluation of a Series of Pyrrolo[2,3-b]pyrazines as Novel FGFR Inhibitors. (URL: [Link])

• Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. (URL: [Link])

• Discovery of a series of dimethoxybenzene FGFR inhibitors with 5 H- pyrrolo[2,3- b]pyrazine scaffold. (URL: [Link])

• Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors. (URL: [Link])

• Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). (URL: [Link])

• Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors. (URL: [Link])

• 5-Methyl-5H-pyrrolo[2, 3-b]pyrazine-7-carboxylic acid methyl ester, min 97%, 250 mg. (URL: [Link])

• Pharmacophore Modeling of Janus Kinase Inhibitors: Tools for Drug Discovery and Exposition Prediction. (URL: [Link])

• Discovery of novel BTK inhibitors with carboxylic acids. (URL: [Link])

• Discovery of novel BTK inhibitors with carboxylic acids | Request PDF. (URL: [Link])

• Methyl 5H-pyrrolo[2,3-b]pyrazine-2-carboxylate. (URL: [Link])

• 2-(3-Bromophenyl)-8-fluoroquinazoline-4-carboxylic Acid as a Novel and Selective Aurora A Kinase Inhibitory Lead with Apoptosis Properties: Design, Synthesis, In Vitro and In Silico Biological Evaluation. (URL: [Link])

• Targeted protein degradation: elements of PROTAC design | Request PDF. (URL: [Link])

• From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation. (URL: [Link])

• Carboxylic Acid (Bio)Isosteres in Drug Design. (URL: [Link])

• Current strategies for the design of PROTAC linkers: a critical review. (URL: [Link])

• PROTACs: Emerging Targeted Protein Degradation Approaches for Advanced Druggable Strategies. (URL: [Link])

• Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2. (URL: [Link])

• Jak inhibitors and their selectivity profile. | Download Scientific Diagram. (URL: [Link])

• Recent Developments in PROTAC-mediated Protein Degradation: From Bench to Clinic. (URL: [Link])

• Mechanism of Action of JAK Inhibitors. (URL: [Link])

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• 2. Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019-2023) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of a series of dimethoxybenzene FGFR inhibitors with 5 H- pyrrolo[2,3- b]pyrazine scaffold: structure-activity relationship, crystal structural characterization and in vivo study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Discovery and Biological Evaluation of a Series of Pyrrolo[2,3-b]pyrazines as Novel FGFR Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

An In-depth Technical Guide on the Biological Activity of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 5H-pyrrolo[2,3-b]pyrazine core is a significant heterocyclic scaffold in medicinal chemistry, recognized for its role as a "hinge-binder" in various protein kinases. This guide delves into the biological landscape of this scaffold, with a specific focus on the potential activities of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid. While direct extensive research on this specific molecule is emerging, a comprehensive analysis of its derivatives allows for a robust, inferred biological profile. This document synthesizes the known structure-activity relationships (SAR) of related compounds, details methodologies for its biological evaluation, and provides a forward-looking perspective on its therapeutic potential.

The 5H-pyrrolo[2,3-b]pyrazine Scaffold: A Privileged Structure in Kinase Inhibition

The 5H-pyrrolo[2,3-b]pyrazine nucleus, an isostere of purine, has garnered significant attention in drug discovery. Its structure is particularly adept at forming hydrogen bonds with the hinge region of the ATP-binding pocket of protein kinases, a critical interaction for potent and selective inhibition. This "hinge-binding" capability has established the pyrrolo[2,3-b]pyrazine scaffold as a privileged structure in the design of inhibitors for a range of kinases implicated in oncology and immunology.

Derivatives of this scaffold have been reported to exhibit inhibitory activity against several important kinase targets, including:

• Fibroblast Growth Factor Receptors (FGFRs)[1][2]

• Janus Kinases (JAKs), particularly JAK3[3]

• Bruton's Tyrosine Kinase (BTK)[1]

• Focal Adhesion Kinase (FAK)[1]

• Ataxia Telangiectasia and Rad3-related protein (ATR) kinase[1]

The versatility of this core allows for substitutions at various positions, enabling the fine-tuning of potency, selectivity, and pharmacokinetic properties. The focus of this guide, 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid, represents a specific embodiment of this scaffold with distinct functional groups that are expected to modulate its biological activity.

Synthesis and Physicochemical Properties

While a specific synthetic route for 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid is not detailed in the provided search results, a general synthesis can be inferred from related compounds. The synthesis would likely involve the construction of the core pyrrolo[2,3-b]pyrazine ring system, followed by methylation at the N5 position and the introduction or modification of a carboxylic acid group at the C7 position.

Physicochemical Properties (Inferred)

Property	Value	Source
Molecular Formula	C9H9N3O2	[4]
Molecular Weight	191.19 g/mol	[4]
CAS Number	1522530-72-8	[5]

Biological Activities of 5H-pyrrolo[2,3-b]pyrazine Derivatives

The biological activity of the 5H-pyrrolo[2,3-b]pyrazine scaffold is most prominently documented in the context of kinase inhibition.

FGFR Inhibition

Aberrant FGFR signaling is a key driver in various cancers. Several studies have highlighted the potential of 5H-pyrrolo[2,3-b]pyrazine derivatives as potent FGFR inhibitors.[1][2] Structure-based drug design, often guided by co-crystal structures, has enabled the optimization of these compounds for high potency and selectivity.[1]

Key Structure-Activity Relationships (SAR) for FGFR Inhibition:

• Scaffold: The 5H-pyrrolo[2,3-b]pyrazine core serves as an effective hinge-binding motif.[1]

• Substitutions: Modifications at the C3 and C5 positions have been explored to enhance potency and selectivity. For instance, the addition of a sulfonyl group at the N5 position has been shown to be a key modification in some potent inhibitors.[2]

JAK and ITK Inhibition

Derivatives of the pyrrolo[2,3-b]pyrazine scaffold have also been investigated as dual inhibitors of Interleukin-2-inducible T-cell kinase (ITK) and Janus kinase 3 (JAK3).[3] These kinases are crucial components of signaling pathways in immune cells, making them attractive targets for the treatment of autoimmune disorders and rheumatoid arthritis.[3]

Inferred Biological Profile of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid

Based on the established activities of the 5H-pyrrolo[2,3-b]pyrazine scaffold, we can infer the likely biological profile of the title compound.

• Kinase Inhibition: The core scaffold suggests that 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid is a candidate for kinase inhibition. The specific kinase targets would be determined by the overall conformation and electronic properties conferred by the methyl and carboxylic acid groups.

• Role of the 5-Methyl Group: The methyl group at the N5 position may serve to enhance metabolic stability and could also influence the compound's conformation, potentially affecting its binding affinity to target kinases.

• Role of the 7-Carboxylic Acid Group: The carboxylic acid at the C7 position is a significant feature. It can act as a hydrogen bond donor and acceptor, potentially forming key interactions within the ATP-binding pocket of a kinase. It also increases the polarity of the molecule, which will impact its solubility and pharmacokinetic properties.

Experimental Protocols for Biological Evaluation

To empirically determine the biological activity of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid, a series of in vitro and cell-based assays are recommended.

Kinase Inhibition Assay (Biochemical)

This protocol outlines a general method for assessing the direct inhibitory effect of the compound on a panel of purified kinases.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Discovery and Biological Evaluation of a Series of Pyrrolo[2,3-b]pyrazines as Novel FGFR Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. calpaclab.com [calpaclab.com]
• 5. 1522530-72-8|5-Methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid|BLD Pharm [bldpharm.com]

A Comprehensive Spectroscopic Guide to 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid: Predicted Data and Analytical Protocols

Abstract: This technical guide provides a detailed predictive analysis of the spectroscopic characteristics of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid, a heterocyclic compound of interest in medicinal chemistry and materials science. Given the prevalence of the pyrrolopyrazine core in biologically active molecules, robust analytical methods for structural confirmation are paramount.[1] This document serves as a reference for researchers, offering predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. Furthermore, it outlines field-proven, step-by-step protocols for the empirical acquisition and validation of this data, ensuring scientific rigor and reproducibility.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating the Core Structure

NMR spectroscopy is the cornerstone of molecular structure elucidation. For 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid, a combination of 1D (¹H, ¹³C) and 2D (e.g., COSY, HSQC, HMBC) experiments provides an unambiguous assignment of all proton and carbon atoms, confirming connectivity and substitution patterns.

Expertise & Rationale: Experimental Design

The choice of experimental parameters is critical for acquiring high-quality data.

• Solvent Selection: Dimethyl sulfoxide-d₆ (DMSO-d₆) is the solvent of choice. Its high polarity readily dissolves the carboxylic acid, and its low proton exchange rate allows for the observation of the acidic carboxyl proton (–COOH) and the pyrrole N-H proton (if tautomerism occurs, though N-methylation prevents this for the pyrrole nitrogen). Residual solvent peaks (¹H ≈ 2.50 ppm, ¹³C ≈ 39.52 ppm) serve as a reliable internal reference.[2]

• Expected ¹H NMR Features: The structure contains five distinct proton environments. The two protons on the pyrazine ring are expected to appear as doublets in the aromatic region. The single proton on the pyrrole ring will appear as a singlet. The N-methyl protons will be a sharp singlet in the upfield region, and the carboxylic acid proton will be a broad singlet at a significantly downfield chemical shift (>12 ppm), characteristic of acidic protons.[3]

• Expected ¹³C NMR Features: The molecule possesses eight unique carbon atoms. The carbonyl carbon of the carboxylic acid is expected at the most downfield position (~165-175 ppm).[3] The six carbons of the heterocyclic core will resonate in the aromatic region (approx. 110-160 ppm), and the N-methyl carbon will be the most upfield signal.

Protocol: NMR Data Acquisition

This protocol describes a self-validating system for the complete structural assignment.

• Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in ~0.6 mL of DMSO-d₆ in a clean, dry 5 mm NMR tube.

• Instrument Setup: Use a 400 MHz (or higher) spectrometer. Tune and match the probe for both ¹H and ¹³C frequencies. Shim the magnetic field to achieve optimal resolution (line width <0.5 Hz for the solvent peak).

• ¹H NMR Acquisition:

  • Acquire a standard 1D proton spectrum with a 90° pulse.

  • Set the spectral width to cover a range of -2 to 16 ppm.

  • Use a relaxation delay (d1) of at least 2 seconds to ensure quantitative integration.

  • Acquire a minimum of 16 scans.

• ¹³C{¹H} NMR Acquisition:

  • Acquire a proton-decoupled carbon spectrum.

  • Set the spectral width to cover a range of 0 to 200 ppm.

  • Use a relaxation delay of 2-5 seconds. Acquire a sufficient number of scans (>1024) to achieve a good signal-to-noise ratio.

• 2D NMR Acquisition (for confirmation):

  • COSY (¹H-¹H Correlation Spectroscopy): Identifies proton-proton couplings, confirming the relationship between the pyrazine ring protons.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded protons and carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over 2-3 bonds, which is crucial for assigning quaternary carbons and linking the N-methyl group and pyrrole proton to the correct carbons in the ring system.

Predicted NMR Data Summary

The following tables summarize the predicted chemical shifts (δ) in ppm. These values are estimated based on data from similar pyrazine and pyrrolo-heterocyclic systems.[4]

Table 1: Predicted ¹H NMR Data (400 MHz, DMSO-d₆)

Predicted δ (ppm)	Multiplicity	Integration	Assignment
~13.0	br s	1H	-COOH
~8.70	d, J ≈ 2.0 Hz	1H	H-2
~8.55	d, J ≈ 2.0 Hz	1H	H-3
~7.90	s	1H	H-6

| ~4.10 | s | 3H | N-CH₃ |

Table 2: Predicted ¹³C NMR Data (101 MHz, DMSO-d₆)

Predicted δ (ppm)	Assignment
~164.5	-COOH
~150.0	C-3a
~145.0	C-2
~142.0	C-7a
~138.0	C-3
~125.0	C-7
~115.0	C-6

| ~35.0 | N-CH₃ |

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy provides rapid and definitive identification of key functional groups within the molecule. The spectrum is expected to be dominated by absorptions from the carboxylic acid and the aromatic heterocyclic core.

Expertise & Rationale: Interpreting Vibrational Modes

The presence of strong hydrogen bonding in carboxylic acid dimers dramatically influences the spectrum.

• O–H Stretch: A hallmark of a carboxylic acid is an extremely broad absorption band from ~3300 cm⁻¹ down to ~2500 cm⁻¹, resulting from the O-H stretching vibration within a hydrogen-bonded dimer.[5][6] This broad feature often obscures C-H stretching signals.

• C=O Stretch: A strong, sharp absorption is expected between 1710-1680 cm⁻¹ for the carbonyl (C=O) stretch of the dimerized carboxylic acid.[3] Conjugation with the pyrrole ring system may shift this to the lower end of the range.

• Aromatic Stretches: Medium to weak absorptions from C=C and C=N stretching within the aromatic rings are expected in the 1600–1450 cm⁻¹ region.

• Fingerprint Region: The region below 1400 cm⁻¹ will contain a complex pattern of C-O stretching, C-N stretching, and C-H bending vibrations, which are unique to the molecule's overall structure.[7]

Protocol: FT-IR-ATR Data Acquisition

Attenuated Total Reflectance (ATR) is a modern, reliable method requiring minimal sample preparation.

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a solvent-moistened swab (e.g., isopropanol) and allowing it to dry completely.

• Background Scan: Record a background spectrum of the empty ATR stage. This is crucial to subtract atmospheric (CO₂, H₂O) and instrument-related absorptions.

• Sample Analysis: Place a small amount (1-2 mg) of the solid sample onto the crystal.

• Apply Pressure: Lower the ATR anvil and apply consistent pressure to ensure good contact between the sample and the crystal.

• Data Acquisition: Collect the spectrum, typically by co-adding 16 to 32 scans at a resolution of 4 cm⁻¹.

• Data Processing: Perform an automatic baseline correction and ATR correction if available in the software.

Predicted IR Data Summary

Table 3: Predicted Major IR Absorption Bands

Predicted Wavenumber (cm⁻¹)	Intensity	Vibrational Assignment
3300–2500	Strong, very broad	O–H stretch (from carboxylic acid dimer)
~2950	Weak	C–H stretch (N-CH₃ and aromatic)
~1700	Strong, sharp	C=O stretch (conjugated carboxylic acid)[8][9]
1610–1450	Medium-Weak	C=C and C=N aromatic ring stretches
~1300	Medium	C–O stretch coupled with O–H bend[9]

| ~1250 | Medium | C–N stretch |

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation

High-Resolution Mass Spectrometry (HRMS) provides the definitive molecular formula by measuring the exact mass of the parent ion with high precision. Tandem MS (MS/MS) reveals structural information through controlled fragmentation.

Expertise & Rationale: Ionization and Fragmentation

• Ionization Method: Electrospray Ionization (ESI) is the ideal technique for this molecule due to its polarity and acidic nature. It is a soft ionization method that typically produces an intact protonated molecule [M+H]⁺ in positive ion mode or a deprotonated molecule [M-H]⁻ in negative ion mode.[10][11]

• Predicted Fragmentation: In MS/MS experiments (Collision-Induced Dissociation), the protonated molecule is expected to fragment via predictable pathways. The most labile site is the carboxylic acid group.

  • Initial Losses: Common initial losses include water (H₂O) and then carbon monoxide (CO), or a direct loss of formic acid (HCOOH). Loss of CO₂ from the [M-H]⁻ ion is also a highly characteristic fragmentation pathway for carboxylic acids.

  • Ring Fragmentation: At higher collision energies, fragmentation of the heterocyclic core may occur, though this is generally less favored than losses from the substituent.[12]

Protocol: ESI-HRMS Data Acquisition

• Sample Preparation: Prepare a dilute solution of the sample (~100 µg/mL) in a suitable solvent such as methanol or acetonitrile/water (50:50 v/v). A trace amount of formic acid (0.1%) can be added to promote protonation in positive mode.

• Instrument Calibration: Calibrate the mass spectrometer (e.g., TOF or Orbitrap) using a known calibration standard to ensure high mass accuracy (<5 ppm).

• Infusion: Introduce the sample into the ESI source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• MS Scan: Acquire full scan mass spectra in both positive and negative ion modes over a relevant m/z range (e.g., 50-500). The exact mass of the [M+H]⁺ and/or [M-H]⁻ ions should be recorded.

• MS/MS Scan: Select the monoisotopic parent ion ([M+H]⁺ or [M-H]⁻) for fragmentation. Acquire product ion spectra at varying collision energies to build a complete fragmentation profile.

Predicted Mass Spectrometry Data

Molecular Formula: C₈H₇N₃O₂ Exact Mass: 177.0538

Table 4: Predicted HRMS and MS/MS Fragmentation Data

Ion Mode	Predicted m/z	Formula	Assignment / Origin
ESI (+)	178.0616	[C₈H₈N₃O₂]⁺	[M+H]⁺
ESI (+)	160.0510	[C₈H₆N₃O]⁺	[M+H - H₂O]⁺
ESI (+)	132.0561	[C₇H₆N₃]⁺	[M+H - H₂O - CO]⁺
ESI (-)	176.0462	[C₈H₆N₃O₂]⁻	[M-H]⁻

| ESI (-) | 132.0569 | [C₇H₆N₃]⁻ | [M-H - CO₂]⁻ |

Integrated Analytical Workflow

The confirmation of the structure of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid is not based on a single technique but on the convergence of evidence from all three. The following workflow illustrates this self-validating logic.

Caption: Integrated workflow for structural elucidation.

References

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An In-depth Technical Guide to the Physicochemical Properties of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic Acid

Introduction: The Strategic Importance of the Pyrrolo[2,3-b]pyrazine Scaffold

The bicyclic heteroaromatic scaffold of pyrrolo[2,3-b]pyrazine is a cornerstone in modern medicinal chemistry, recognized for its versatile biological activities. Compounds bearing this core structure have demonstrated significant potential as kinase inhibitors, making them highly valuable in oncology and inflammation research.[1] Specifically, derivatives of this scaffold have been identified as potent inhibitors of Fibroblast Growth Factor Receptors (FGFRs), a family of receptor tyrosine kinases often implicated in tumorigenesis.[2][3]

This guide focuses on a specific, yet promising, derivative: 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid (CAS No. 1522530-72-8).[4][5] The introduction of a methyl group at the 5-position and a carboxylic acid at the 7-position significantly influences the molecule's physicochemical properties, which in turn govern its pharmacokinetic and pharmacodynamic behavior. Understanding these properties is not merely an academic exercise; it is a critical prerequisite for advancing this molecule through the drug discovery and development pipeline.

As a Senior Application Scientist, my objective is to provide not just a list of properties, but a comprehensive, field-proven perspective on how to approach the characterization of this molecule. This guide is structured to provide both foundational data and the causal logic behind the experimental methodologies required for a thorough physicochemical profiling.

Molecular Structure and Inferred Physicochemical Properties

A thorough understanding of a compound's behavior begins with its structure. The key structural features of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid—a planar aromatic system, a carboxylic acid group (anionizable), and pyrazinic nitrogens (potentially cationizable)—dictate its fundamental physicochemical characteristics.

Property	Predicted/Inferred Value	Rationale & Significance in Drug Development
Molecular Formula	C₈H₇N₃O₂	Provides the basis for molecular weight calculation and elemental analysis.
Molecular Weight	177.16 g/mol	Influences diffusion rates and is a key parameter in Lipinski's Rule of Five for oral bioavailability.
pKa	(Carboxylic Acid) ~3-5; (Pyrazine N) ~1-2	The carboxylic acid is expected to be the primary acidic center, crucial for solubility and salt formation. The pyrazine nitrogens are weakly basic. Precise pKa values are critical for predicting ionization state at physiological pH, which impacts solubility, permeability, and receptor binding.
Aqueous Solubility	pH-dependent	Low intrinsic solubility is anticipated for the neutral form due to the planar aromatic core. Solubility is expected to increase significantly at pH values above the carboxylic acid pKa. Poor solubility can be a major hurdle for in vitro assays and in vivo bioavailability.
LogP (Octanol/Water)	Predicted ~0.5 - 1.5	The addition of the methyl group likely increases lipophilicity compared to the parent molecule. LogP is a key indicator of a compound's lipophilicity, influencing its membrane permeability, metabolic stability, and potential for off-target effects.
Melting Point	Expected to be a high-melting solid	The planar structure and potential for hydrogen bonding suggest a crystalline solid with a relatively high melting point, indicative of strong intermolecular forces. This impacts formulation and stability.

Note: The pKa and LogP values are expert estimations based on the properties of similar heterocyclic carboxylic acids and the influence of the methyl group. Experimental determination is essential for confirmation.

Experimental Determination of Key Physicochemical Properties

The following sections detail the self-validating experimental protocols necessary to accurately characterize 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid.

Acid Dissociation Constant (pKa) Determination

Causality: The pKa dictates the ionization state of the molecule at a given pH. For an acidic compound like this one, understanding its pKa is paramount for predicting its behavior in the physiological environment of the gut and bloodstream, and for developing appropriate formulations. Potentiometric titration is the gold standard for its accuracy and directness.[6]

Experimental Workflow: Potentiometric Titration

Caption: Workflow for thermodynamic solubility determination.

Detailed Protocol (Shake-Flask):

• Preparation: Add an excess amount of solid 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid to vials containing a buffer of known pH (e.g., phosphate-buffered saline at pH 7.4).

• Equilibration: Seal the vials and place them in a shaker bath at a controlled temperature (e.g., 25°C) for 24 to 48 hours. This extended incubation is critical to ensure that a true equilibrium between the solid and dissolved states is reached.

• Separation: Remove undissolved solid by centrifuging the samples at high speed and then filtering the supernatant through a low-binding filter (e.g., 0.22 µm PVDF).

• Quantification: Accurately dilute the filtrate and quantify the concentration of the dissolved compound using a validated HPLC-UV method against a standard curve prepared with known concentrations of the compound.

Melting Point Determination

Causality: The melting point is a fundamental physical property that provides information about the purity and crystalline nature of a compound. A sharp melting range is indicative of high purity, while a broad and depressed range suggests the presence of impurities. [7][8] Detailed Protocol:

• Sample Preparation: Finely crush a small amount of the crystalline compound. Pack the dry powder into a capillary tube to a height of 2-3 mm. 2. Initial Determination: Place the capillary tube in a melting point apparatus (e.g., Mel-Temp) and heat at a rapid rate (10-20°C/min) to determine an approximate melting range. [9]3. Accurate Determination: Allow the apparatus to cool. Using a fresh sample, heat rapidly to about 20°C below the approximate melting point. Then, reduce the heating rate to 1-2°C per minute. 4. Recording: Record the temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid. This range is the melting point.

Structural Characterization by Spectroscopy

Causality: Unambiguous confirmation of the molecular structure is a non-negotiable aspect of chemical research. NMR and Mass Spectrometry are the primary tools for this purpose.

• ¹H and ¹³C NMR Spectroscopy: These techniques provide detailed information about the chemical environment of the hydrogen and carbon atoms, respectively, allowing for the complete mapping of the molecular skeleton. For N-heterocyclic compounds, chemical shifts can be sensitive to solvent and pH. [10]* High-Resolution Mass Spectrometry (HRMS): HRMS provides an extremely accurate mass measurement, which can be used to confirm the elemental composition of the molecule.

Expected Spectral Features:

• ¹H NMR: Expect signals in the aromatic region for the pyrrole and pyrazine protons. A singlet corresponding to the N-methyl group will likely appear upfield. The carboxylic acid proton may be broad or may not be observed depending on the solvent.

• ¹³C NMR: Resonances for the aromatic carbons and a distinct signal for the carbonyl carbon of the carboxylic acid are expected.

• HRMS (ESI+): The protonated molecule [M+H]⁺ should be the base peak, with a mass-to-charge ratio corresponding to the molecular formula C₈H₇N₃O₂.

Chemical Stability Assessment

Causality: A drug candidate must be stable under various conditions to ensure it maintains its potency and safety profile throughout its shelf life. [11][12]Stability testing evaluates the impact of environmental factors like temperature, humidity, and light. [13][14] Experimental Workflow: Forced Degradation Study

Caption: Workflow for a forced degradation stability study.

Detailed Protocol:

• Stress Conditions: Prepare solutions of the compound and expose them to a range of harsh conditions: acidic (e.g., 0.1 M HCl), basic (e.g., 0.1 M NaOH), oxidative (e.g., 3% H₂O₂), thermal (e.g., 60°C in solution and as a solid), and photolytic (exposure to UV and visible light).

• Time Points: At specified time intervals (e.g., 0, 4, 8, 24 hours), take aliquots from each stress condition.

• Analysis: Analyze the samples using a stability-indicating HPLC method (a method capable of resolving the parent compound from any degradation products).

• Evaluation: Quantify the loss of the parent compound and the formation of any degradants. This data is crucial for identifying potential degradation pathways and for developing stable formulations.

Conclusion and Forward Look

5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid is a compound of significant interest, rooted in a scaffold with proven biological relevance. This guide provides the strategic framework and detailed methodologies for its comprehensive physicochemical characterization. While some properties can be inferred from its structure, rigorous experimental determination of pKa, solubility, melting point, and stability is essential. The protocols and workflows outlined herein represent a self-validating system, ensuring that the data generated is robust, reliable, and sufficient to support informed decision-making in any drug discovery and development program. The successful execution of these studies will lay a solid foundation for advancing this promising molecule toward its full therapeutic potential.

References

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The Strategic deployment of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid in Modern Drug Discovery

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction: The Rise of Privileged Scaffolds in Medicinal Chemistry

In the landscape of contemporary drug discovery, the strategic use of "privileged scaffolds" – molecular frameworks that can bind to multiple biological targets with high affinity – has become a cornerstone of efficient lead generation and optimization. Among these, nitrogen-rich heterocyclic cores have garnered significant attention due to their ability to engage in a wide array of non-covalent interactions with protein targets. This guide focuses on one such scaffold of growing importance: 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid . Its unique electronic and steric properties make it a versatile building block for the synthesis of potent and selective modulators of various enzyme families, particularly kinases, and as a key component in the burgeoning field of targeted protein degradation.

Physicochemical Properties and Spectroscopic Characterization

A thorough understanding of the physicochemical properties of a building block is paramount for its effective utilization in a synthetic workflow and for predicting the properties of its derivatives.

Table 1: Physicochemical Properties of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid

Property	Value	Source
CAS Number	1522530-72-8	[1]
Molecular Formula	C₈H₇N₃O₂	[1]
Molecular Weight	177.16 g/mol	[1]
Appearance	Solid (form may vary)	N/A
Solubility	Soluble in organic solvents such as DMSO and DMF	Inferred from typical lab usage

• ¹H NMR: Protons on the pyrazine and pyrrole rings are expected to appear in the aromatic region (typically δ 7.0-9.0 ppm). The N-methyl group will present as a singlet, likely in the range of δ 3.5-4.5 ppm. The carboxylic acid proton will be a broad singlet at a downfield chemical shift (>10 ppm), which may be exchangeable with D₂O.

• ¹³C NMR: Aromatic carbons will resonate in the δ 100-160 ppm range. The carbonyl carbon of the carboxylic acid will be significantly downfield (>165 ppm). The N-methyl carbon will appear in the aliphatic region (around δ 30-40 ppm).

• Mass Spectrometry: The compound is expected to show a prominent molecular ion peak [M+H]⁺ or [M-H]⁻ corresponding to its molecular weight in high-resolution mass spectrometry.

Synthesis of the Core Scaffold: A Strategic Overview

The synthesis of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid is a multi-step process that requires careful control of reaction conditions. While a direct, one-pot synthesis is not reported, a logical and commonly employed strategy involves the initial construction of the pyrrolo[2,3-b]pyrazine core, followed by N-methylation and functional group manipulation. A plausible synthetic route, based on related literature, would begin with the synthesis of the corresponding methyl ester, which can then be hydrolyzed to the desired carboxylic acid.

Experimental Protocol: Synthesis of Methyl 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate

This protocol is a representative synthesis based on analogous transformations in the literature. Researchers should optimize conditions for their specific laboratory setup.

Step 1: Synthesis of a Suitable Pyrrolopyrazine Precursor

The synthesis often commences from a substituted pyrimidine or pyrazine derivative, which is then elaborated to form the fused pyrrole ring. For instance, a common starting point is a dihalopyrazine, which can undergo sequential reactions to introduce the necessary functionalities for cyclization.

Step 2: N-Methylation

The pyrrole nitrogen of the 5H-pyrrolo[2,3-b]pyrazine core is nucleophilic and can be methylated using a suitable electrophile.

• Reagents and Conditions:

  • 5H-pyrrolo[2,3-b]pyrazine-7-carboxylate precursor

  • Methyl iodide (CH₃I) or dimethyl sulfate ((CH₃)₂SO₄)

  • A suitable base such as potassium carbonate (K₂CO₃) or sodium hydride (NaH)

  • Anhydrous polar aprotic solvent like dimethylformamide (DMF) or acetonitrile (CH₃CN)

  • Reaction is typically carried out at room temperature or with gentle heating.

• Procedure:

  • Dissolve the 5H-pyrrolo[2,3-b]pyrazine-7-carboxylate precursor in the chosen anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

  • Add the base and stir for a short period to deprotonate the pyrrole nitrogen.

  • Add the methylating agent dropwise at a controlled temperature.

  • Monitor the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until completion.

  • Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Experimental Protocol: Hydrolysis to 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid

The final step is the hydrolysis of the methyl ester to the carboxylic acid.[3]

• Reagents and Conditions:

  • Methyl 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate

  • A base such as lithium hydroxide (LiOH) or sodium hydroxide (NaOH)

  • A mixture of solvents, typically tetrahydrofuran (THF) and water, or methanol and water.

  • Reaction is usually performed at room temperature.

• Procedure:

  • Dissolve the methyl ester in the solvent mixture.

  • Add an aqueous solution of the base.

  • Stir the reaction mixture at room temperature and monitor by TLC or LC-MS.

  • Once the reaction is complete, carefully acidify the mixture with a dilute acid (e.g., 1N HCl) to a pH of approximately 3-4.

  • The product may precipitate out of solution and can be collected by filtration. Alternatively, extract the product with an organic solvent.

  • Dry the product under vacuum.

Chemical Reactivity and Functionalization

The 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid scaffold possesses multiple sites for chemical modification, making it a highly versatile building block.

Caption: Generalized amide coupling workflow.

Reactivity of the Heterocyclic Core

The pyrrolo[2,3-b]pyrazine ring system has a distinct electronic character that dictates its reactivity towards electrophilic and nucleophilic reagents.

• Electrophilic Aromatic Substitution: The pyrrole ring is generally more electron-rich than the pyrazine ring and is therefore more susceptible to electrophilic attack. However, the pyrazine ring is a π-deficient system, which deactivates the fused pyrrole ring towards electrophilic substitution compared to pyrrole itself. Reactions such as halogenation or nitration would likely require forcing conditions and may lead to a mixture of products.

• Nucleophilic Aromatic Substitution: The pyrazine ring is electron-deficient and can undergo nucleophilic aromatic substitution, particularly if it bears a suitable leaving group (e.g., a halogen) at the C2 or C3 positions.

Applications in Drug Discovery

The true value of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid lies in its application as a strategic building block for bioactive molecules.

Kinase Inhibitors

The pyrrolo[2,3-b]pyrazine scaffold has been identified as a key pharmacophore in the development of potent kinase inhibitors, particularly targeting the Fibroblast Growth Factor Receptors (FGFRs). [4][5][6]The nitrogen atoms of the pyrazine ring can act as hydrogen bond acceptors, mimicking the hinge-binding motif of ATP in the kinase active site. The 5-methyl group can provide advantageous steric interactions and improve metabolic stability. The carboxylic acid at the 7-position serves as a crucial handle for introducing various substituents that can occupy different pockets of the kinase active site, thereby modulating potency and selectivity.

Table 2: Examples of Kinase Inhibitors Incorporating the Pyrrolo[2,3-b]pyrazine Core

Compound Class	Target Kinase(s)	Rationale for Scaffold	Reference
Pyrrolo[2,3-b]pyrazine Derivatives	FGFR1, FGFR2, FGFR3, FGFR4	Hinge-binding interactions, scaffold for exploring different pockets	[4][5]
Pyrrolo[2,3-d]pyrimidine Hybrids	EGFR, Her2, VEGFR2, CDK2	Bioisosteric replacement for purine, versatile synthetic handle	[7][8]

Targeted Protein Degradation (PROTACs)

The emergence of PROTACs as a powerful therapeutic modality has created a high demand for versatile building blocks that can be used as linkers or to attach to E3 ligase ligands. [9][10]5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid is classified as a "Protein Degrader Building Block", indicating its utility in this field. [11]The carboxylic acid provides a convenient attachment point for the linker, which connects the target-binding warhead to the E3 ligase-recruiting moiety. The rigid, planar nature of the pyrrolopyrazine core can impart favorable conformational constraints to the linker, which is often a critical parameter for optimal ternary complex formation and subsequent protein degradation.

Caption: Role of the core scaffold in PROTAC design.

Conclusion and Future Outlook

5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid is a strategically important heterocyclic building block with significant potential in modern drug discovery. Its robust chemical nature, coupled with multiple points for diversification, makes it an attractive starting point for the synthesis of complex molecular architectures. The demonstrated success of the pyrrolo[2,3-b]pyrazine core in the development of potent kinase inhibitors and its emerging role in the field of targeted protein degradation underscore its value to medicinal chemists. As our understanding of the structural requirements for potent and selective drug action continues to evolve, the demand for well-characterized, versatile building blocks like 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid is set to increase, paving the way for the discovery of next-generation therapeutics.

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in silico modeling of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid derivatives

An In-Depth Technical Guide: In Silico Modeling of 5-Methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic Acid Derivatives for Kinase-Targeted Drug Discovery

Authored by: A Senior Application Scientist

Preamble: The Strategic Value of the 7-Azaindole Scaffold

In the landscape of modern medicinal chemistry, certain molecular frameworks emerge as "privileged structures" due to their inherent ability to bind to multiple, evolutionarily related biological targets. The 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid core, a derivative of 7-azaindole, is a quintessential example of such a scaffold.[1][2] Its strategic importance lies in its structural mimicry of the purine system, enabling it to function as a highly effective "hinge-binding motif" within the ATP-binding sites of protein kinases.[2][3] The nitrogen atoms in the bicyclic system are perfectly positioned to form bidentate hydrogen bonds with the kinase hinge region, a critical interaction for potent inhibition.[1][2][3]

This guide provides a comprehensive walkthrough of the in silico methodologies employed to rationally design and evaluate derivatives of this scaffold. We will move beyond a simple recitation of protocols to explain the causal reasoning behind each computational step, ensuring a self-validating and robust discovery workflow. The ultimate goal is to leverage computational chemistry to prioritize the synthesis of novel kinase inhibitors with high potential for therapeutic applications, particularly in oncology.[4][5]

Part 1: Target Selection and Mechanistic Rationale

The journey of drug discovery begins with identifying a relevant biological target. The pyrrolo[2,3-b]pyrazine (7-azaindole) framework has a well-documented history of inhibiting a wide array of protein kinases, which are critical regulators of cellular processes and frequently dysregulated in diseases like cancer.[5][6][7]

Known Kinase Targets for the 7-Azaindole Scaffold:

• Receptor Tyrosine Kinases (RTKs):

  • Fibroblast Growth Factor Receptors (FGFRs)[8][9]

  • Anaplastic Lymphoma Kinase (ALK)[5]

  • VEGFR2, EGFR, Her2[7][10]

  • c-Met[11]

  • AXL[1]

• Non-Receptor Tyrosine Kinases:

  • Janus Kinases (JAKs)[5]

• Serine/Threonine Kinases:

  • Phosphoinositide 3-Kinases (PI3K)[12]

  • Aurora Kinases[11][13]

  • Proviral Insertion site in Moloney murine leukemia virus (PIM) Kinases[1][14]

  • Traf2 and Nck-interacting Kinase (TNIK)

  • Cell Division Cycle 7 (Cdc7)[1][11]

  • Cyclin-Dependent Kinases (CDKs)[1][10]

• Other ATP-Dependent Enzymes:

  • DEAD-box RNA Helicase 3 (DDX3)[15]

The primary mechanism of action for these derivatives is competitive inhibition at the ATP-binding site.[1] By occupying this pocket, the inhibitors prevent the phosphorylation of substrate proteins, thereby blocking downstream signaling pathways that drive pathological processes like cell proliferation and survival. Our in silico strategy is therefore designed to optimize the interactions within this specific binding cleft.

Figure 1: A generalized workflow for kinase inhibitor discovery.

Part 2: The Core In Silico Modeling Cascade

This section details the integrated computational workflow for designing and evaluating novel 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid derivatives. Each step is designed to filter and refine candidate molecules, ensuring that only the most promising compounds are advanced for synthesis.

Ligand and Protein Structure Preparation: The Foundation of Accuracy

The principle of "garbage in, garbage out" is paramount in computational chemistry. The integrity of our starting structures directly dictates the reliability of all subsequent predictions.

Protocol 1: Ligand Preparation

• 2D Sketching: Draw the 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid core and its derivatives using a chemical sketcher (e.g., MarvinSketch, ChemDraw).

• 2D-to-3D Conversion: Convert the 2D structures into 3D coordinates.

• Protonation and Tautomeric States: Assign correct protonation states at a physiological pH (e.g., 7.4). This is critical for the carboxylic acid moiety and the pyrazine ring nitrogens.

• Energy Minimization: Perform an initial energy minimization using a suitable force field (e.g., MMFF94) to relieve steric clashes and obtain a low-energy conformation. This step ensures a realistic starting geometry.

Protocol 2: Protein Preparation

• Structure Retrieval: Download the crystal structure of the target kinase from the Protein Data Bank (PDB). For this guide, we will reference FGFR1 (PDB ID: 4ASD) and PI3Kγ (PDB ID: 3L08) as examples.[10][12]

• Initial Cleanup: Remove all non-essential components from the PDB file, including water molecules, co-solvents, and any co-crystallized ligands. The goal is to isolate the protein chain(s) of interest.

• Structural Correction: Add hydrogen atoms, as they are typically absent in X-ray crystal structures but are essential for defining hydrogen bond networks. Correct any missing side chains or loops using protein preparation tools (e.g., Schrödinger's Protein Preparation Wizard).

• Protonation and Optimization: Assign protonation states to titratable residues (His, Asp, Glu, Lys).

• Energy Minimization: Perform a restrained energy minimization on the protein structure to relax the added hydrogens and optimize the hydrogen-bonding network without significantly altering the experimentally determined backbone coordinates.

Molecular Docking: Predicting Binding Affinity and Orientation

Molecular docking serves as our first high-throughput filter. It predicts the binding pose and estimates the binding affinity of each designed derivative within the kinase's ATP pocket, allowing us to prioritize compounds that are most likely to bind effectively.[15][16]

Causality: A lower (more negative) docking score generally indicates a more favorable binding interaction. The primary objective is to identify derivatives that replicate the key hinge-binding interactions of the 7-azaindole scaffold while forming additional favorable contacts within the active site.

Figure 2: The molecular docking workflow.

Protocol 3: Molecular Docking Simulation

• Binding Site Definition: Define the docking grid box around the ATP-binding site. This is typically done by centering the grid on the location of the co-crystallized ligand in the experimental structure.

• Docking Execution: Run the docking simulation using software such as AutoDock Vina or Glide.[14] The algorithm will systematically explore various conformations and orientations of the ligand within the defined grid.

• Pose Analysis: Analyze the top-scoring poses for each compound. The key validation check is to ensure the 7-azaindole core forms the expected hydrogen bonds with the kinase hinge region.[17]

• Interaction Visualization: Use molecular visualization software (e.g., PyMOL, UCSF Chimera) to inspect the interactions between the ligand and protein residues, such as hydrogen bonds, π-π stacking, and hydrophobic contacts.[2][17]

Table 1: Hypothetical Docking Results for Derivatives Against FGFR1

Compound ID	Derivative Moiety (R-group)	Docking Score (kcal/mol)	Key Hinge Interactions	Additional Interactions
LEAD-01	-H	-8.5	N-H···Glu562, N···Ala564	π-π stacking with Phe489
LEAD-02	-Phenyl	-9.2	N-H···Glu562, N···Ala564	Hydrophobic contact with Val492
LEAD-03	-3-pyridyl	-9.8	N-H···Glu562, N···Ala564	H-bond with Asp641
LEAD-04	-2,6-dichlorophenyl	-10.5	N-H···Glu562, N···Ala564	Halogen bonds, π-π stacking

3D-QSAR: Building Predictive Models of Activity

Once a set of compounds has been synthesized and their biological activity (e.g., IC₅₀) determined, Three-Dimensional Quantitative Structure-Activity Relationship (3D-QSAR) models can be built. These models correlate the 3D structural properties of molecules with their activity, providing a predictive tool to guide the design of next-generation compounds.[18]

Causality: 3D-QSAR methods like Comparative Molecular Field Analysis (CoMFA) and Comparative Molecular Similarity Indices Analysis (CoMSIA) generate contour maps that visually highlight regions where modifying steric, electrostatic, or other physicochemical properties will likely enhance or diminish biological activity.

Protocol 4: 3D-QSAR Model Development

• Dataset Preparation: Compile a dataset of at least 20-30 analogues with a wide range of measured biological activities (pIC₅₀ values). Divide the set into a training set (~80%) for model building and a test set (~20%) for validation.

• Molecular Alignment: Superimpose all molecules in the dataset onto a common template structure. This is the most critical step for building a reliable model.

• Field Calculation: For each molecule, place it in a 3D grid and calculate the steric and electrostatic interaction energies (CoMFA) or similarity indices (CoMSIA) at each grid point.

• Model Generation & Validation: Use Partial Least Squares (PLS) regression to correlate the calculated fields with the pIC₅₀ values. The model's predictive power is assessed using statistical metrics like the cross-validated correlation coefficient (Q²) and the correlation coefficient for the test set (r²_test).

• Contour Map Interpretation: Visualize the CoMFA/CoMSIA contour maps. For example, a green contour in a steric map indicates a region where bulky groups enhance activity, while a red contour in an electrostatic map indicates where negative charge is favorable.

Molecular Dynamics (MD) Simulation: Assessing Complex Stability

While docking provides a static snapshot of binding, Molecular Dynamics (MD) simulations offer a dynamic view, assessing the stability of the ligand-protein complex in a simulated physiological environment over time.[17][19]

Causality: MD simulations validate the docking results by confirming whether the predicted binding pose is stable and if the key interactions are maintained throughout the simulation. Significant deviation or dissociation of the ligand would cast doubt on the initial docking prediction.

Figure 3: The molecular dynamics simulation workflow.

Protocol 5: MD Simulation

• System Setup: Use the highest-scoring docked pose of a promising ligand-protein complex as the starting point. Place the complex in a periodic box of water molecules and add counter-ions to neutralize the system.

• Minimization & Equilibration: Perform energy minimization to remove bad contacts. Gradually heat the system to 300 K and equilibrate it under constant volume (NVT) and then constant pressure (NPT) to achieve a stable temperature and density.

• Production Run: Execute the production simulation for a duration sufficient to observe the system's behavior, typically 50-100 nanoseconds or longer.[17]

• Trajectory Analysis: Analyze the resulting trajectory to calculate:

  • Root Mean Square Deviation (RMSD): To assess the overall stability of the protein backbone and the ligand's position.

  • Root Mean Square Fluctuation (RMSF): To identify flexible regions of the protein.

  • Interaction Persistence: To monitor the percentage of simulation time that key hydrogen bonds or other interactions are maintained.[17]

ADMET Prediction: Evaluating Drug-Likeness

A potent inhibitor is useless if it has poor pharmacokinetic properties or is toxic. In silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction is a final computational filter to assess the "drug-likeness" of the designed compounds.

Causality: Early assessment of ADMET properties helps to eliminate compounds that are likely to fail later in development due to poor bioavailability or safety concerns, saving significant time and resources.

Protocol 6: ADMET Profiling

• Property Calculation: Use software (e.g., QikProp, ADMETlab) to calculate key physicochemical and pharmacokinetic properties for the top-ranked derivatives.

• Rule-Based Filtering: Evaluate the compounds against established guidelines for oral bioavailability, such as Lipinski's Rule of Five.[14]

• Analysis: Compare the predicted properties of the derivatives to those of known drugs and identify potential liabilities (e.g., poor aqueous solubility, predicted hERG inhibition, metabolic instability).

Table 2: Predicted ADMET Properties for Lead Compounds

Compound ID	Mol. Weight ( g/mol )	LogP	H-Bond Donors	H-Bond Acceptors	Predicted Solubility (logS)
LEAD-01	191.19	1.5	2	4	-2.5
LEAD-02	267.28	3.1	2	4	-3.8
LEAD-03	268.27	2.2	2	5	-3.1
LEAD-04	360.17	4.5	2	4	-5.2

Conclusion

The represents a powerful, resource-efficient strategy for accelerating the discovery of novel kinase inhibitors. By integrating a logical cascade of computational techniques—from molecular docking and 3D-QSAR to molecular dynamics and ADMET prediction—researchers can rationally design compounds with a high probability of biological activity and favorable drug-like properties. This guide provides a robust framework for such an endeavor, emphasizing the causal links between computational choices and experimental outcomes. The ultimate success of this workflow lies in the iterative feedback loop between computational prediction and experimental validation, a synergy that continues to drive the future of targeted drug discovery.

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• Al-Ostath, A., et al. (2023). Design, synthesis, antitumor evaluation, and molecular docking of novel pyrrolo[2,3-d]pyrimidine as multi-kinase inhibitors. National Institutes of Health. Retrieved January 19, 2026, from [Link]

• El-Mernissi, F., et al. (2023). New compounds based on 1H-pyrrolo[2,3-b] pyridine as potent TNIK inhibitors against colorectal cancer cells. Molecular modeling. Moroccan Journal of Chemistry. Retrieved January 19, 2026, from [Link]

• Al-Ostath, A., et al. (2023). Design, synthesis, antitumor evaluation, and molecular docking of novel pyrrolo[2,3-d]pyrimidine as multi-kinase inhibitors. SciSpace. Retrieved January 19, 2026, from [Link]

• 3D-QSAR and molecular docking studies of azaindole derivatives as Aurora B kinase inhibitors. (n.d.). OUCI. Retrieved January 19, 2026, from [Link]

• Wan, Y., et al. (2023). Azaindole derivatives as potential kinase inhibitors and their SARs elucidation. European Journal of Medicinal Chemistry. Retrieved January 19, 2026, from [Link]

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• Al-Ghorbani, M., et al. (2023). Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. MDPI. Retrieved January 19, 2026, from [Link]

• 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors. (n.d.). ResearchGate. Retrieved January 19, 2026, from [Link]

• In silico studies on pyrazine derivatives for identifying potential inhibitors of PIM-1 kinase. (n.d.). ResearchGate. Retrieved January 19, 2026, from [Link]

• Discovery and Biological Evaluation of a Series of Pyrrolo[2,3-b]pyrazines as Novel FGFR Inhibitors. (n.d.). National Institutes of Health. Retrieved January 19, 2026, from [Link]

• Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors. (n.d.). Semantic Scholar. Retrieved January 19, 2026, from [Link]

• The Azaindole Framework in the Design of Kinase Inhibitors. (n.d.). PubMed Central. Retrieved January 19, 2026, from [Link]

• Molecular docking, synthesis, and biological evaluation of 7-azaindole-derivative (7AID) as novel anti-cancer agent and potent DDX3 inhibitor:-an in silico and in vitro approach. (2022). PubMed. Retrieved January 19, 2026, from [Link]

• Li, X., et al. (2018). Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors. MDPI. Retrieved January 19, 2026, from [Link]

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• Design, synthesis and evaluation of new pyrazino[1′,2′:1,5]pyrrolo[2,3-d]pyrimidines as tacrine-like acetylcholinesterase inhibitors. (n.d.). ResearchGate. Retrieved January 19, 2026, from [Link]

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• Szczukowski, Ł., et al. (2020). Design, synthesis, biological evaluation and in silico studies of novel pyrrolo[3,4-d]pyridazinone derivatives withpromising anti-inflammatory and antioxidant activity. Bioorganic Chemistry. Retrieved January 19, 2026, from [Link]

• Li, X., et al. (2018). Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors. PubMed. Retrieved January 19, 2026, from [Link]

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The Rise of a Privileged Scaffold: An In-depth Technical Guide to the Discovery and History of Pyrrolo[2,3-b]pyrazine Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Allure of the Aza-Indole Core

In the landscape of medicinal chemistry, certain heterocyclic scaffolds consistently emerge as "privileged structures" due to their ability to interact with a wide range of biological targets. The pyrrolo[2,3-b]pyrazine core, a bioisostere of indole, is a prime example of such a scaffold. Its unique arrangement of nitrogen atoms imparts distinct electronic properties, solubility, and hydrogen bonding capabilities, making it a cornerstone in the design of modern therapeutics. This guide delves into the historical discovery and the evolution of synthetic strategies for this remarkable heterocyclic system, providing a comprehensive resource for researchers in drug discovery and development.

I. Early Explorations: The Genesis of Aza-Indoles

The story of pyrrolo[2,3-b]pyrazines is intrinsically linked to the broader history of aza-indoles, where a carbon atom in the indole ring is replaced by a nitrogen atom. A pivotal moment in this field was the first reported synthesis of the parent 7-azaindole (1H-pyrrolo[2,3-b]pyridine) in 1955 by M. M. Robison and B. L. Robison[1][2]. Their work, which utilized a Madelung-type intramolecular cyclization of 2-formamido-3-picoline in the presence of a strong base, laid the foundational groundwork for the exploration of this class of compounds. This discovery spurred further research into other aza-analogs of biologically significant indole derivatives[1].

While a singular, definitive "first synthesis" of the parent 5H-pyrrolo[2,3-b]pyrazine is not as clearly documented in a landmark publication, its conceptualization and early syntheses can be understood as a logical progression from the foundational work on other aza-indoles. The early methods for constructing such fused heterocyclic systems relied heavily on classical condensation reactions.

II. Foundational Synthetic Strategies: Building the Core

The construction of the pyrrolo[2,3-b]pyrazine core has evolved significantly from classical methods to modern, highly efficient catalytic reactions. Understanding this evolution is key to appreciating the versatility of this scaffold.

A. Classical Approach: Cyclocondensation Reactions

The earliest and most fundamental approach to constructing the pyrrolo[2,3-b]pyrazine ring system involves the cyclocondensation of a suitably substituted pyrazine with a two-carbon synthon to form the fused pyrrole ring. A common strategy involves the reaction of a 2,3-diaminopyrazine derivative with an α-haloketone or a related dicarbonyl compound.

This method, while foundational, often required harsh reaction conditions and was limited by the availability of appropriately substituted starting materials.

Experimental Protocol: A Representative Classical Cyclocondensation

• Starting Materials: 2,3-Diaminopyrazine and a suitable α-dicarbonyl compound (e.g., glyoxal).

• Reaction Conditions: The reactants are typically refluxed in a suitable solvent, such as ethanol or acetic acid.

• Work-up: The reaction mixture is cooled, and the product is isolated by filtration or extraction.

• Purification: The crude product is purified by recrystallization or column chromatography.

The causality behind this experimental choice lies in the nucleophilic character of the amino groups on the pyrazine ring attacking the electrophilic carbonyl carbons of the dicarbonyl compound, followed by a dehydration step to form the aromatic pyrrole ring.

Caption: Classical synthesis of the pyrrolo[2,3-b]pyrazine core.

B. The Advent of Modern Synthetic Methodologies

The late 20th and early 21st centuries witnessed a paradigm shift in the synthesis of pyrrolo[2,3-b]pyrazines, driven by the development of transition-metal-catalyzed cross-coupling reactions and other novel synthetic strategies. These modern methods offer greater efficiency, milder reaction conditions, and broader substrate scope.

1. Palladium-Catalyzed Cross-Coupling Reactions:

Palladium-catalyzed reactions, such as the Suzuki, Heck, and Sonogashira couplings, have become indispensable tools for the construction and functionalization of the pyrrolo[2,3-b]pyrazine scaffold. A common modern approach involves the synthesis of a substituted 3-halopyrazin-2-amine, which can then undergo a palladium-catalyzed intramolecular cyclization or a subsequent cross-coupling reaction to build the pyrrole ring.

Caption: Modern synthetic workflow for pyrrolo[2,3-b]pyrazines.

Experimental Protocol: A Representative Palladium-Catalyzed Synthesis

• Synthesis of the Precursor: A substituted 2-aminopyrazine is halogenated at the 3-position using a suitable halogenating agent (e.g., N-bromosuccinimide).

• Cross-Coupling Reaction: The resulting 3-halo-2-aminopyrazine is subjected to a palladium-catalyzed cross-coupling reaction with a suitable coupling partner (e.g., a boronic acid in a Suzuki coupling).

• Cyclization: An intramolecular cyclization is then induced, often under basic or acidic conditions, to form the pyrrole ring.

• Purification: The final product is purified using modern chromatographic techniques such as flash column chromatography or preparative HPLC.

The rationale for this approach lies in the high efficiency and functional group tolerance of palladium-catalyzed reactions, allowing for the construction of complex and diverse libraries of pyrrolo[2,3-b]pyrazine derivatives.

Synthetic Method	Key Features	Typical Yields	Advantages	Disadvantages
Classical Cyclocondensation	Condensation of diamines with dicarbonyls	Variable (often low to moderate)	Simple, readily available starting materials	Harsh conditions, limited scope
Palladium-Catalyzed Coupling	Use of transition metal catalysts	Good to excellent	Mild conditions, high functional group tolerance, diverse products	Cost of catalysts, potential for metal contamination

III. The Rise to Prominence: Biological Activity and Therapeutic Applications

The true significance of the pyrrolo[2,3-b]pyrazine scaffold lies in its wide range of biological activities, which has led to its extensive use in drug discovery programs.

A. Kinase Inhibition: A Privileged Scaffold for Oncology

A major breakthrough in the application of pyrrolo[2,3-b]pyrazines came with the discovery of their potent inhibitory activity against various protein kinases, which are key regulators of cellular processes and are often dysregulated in cancer.

• FGFR Inhibitors: Numerous studies have reported the discovery and optimization of pyrrolo[2,3-b]pyrazine derivatives as potent and selective inhibitors of Fibroblast Growth Factor Receptors (FGFRs)[3]. Aberrant FGFR signaling is implicated in various cancers, making these compounds promising therapeutic agents.

• Topoisomerase II Inhibitors: The pyrrolo[2,3-b]pyrazine core has also been incorporated into non-intercalative catalytic inhibitors of topoisomerase II, an enzyme crucial for DNA replication in cancer cells[4].

B. Other Therapeutic Areas

Beyond oncology, pyrrolo[2,3-b]pyrazine derivatives have shown promise in other therapeutic areas, including as antiviral and anti-inflammatory agents. The structural similarity to purines allows them to interact with a variety of enzymes and receptors.

IV. Future Perspectives and Conclusion

The journey of pyrrolo[2,3-b]pyrazine compounds from their conceptual origins in the study of aza-indoles to their current status as a privileged scaffold in medicinal chemistry is a testament to the power of synthetic innovation. The evolution from classical condensation reactions to sophisticated, metal-catalyzed methodologies has enabled the creation of vast libraries of derivatives with diverse biological activities. As our understanding of disease biology deepens, the pyrrolo[2,3-b]pyrazine core is poised to remain a central element in the design of next-generation targeted therapeutics. The continued development of novel synthetic routes will undoubtedly unlock even greater potential for this remarkable heterocyclic system.

References

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• Robison, M. M., Robison, B. L., & Butler, F. P. (1959). 7-Azaindole. VI. Preparation of 5- and 6-Substituted 7-Azaindoles. Journal of the American Chemical Society, 81(3), 743–747. [Link]

• Zhang, Y., et al. (2017). Discovery and Biological Evaluation of a Series of Pyrrolo[2,3-b]pyrazines as Novel FGFR Inhibitors. Molecules, 22(4), 583. [Link]

• Li, X., et al. (2016). Synthesis and Mechanism Studies of 1,3-Benzoazolyl Substituted Pyrrolo[2,3-b]pyrazine Derivatives as Nonintercalative Topoisomerase II Catalytic Inhibitors. Journal of Medicinal Chemistry, 59(1), 238-252. [Link]

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Protocols & Analytical Methods

using 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid in PROTAC synthesis

Application Note & Protocols

Topic: Strategic Incorporation of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid in the Synthesis of Novel Kinase-Targeting PROTACs

Audience: Researchers, scientists, and drug development professionals.

Introduction: The PROTAC Modality and the Significance of the Warhead Ligand

Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, moving beyond traditional occupancy-driven inhibition to induce the selective degradation of disease-causing proteins.[1][2] These heterobifunctional molecules co-opt the cell's native ubiquitin-proteasome system (UPS) by acting as a molecular bridge between a target protein of interest (POI) and an E3 ubiquitin ligase.[2][] This induced proximity facilitates the ubiquitination of the POI, marking it for destruction by the 26S proteasome, after which the PROTAC can act catalytically to degrade further POI molecules.[1]

A PROTAC's architecture consists of three key components: a "warhead" ligand that binds the POI, an "anchor" ligand that recruits an E3 ligase (e.g., Cereblon or VHL), and a chemical linker connecting them.[4] While the linker's composition and length are critical for optimizing ternary complex formation, the warhead's design is paramount as it dictates the PROTAC's target selectivity and potency.[2][4]

This application note focuses on the strategic use of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid , a key building block for developing novel warhead ligands, particularly for kinase targets. The pyrrolo[2,3-b]pyrazine scaffold is a recognized "hinge-binding" motif found in numerous kinase inhibitors, making it an excellent starting point for designing potent and selective PROTACs.[5] The carboxylic acid at the 7-position provides a versatile chemical handle for linker attachment, while the 5-methyl group can enhance metabolic stability and modulate physicochemical properties.

The PROTAC Mechanism of Action: A Visual Overview

The efficacy of a PROTAC is contingent on its ability to successfully orchestrate the formation of a productive ternary complex (POI-PROTAC-E3 Ligase). The spatial arrangement and intermolecular interactions within this complex are crucial for efficient ubiquitin transfer.

Caption: The catalytic cycle of PROTAC-mediated protein degradation.

Synthetic Strategy: A Convergent Approach to PROTAC Assembly

The synthesis of a PROTAC utilizing 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid is most efficiently achieved through a convergent strategy. This involves the separate synthesis of two key fragments—the warhead and the linker-anchor—followed by a final amide coupling reaction. This modular approach allows for the rapid generation of a library of PROTACs by combining different linkers and E3 ligase ligands with the same warhead.

The key steps are:

• Fragment 1 Synthesis: Preparation of a linker-E3 ligase ligand conjugate terminating in a primary or secondary amine.

• Fragment 2 Activation: Activation of the carboxylic acid on the 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid warhead.

• Final Coupling & Purification: Amide bond formation between the activated warhead and the linker-amine, followed by purification and characterization of the final PROTAC.

Caption: Convergent synthetic workflow for PROTAC assembly.

Detailed Experimental Protocols

Disclaimer: These protocols are intended for qualified researchers and should be performed in a suitable laboratory setting with appropriate personal protective equipment (PPE).

Protocol 1: Synthesis of Linker-E3 Ligase Fragment (Pomalidomide-PEG₃-Amine)

This protocol describes the synthesis of an exemplary linker-anchor fragment where pomalidomide (a Cereblon E3 ligase ligand) is attached to a PEG linker with a terminal amine.

• Materials:

  • Pomalidomide

  • tert-butyl (2-(2-(2-aminoethoxy)ethoxy)ethyl)carbamate (Boc-PEG₃-Amine)

  • 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride (DMTMM)

  • N,N-Dimethylformamide (DMF), anhydrous

  • Dichloromethane (DCM)

  • Trifluoroacetic acid (TFA)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Brine

• Step-by-Step Procedure:

  • Amide Coupling: To a solution of pomalidomide (1.0 eq) in anhydrous DMF, add Boc-PEG₃-Amine (1.1 eq) and DMTMM (1.5 eq).

  • Stir the reaction mixture at room temperature for 12-16 hours. Monitor reaction progress by LC-MS.

  • Upon completion, dilute the mixture with ethyl acetate and wash sequentially with water (2x), saturated NaHCO₃ solution (1x), and brine (1x).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (silica gel, DCM/Methanol gradient) to yield the Boc-protected intermediate.

  • Boc Deprotection: Dissolve the purified intermediate in DCM (approx. 0.1 M). Add TFA (10-20 eq) and stir at room temperature for 1-2 hours.

  • Monitor deprotection by LC-MS. Upon completion, concentrate the reaction mixture under reduced pressure.

  • Co-evaporate with DCM (2x) to remove residual TFA. The resulting TFA salt of the amine product is often used directly in the next step without further purification.

Protocol 2: Final PROTAC Synthesis and Characterization

This protocol details the final coupling of the warhead with the linker-anchor fragment.

• Materials:

  • 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid (Fragment 2)

  • Pomalidomide-PEG₃-Amine TFA salt (Fragment 1, from Protocol 1)

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

  • N,N-Diisopropylethylamine (DIPEA)

  • N,N-Dimethylformamide (DMF), anhydrous

• Step-by-Step Procedure:

  • Activation and Coupling: In a dry flask under an inert atmosphere (N₂ or Ar), dissolve 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid (1.0 eq) in anhydrous DMF.

  • Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 10-15 minutes at room temperature to pre-activate the carboxylic acid. Causality Note: HATU is a highly efficient coupling reagent that minimizes side reactions and is particularly effective for coupling heterocyclic carboxylic acids.[6]

  • Add a solution of Pomalidomide-PEG₃-Amine TFA salt (1.1 eq) in a small amount of DMF to the activated warhead mixture.

  • Stir the reaction at room temperature for 2-4 hours. Monitor the formation of the final PROTAC product by LC-MS.

  • Workup and Purification: Once the reaction is complete, dilute with water to precipitate the crude product or dilute with ethyl acetate for liquid-liquid extraction as described in Protocol 1.

  • Concentrate the crude material and purify using preparative reverse-phase HPLC (C18 column, water/acetonitrile gradient with 0.1% TFA or formic acid additive) to obtain the pure PROTAC.

  • Lyophilize the pure fractions to yield the final product as a solid.

Product Validation: A Self-Validating System

Confirming the identity, purity, and structural integrity of the synthesized PROTAC is a critical step.[7] The following analytical techniques are essential for a self-validating protocol.

Analytical Characterization Methods

• High-Resolution Mass Spectrometry (HRMS): Essential for confirming the elemental composition. The measured mass should be within 5 ppm of the calculated exact mass.[7][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed structural information, confirming the covalent linkages between the warhead, linker, and anchor.[7] Key diagnostic peaks include the disappearance of the carboxylic acid proton and the appearance of a new amide N-H proton, along with characteristic shifts in the aromatic and linker regions.

Analysis	Parameter	Expected Result	Purpose
HRMS (ESI+)	[M+H]⁺	Calculated m/z ± 5 ppm	Confirms molecular formula and identity.
¹H NMR	Chemical Shifts (δ)	Appearance of new amide proton (δ ~8-9 ppm), shifts in pyrrolopyrazine and pomalidomide protons, characteristic PEG signals (δ ~3.6 ppm).	Confirms covalent structure and connectivity.
¹³C NMR	Chemical Shifts (δ)	Appearance of new amide carbonyl carbon (δ ~165-175 ppm).	Further confirms the amide bond formation.
RP-HPLC	Purity	>95%	Assesses the purity of the final compound.

Conclusion

The use of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid offers a robust and strategic entry point for the synthesis of novel, kinase-targeted PROTACs. Its inherent kinase-binding properties make it an attractive warhead scaffold, and the carboxylic acid handle allows for straightforward and modular conjugation to various linker-E3 ligase ligand combinations. The convergent synthetic approach and rigorous analytical validation detailed in these protocols provide a reliable framework for researchers to develop next-generation protein degraders, accelerating discovery in this exciting field of medicine.

References

• Troup, R. I., Fallan, C., & Baud, M. G. J. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploratory Target Antitumor Therapy, 1, 273-312. Retrieved from [Link]

• Li, P. H., Zeng, P., Chen, S. B., et al. (2016). Synthesis and Mechanism Studies of 1,3-Benzoazolyl Substituted Pyrrolo[2,3-b]pyrazine Derivatives as Nonintercalative Topoisomerase II Catalytic Inhibitors. Journal of Medicinal Chemistry, 59(1), 238-252. Retrieved from [Link]

• ACS Publications. (n.d.). Synthesis and Mechanism Studies of 1,3-Benzoazolyl Substituted Pyrrolo[2,3-b]pyrazine Derivatives as Nonintercalative Topoisomerase II Catalytic Inhibitors. Journal of Medicinal Chemistry. Retrieved from [Link]

• Chemsigma. (n.d.). 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid [1522530-72-8]. Retrieved from [Link]

• Dehnavi, E., et al. (2021). Pyrrolopyrazine derivatives: synthetic approaches and biological activities. ResearchGate. Retrieved from [Link]

• MDPI. (2023). Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. Retrieved from [Link]

• Foley, D. J., et al. (2022). Factors to Consider for Synthesis in 1536-Well Plates—An Amide Coupling Case Study for PROTAC Synthesis. ACS Central Science. Retrieved from [Link]

• Li, P. H., et al. (2016). Synthesis and Mechanism Studies of 1,3-Benzoazolyl Substituted Pyrrolo[2,3-b]pyrazine Derivatives as Nonintercalative Topoisomerase II Catalytic Inhibitors. PubMed. Retrieved from [Link]

• ResearchGate. (n.d.). Scope of PROTAC synthesis via amide coupling. Retrieved from [Link]

• Lee, H., et al. (2022). Development of Rapid and Facile Solid‐Phase Synthesis of PROTACs via a Variety of Binding Styles. ResearchGate. Retrieved from [Link]

• Future Science. (n.d.). Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders. Retrieved from [Link]

• ResearchGate. (n.d.). (a) Our initial approach for automated PROTAC synthesis via amide coupling. Retrieved from [Link]

• National Institutes of Health. (2020). Assays and technologies for developing proteolysis targeting chimera degraders. PMC. Retrieved from [Link]

• Beveridge, R., et al. (2019). Native mass spectrometry can effectively predict PROTAC efficacy. bioRxiv. Retrieved from [Link]

• Chen, R., et al. (2025). Application of mass spectrometry for the advancement of PROTACs. PubMed. Retrieved from [Link]

• Journal of the American Chemical Society. (2026). Cross-Electrophile Coupling of N-Hydroxyphthalimide Esters with Aryl Bromides Using an Inner-Sphere Homogeneous Reductant. Retrieved from [Link]

• PubChem. (n.d.). methyl 2-bromo-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate. Retrieved from [Link]

• Research & Reviews. (n.d.). Synthesis, Free Radical Scavenging Activity, Antimicrobial And Molecular Docking Studies Of Novel Pyrazine 2-Carboxylic Acid Derivatives Of Piperazines. RJPBCS. Retrieved from [Link]

• National Institutes of Health. (n.d.). Late-stage synthesis of heterobifunctional molecules for PROTAC applications via ruthenium-catalysed C‒H amidation. Retrieved from [Link]

• National Institutes of Health. (n.d.). A Platform for the Rapid Synthesis of Proteolysis Targeting Chimeras (Rapid-TAC) Under Miniaturized Conditions. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). PROTAC composition and mechanism of PROTAC. Retrieved from [Link]

• PubChem. (n.d.). 5H-Pyrrolo[2,3-b]pyrazine. Retrieved from [Link]

• PubChemLite. (n.d.). 5h-pyrrolo[2,3-b]pyrazine-2-carboxylic acid. Retrieved from [Link]

• Google Patents. (n.d.). CN1392143A - Process for preparing 5-methyl pyrazine-2-carboxylic acid.

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Application Notes and Protocols for the Coupling of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid

Introduction: The Significance of the Pyrrolo[2,3-b]pyrazine Scaffold

The 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid is a key heterocyclic building block in contemporary medicinal chemistry and drug discovery. The pyrrolo[2,3-b]pyrazine core, an analogue of 7-azaindole, is a privileged scaffold found in a multitude of biologically active compounds, including kinase inhibitors and other targeted therapeutics. The strategic placement of the carboxylic acid moiety at the 7-position provides a crucial handle for the introduction of diverse molecular fragments through amide bond formation, enabling the systematic exploration of structure-activity relationships (SAR) and the optimization of pharmacokinetic properties.

This guide provides a comprehensive overview and detailed protocols for the efficient coupling of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid with primary and secondary amines. We will delve into two robust and widely adopted coupling methodologies: one employing the uronium-based reagent HATU, and the other utilizing the carbodiimide-based EDC in conjunction with the additive HOBt. The rationale behind the selection of reagents and reaction parameters will be discussed to provide a deeper understanding of the underlying chemical principles.

Understanding the Substrate: 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid

The reactivity of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid in amide coupling reactions is influenced by the electronic nature of the heterocyclic core. The pyrazine ring is electron-deficient, which can influence the nucleophilicity of the carboxylate and the reactivity of the activated ester intermediate. The pyrrole moiety, on the other hand, is electron-rich. This electronic push-pull character necessitates the careful selection of coupling reagents and conditions to ensure efficient and clean conversion to the desired amide product.

Property	Value	Source
Molecular Formula	C₈H₇N₃O₂	N/A
Molecular Weight	177.16 g/mol	N/A
Appearance	Typically a solid	N/A
Solubility	Generally soluble in polar aprotic solvents like DMF and DMSO. Limited solubility in less polar solvents.	Inferred from similar structures

Protocol 1: HATU-Mediated Amide Coupling

Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium (HATU) is a highly efficient, third-generation coupling reagent that often provides high yields and short reaction times, even with challenging substrates such as electron-deficient carboxylic acids.[1][2] The mechanism involves the rapid formation of a highly reactive OAt-active ester, which is then readily attacked by the amine nucleophile.[1][3]

Causality of Experimental Choices:

• HATU: Chosen for its high efficiency and ability to minimize racemization if chiral amines are used.[1]

• DIPEA (N,N-Diisopropylethylamine): A non-nucleophilic, sterically hindered base used to deprotonate the carboxylic acid and neutralize the generated hexafluorophosphoric acid without competing with the primary/secondary amine in the coupling reaction.

• DMF (N,N-Dimethylformamide): A polar aprotic solvent that effectively solubilizes the starting materials and reagents, facilitating the reaction.

• Room Temperature: Sufficient for the activation and coupling to proceed to completion in a reasonable timeframe.

Experimental Workflow:

Caption: Workflow for HATU-mediated amide coupling.

Detailed Step-by-Step Protocol:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid (1.0 eq).

• Add the desired primary or secondary amine (1.1 eq).

• Dissolve the solids in anhydrous N,N-Dimethylformamide (DMF) (to a concentration of approximately 0.1 M with respect to the carboxylic acid).

• To the stirred solution, add N,N-Diisopropylethylamine (DIPEA) (3.0 eq).

• In a separate vial, dissolve HATU (1.2 eq) in a minimal amount of anhydrous DMF and add it portion-wise to the reaction mixture.

• Stir the reaction mixture at room temperature for 2-4 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate solution (2x), water (1x), and brine (1x).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel or by recrystallization.

Reagent	Molar Equivalents
5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid	1.0
Amine	1.1
HATU	1.2
DIPEA	3.0

Protocol 2: EDC/HOBt-Mediated Amide Coupling

The use of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in combination with 1-Hydroxybenzotriazole (HOBt) is a classic and cost-effective method for amide bond formation.[4][5] EDC activates the carboxylic acid to form a reactive O-acylisourea intermediate. HOBt then traps this intermediate to form an HOBt-ester, which is less prone to side reactions and racemization, and reacts cleanly with the amine.[4][5]

Causality of Experimental Choices:

• EDC·HCl: A water-soluble carbodiimide that facilitates easy removal of the urea byproduct during aqueous work-up.

• HOBt: Acts as a catalyst and racemization suppressant by forming a more stable activated ester intermediate.

• Triethylamine (TEA) or DIPEA: A base to deprotonate the carboxylic acid and the hydrochloride salt of EDC.

• DCM (Dichloromethane) or DMF: Common solvents for this type of coupling, with DMF being preferred for less soluble substrates.

• 0 °C to Room Temperature: The initial cooling helps to control the exothermic activation step, and the reaction is then allowed to warm to room temperature to drive it to completion.

Experimental Workflow:

Caption: Workflow for EDC/HOBt-mediated amide coupling.

Detailed Step-by-Step Protocol:

• In a round-bottom flask, dissolve 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid (1.0 eq) in anhydrous Dichloromethane (DCM) or DMF (0.1 M).

• Add HOBt (1.2 eq) and EDC·HCl (1.2 eq) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add Triethylamine (TEA) or DIPEA (3.0 eq) to the reaction mixture.

• Stir the mixture at 0 °C for 15-20 minutes to allow for the formation of the active ester.

• Add the amine (1.1 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, dilute with DCM (if DMF was used, dilute with ethyl acetate) and wash with water, 1N HCl (if the product is not acid-labile), saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization.

Reagent	Molar Equivalents
5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid	1.0
Amine	1.1
EDC·HCl	1.2
HOBt	1.2
TEA or DIPEA	3.0

Purification and Characterization

The resulting amide products derived from 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid are often polar compounds.

• Flash Column Chromatography: Silica gel is a common stationary phase. Due to the polar nature of the products, a gradient elution with a mixture of a non-polar solvent (e.g., hexanes or dichloromethane) and a polar solvent (e.g., ethyl acetate or methanol) is typically employed. Adding a small amount of triethylamine (0.1-1%) to the eluent can help to reduce tailing of basic products on the silica gel.[6]

• Recrystallization: For solid products, recrystallization can be an effective purification method. Common solvent systems to explore include ethyl acetate/hexanes, methanol/water, or acetonitrile.[6]

• Characterization: The final products should be characterized by standard analytical techniques such as ¹H NMR, ¹³C NMR, LC-MS, and High-Resolution Mass Spectrometry (HRMS) to confirm their structure and purity.

Troubleshooting and Field-Proven Insights

• Low Yield: If the reaction is sluggish or gives a low yield, consider increasing the equivalents of the coupling reagent and base. For sterically hindered amines, switching to a more potent coupling reagent like COMU or T3P may be beneficial. For electron-deficient amines, the addition of DMAP as a catalyst in the EDC/HOBt protocol can improve yields.[4]

• Side Reactions: With HATU, a potential side reaction is the formation of a guanidinium byproduct with the amine. This is more likely with highly nucleophilic amines. Using a more sterically hindered base can sometimes mitigate this.[2] With EDC, the primary byproduct is the corresponding urea, which is typically removed during the work-up and purification steps.

• Solubility Issues: If the starting materials or product have poor solubility in standard solvents, consider using DMF or DMSO. Be aware that the high boiling point of DMSO can make its removal challenging.

Conclusion

The amide coupling of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid is a fundamental transformation for the synthesis of novel compounds with potential therapeutic applications. The choice between HATU and EDC/HOBt mediated protocols will depend on factors such as the nature of the amine, cost considerations, and the desired reaction efficiency. By understanding the principles behind these methods and following the detailed protocols provided, researchers can confidently and successfully synthesize a wide array of amides based on this important heterocyclic scaffold.

References

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. (n.d.). PMC. Retrieved January 19, 2026, from [Link]

• Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. (n.d.). Aapptec. Retrieved January 19, 2026, from [Link]

• HATU. (n.d.). Wikipedia. Retrieved January 19, 2026, from [Link]

• Alkali-Amide Controlled Selective Synthesis of 7-Azaindole and 7-Azaindoline through Domino Reactions of 2-Fluoro-3. (2022). The Royal Society of Chemistry. Retrieved January 19, 2026, from [Link]

• Efficient One-pot HATU Mediated Coupling of Dicarboxylic Acid and Amines for the Synthesis of Diamide at Ambient Temperature. (2022). ResearchGate. Retrieved January 19, 2026, from [Link]

• Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium (HATU): A Unique Cross-Coupling Reagent. (2023). ACS Publications. Retrieved January 19, 2026, from [Link]

• New and simple synthesis of acid azides, ureas and carbamates from carboxylic acids: application of peptide coupling agents EDC and HBTU. (2009). ResearchGate. Retrieved January 19, 2026, from [Link]

• Amine to Amide Mechanism - HATU. (n.d.). Common Organic Chemistry. Retrieved January 19, 2026, from [Link]

• What is the best technique for amide purification?. (2020). ResearchGate. Retrieved January 19, 2026, from [Link]

• How should I purify a complex, polar, amide reaction mixture?. (2023). Biotage. Retrieved January 19, 2026, from [Link]

• Alkali-amide controlled selective synthesis of 7-azaindole and 7-azaindoline through domino reactions of 2-fluoro-3-methylpyridine and aldehydes. (2022). RSC Publishing. Retrieved January 19, 2026, from [Link]

• NMI/MsCl‐Mediated Amide Bond Formation of Aminopyrazines and Aryl/Heteroaryl Carboxylic Acids: Synthesis of Biologically Relev. (2017). ResearchGate. Retrieved January 19, 2026, from [Link]

• Amide synthesis by acylation. (n.d.). Organic Chemistry Portal. Retrieved January 19, 2026, from [Link]

• (PDF) NMI/MsCl-Mediated Amide Bond Formation of Aminopyrazines and Aryl/Heteroaryl Carboxylic Acids: Synthesis of Biologically Relevant Pyrazine Carboxamides.. (2017). ResearchGate. Retrieved January 19, 2026, from [Link]

• Purification of strong polar and basic compounds. (2023). Reddit. Retrieved January 19, 2026, from [Link]

• A practical method for the synthesis of small peptides using DCC and HOBt as activators in H 2 O–THF while avoiding the use of protecting groups. (2024). RSC Publishing. Retrieved January 19, 2026, from [Link]

• Organic & Biomolecular Chemistry. (n.d.). RSC Publishing. Retrieved January 19, 2026, from [Link]

• Amine to Amide (EDC + HOBt). (n.d.). Common Organic Chemistry. Retrieved January 19, 2026, from [Link]

• Important Chemistry Tips-Solvents choose for recrystallization-Part4. (2022). YouTube. Retrieved January 19, 2026, from [Link]

• Azaindole synthesis. (n.d.). Organic Chemistry Portal. Retrieved January 19, 2026, from [Link]

• THE SYNTHESIS OF 7-AZAINDOLE DERIVATIVES AS ANTIMALARIAL DRUGS.. (1969). DTIC. Retrieved January 19, 2026, from [Link]

• Biocatalytic Heteroaromatic Amide Formation in Water Enabled by a Catalytic Tetrad and Two Access Tunnels. (2024). ACS Publications. Retrieved January 19, 2026, from [Link]

• Biocatalytic Heteroaromatic Amide Formation in Water Enabled by a Catalytic Tetrad and Two Access Tunnels. (2024). NIH. Retrieved January 19, 2026, from [Link]

• Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity. (2002). NIH. Retrieved January 19, 2026, from [Link]

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• Amide derivatives with pyrazole carboxylic acids of 5-amino-1,3,4-thiadiazole 2-sulfonamide as new carbonic anhydrase inhibitors: synthesis and investigation of inhibitory effects. (2008). PubMed. Retrieved January 19, 2026, from [Link]

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Application Note &amp; Protocols: 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid as a Versatile Precursor for E3 Ligase Ligand Synthesis in Targeted Protein Degradation

Introduction: Beyond the Canonical E3 Ligases in TPD

Targeted Protein Degradation (TPD) has emerged as a revolutionary therapeutic modality, offering the potential to eliminate disease-causing proteins rather than merely inhibiting them.[1] This is primarily achieved through the use of Proteolysis Targeting Chimeras (PROTACs), heterobifunctional molecules that recruit a specific E3 ubiquitin ligase to a protein of interest (POI), leading to the POI's ubiquitination and subsequent degradation by the proteasome.[2][3]

The vast majority of PROTACs developed to date rely on ligands for a very small fraction of the over 600 E3 ligases in the human genome, namely Cereblon (CRBN) and von Hippel-Lindau (VHL).[4][5] While highly successful, this reliance creates limitations. The expression levels of CRBN and VHL can vary across different cell types and tissues, and resistance mechanisms can emerge.[4] Therefore, a critical goal in the field is to expand the repertoire of available E3 ligase recruiters to unlock new therapeutic opportunities and overcome existing challenges.[6]

This application note details the utility of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid as a key chemical precursor for the synthesis of novel E3 ligase ligands. We provide the scientific rationale, detailed synthetic protocols, and a robust workflow for validating the resulting ligands and their corresponding PROTACs.

Section 1: The Strategic Value of the Pyrrolo[2,3-b]pyrazine Scaffold

The pyrrolo[2,3-b]pyrazine core represents a versatile and synthetically tractable scaffold for generating E3 ligase ligands. Its rigid, bicyclic structure provides a well-defined vector for chemical modifications, allowing for precise control over the ligand's orientation when incorporated into a PROTAC. The carboxylic acid moiety on 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid serves as a primary attachment point for linkers, facilitating the assembly of the final heterobifunctional degrader molecule.

By exploring novel chemical matter like this, researchers can potentially engage E3 ligases with more restricted or tumor-specific expression profiles, which could lead to degraders with an enhanced therapeutic window and reduced off-target effects.[7]

Figure 1: General mechanism of action for a PROTAC.

Section 2: Synthesis Protocol - From Precursor to E3 Ligase Ligand

This section provides a representative protocol for the conversion of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid into a functional E3 ligase ligand via amide bond formation. This is a foundational step before its incorporation into a full PROTAC molecule. The specific amine used in the coupling reaction will define the final structure and properties of the E3 ligand.

Materials and Reagents

Reagent	Supplier	Typical Grade
5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid	Various[8][9][10]	>97%
Amine coupling partner (e.g., (R)-3-aminopiperidine)	Sigma-Aldrich, etc.	>98%
HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium)	Combi-Blocks, etc.	Coupling Reagent
DIPEA (N,N-Diisopropylethylamine)	Sigma-Aldrich	Anhydrous, >99.5%
DMF (N,N-Dimethylformamide)	Sigma-Aldrich	Anhydrous, >99.8%
Dichloromethane (DCM)	Fisher Scientific	ACS Grade
Ethyl Acetate (EtOAc)	Fisher Scientific	ACS Grade
Saturated Sodium Bicarbonate (NaHCO₃) solution	-	-
Brine (Saturated NaCl solution)	-	-
Anhydrous Magnesium Sulfate (MgSO₄)	Sigma-Aldrich	-

Step-by-Step Synthesis Procedure

Causality Note: This procedure utilizes HATU as a coupling agent, which is highly efficient for forming amide bonds between carboxylic acids and amines, minimizing side reactions and often leading to high yields. DIPEA is used as a non-nucleophilic base to neutralize the HCl salt of the amine and facilitate the reaction.

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid (1.0 eq).

• Dissolution: Dissolve the starting material in anhydrous DMF (approximately 0.1 M concentration).

• Reagent Addition: To the stirred solution, add the desired amine coupling partner (1.1 eq), HATU (1.2 eq), and DIPEA (3.0 eq).

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 2-4 hours).

• Work-up:

  • Once the reaction is complete, dilute the mixture with ethyl acetate.

  • Wash the organic layer sequentially with water, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of methanol in dichloromethane) to yield the pure E3 ligase ligand.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Figure 2: Workflow for the synthesis of an E3 ligase ligand.

Section 3: Validation Protocols - A Self-Validating System

Synthesizing the ligand is only the first step. A rigorous, multi-stage validation process is essential to confirm its function. This workflow ensures that any observed protein degradation is a direct result of the intended PROTAC mechanism.[11][12]

Protocol: Biophysical Validation of E3 Ligase Binding

Rationale: Before building a full PROTAC, it is crucial to confirm that the synthesized ligand directly binds to its intended E3 ligase and to quantify this interaction. Techniques like Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC) are ideal for this purpose.[13]

Protocol Outline (SPR):

• Immobilization: Covalently immobilize the purified recombinant target E3 ligase onto a sensor chip surface (e.g., a CM5 chip via amine coupling).

• Ligand Preparation: Prepare a dilution series of the synthesized E3 ligand in an appropriate running buffer. Include a vehicle control (e.g., DMSO).

• Binding Analysis: Inject the ligand solutions over the sensor surface at a constant flow rate. Measure the change in response units (RU) over time to generate sensorgrams.

• Data Processing: Subtract the reference surface and vehicle control sensorgrams from the active surface data.

• Affinity Determination: Fit the steady-state or kinetic binding data to an appropriate model (e.g., 1:1 Langmuir binding) to determine the equilibrium dissociation constant (Kᴅ). A low Kᴅ value (typically in the nanomolar to low micromolar range) indicates a strong binding interaction.

Protocol: Cellular Validation of Target Protein Degradation

Rationale: The ultimate test of a PROTAC is its ability to induce the degradation of a target protein within a cellular context. Western blotting is a standard and reliable method to quantify changes in protein levels.[14]

Step-by-Step Western Blot Protocol:

• PROTAC Assembly: Synthesize the final PROTAC by conjugating the validated E3 ligand to a suitable linker and a ligand for a known protein of interest (e.g., BRD4 using the ligand JQ1).

• Cell Culture and Treatment:

  • Plate cells (e.g., HeLa or HEK293T) and allow them to adhere overnight.

  • Treat the cells with a dose-response concentration range of the final PROTAC for a set time course (e.g., 4, 8, 16, 24 hours).

• Include Essential Controls:

  • Vehicle Control: Treat cells with the same concentration of DMSO used for the PROTAC.

  • E3 Ligand Alone: Treat with the free E3 ligand to ensure it doesn't cause degradation on its own.

  • POI Ligand Alone: Treat with the free POI ligand to show that inhibition alone does not cause degradation.

  • Proteasome Inhibitor Co-treatment: Co-treat cells with the PROTAC and a proteasome inhibitor (e.g., 10 µM MG-132) for the last 4-6 hours of the experiment.[15] This is a critical step to prove that protein loss is due to proteasomal degradation.

• Cell Lysis: Wash cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein from each sample on an SDS-PAGE gel and transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane (e.g., with 5% non-fat milk or BSA in TBST).

  • Incubate with a primary antibody specific for the POI.

  • Incubate with a loading control primary antibody (e.g., GAPDH or β-actin) to ensure equal protein loading.

  • Wash and incubate with the appropriate HRP-conjugated secondary antibody.

• Detection and Analysis: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify the band intensities and normalize the POI signal to the loading control.

Figure 3: A self-validating workflow for E3 ligand and PROTAC assessment.

Section 4: Data Interpretation and Expected Outcomes

Properly interpreting the data from the validation workflow is key to confirming the utility of the new E3 ligase ligand.

Assay	Positive Result (Expected Outcome)	Potential Pitfall / Negative Result
SPR / ITC	A measurable binding affinity (Kᴅ) in the low micromolar to nanomolar range.	No binding observed, or very weak binding (high Kᴅ), suggesting the ligand is not suitable for this E3 ligase.
Western Blot	Dose- and time-dependent decrease in the POI band intensity with the PROTAC treatment.	No change in POI levels.
Controls	- No change with vehicle or free ligands.- Rescue of POI degradation upon co-treatment with MG-132.	- POI levels decrease with the free POI ligand (indicates inhibitor-driven effect).- No rescue with MG-132 (indicates non-proteasomal protein loss, possibly cytotoxicity).[11]

Conclusion

The expansion of the E3 ligase toolbox is paramount for the continued advancement of targeted protein degradation. 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid serves as an accessible and versatile chemical starting point for this endeavor. By following the robust synthesis and validation protocols outlined in this guide, researchers can confidently develop and characterize novel E3 ligase ligands, paving the way for the next generation of highly selective and potent protein degraders.

References

• Title: Ligandability of E3 Ligases for Targeted Protein Degradation Applications - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: Discovery of E3 Ligase Ligands for Target Protein Degradation - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders Source: Royal Society of Chemistry URL: [Link]

• Title: Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders Source: National Center for Biotechnology Information URL: [Link]

• Title: E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones Source: ACS Publications URL: [Link]

• Title: Workflow for E3 Ligase Ligand Validation for PROTAC Development Source: ACS Publications URL: [Link]

• Title: E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points Source: Frontiers in Chemistry URL: [Link]

• Title: Journey of Von Hippel-Lindau (VHL) E3 ligase in PROTACs design: From VHL ligands to VHL-based degraders Source: PubMed URL: [Link]

• Title: Discovery of E3 Ligase Ligands for Target Protein Degradation Source: PubMed URL: [Link]

• Title: Discovery of novel E3 ligands for targeted protein degradation Source: Morressier URL: [Link]

• Title: A patent review of von Hippel-Lindau (VHL)-recruiting chemical matter: E3 ligase ligands for PROTACs and targeted protein degradation (2019–present) Source: Taylor & Francis Online URL: [Link]

• Title: Workflow for E3 Ligase Ligand Validation for PROTAC Development - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: E3 Ligases Meet Their Match: Fragment-Based Approaches to Discover New E3 Ligands and to Unravel E3 Biology Source: ACS Publications URL: [Link]

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• Title: 5-Methyl-5H-pyrrolo[2, 3-b]pyrazine-7-carboxylic acid methyl ester, min 97%, 250 mg Source: Aladdin Scientific URL: [Link]

• Title: 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid Source: Chemsigma URL: [Link]

• Title: Identification of ligands for E3 ligases with restricted expression using fragment-based methods Source: Royal Society of Chemistry URL: [Link]

• Title: Synthesis, Free Radical Scavenging Activity, Antimicrobial And Molecular Docking Studies Of Novel Pyrazine 2-Carboxylic Acid Derivatives Of Piperazines. Source: RJPBCS URL: [https://www.rjpbcs.com/pdf/2016_7(2)/[16].pdf]([Link]16].pdf)

• Title: Design, synthesis and evaluation of pyrrolobenzodiazepine (PBD)-based PROTAC conjugates for the selective degradation of the NF-κB RelA/p65 subunit Source: National Center for Biotechnology Information URL: [Link]

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Application Note: Characterizing Novel 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic Acid Derivatives as Potent JAK2 Inhibitors in Cell-Based Assays

Abstract

This guide provides a comprehensive framework for the cellular characterization of novel 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid derivatives, exemplified by a hypothetical lead compound, "Compound X," as a potent inhibitor of Janus Kinase 2 (JAK2). We present a strategic, multi-assay approach to build a robust pharmacological profile, moving from broad cellular effects to direct target engagement and downstream pathway modulation. Detailed, field-tested protocols are provided for: 1) Determining cellular potency (IC50) using a luminescent ATP-based viability assay; 2) Quantifying intracellular target engagement using the NanoBRET™ assay; and 3) Confirming mechanism of action by measuring the inhibition of STAT3 phosphorylation via Western blot. This workflow is designed to provide researchers with a self-validating system to confidently assess the potential of novel kinase inhibitors.

Introduction

The Janus Kinase (JAK) family of non-receptor tyrosine kinases plays a critical role in mediating signal transduction for a wide array of cytokines and growth factors, making them central regulators of immunity, cell proliferation, and differentiation.[1][2] The JAK-STAT signaling pathway is a key cascade that transmits extracellular signals into a nuclear response.[3] Dysregulation of this pathway, particularly through gain-of-function mutations in JAK2, is a hallmark of myeloproliferative neoplasms (MPNs), including polycythemia vera and essential thrombocythemia.[4][5] The most prevalent of these mutations, JAK2 V617F, leads to constitutive kinase activation and uncontrolled cell growth, establishing it as a high-value therapeutic target.[5][6]

The 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid scaffold represents a promising starting point for the development of novel kinase inhibitors. Here, we introduce a hypothetical derivative, "Compound X," and outline a systematic cell-based assay cascade to characterize its activity as a JAK2 inhibitor. The primary model system for these protocols is the human erythroleukemia cell line HEL 92.1.7. This cell line is homozygous for the JAK2 V617F mutation and its proliferation is dependent on the resulting constitutive kinase activity, making it an ideal and physiologically relevant model for assessing the efficacy of JAK2 inhibitors.[7][8][9][10][11]

Key Experimental Workflow

A robust characterization of a novel kinase inhibitor requires a tiered approach. This ensures that the observed cellular phenotype (e.g., anti-proliferative activity) is directly linked to the intended molecular mechanism. Our proposed workflow validates the compound's activity at three distinct levels: cellular potency, direct target binding, and downstream pathway modulation.

Caption: A three-tiered workflow for kinase inhibitor characterization.

Section 1: Assessing Cellular Potency (IC50 Determination)

Principle: The initial step is to determine if Compound X affects the viability or proliferation of the JAK2-dependent HEL 92.1.7 cell line. The CellTiter-Glo® Luminescent Cell Viability Assay is a robust method that quantifies ATP, an indicator of metabolically active cells.[12][13] A decrease in ATP levels is proportional to the degree of cytotoxicity or cytostasis induced by the compound. This assay is performed in a multiwell plate format, making it ideal for generating a dose-response curve to calculate the half-maximal inhibitory concentration (IC50).[14]

Protocol: CellTiter-Glo® Viability Assay

• Cell Seeding:

  • Culture HEL 92.1.7 cells in RPMI 1640 medium supplemented with 10% FBS to a density of approximately 1x10^6 cells/mL.[11]

  • Seed 5,000 cells in 50 µL of medium per well into a 96-well solid white, opaque-walled plate. Include wells for "no-cell" background controls.

  • Incubate the plate for 2-4 hours at 37°C, 5% CO2 to allow cells to recover.

• Compound Preparation and Addition:

  • Prepare a 10-point, 3-fold serial dilution of Compound X in DMSO, starting from a 10 mM stock.

  • Further dilute this series in culture medium to create a 2X working concentration.

  • Add 50 µL of the 2X compound dilutions to the appropriate wells, resulting in a final volume of 100 µL and a final DMSO concentration of ≤0.5%. Include "vehicle control" wells treated with DMSO only.

• Incubation:

  • Incubate the plate for 72 hours at 37°C, 5% CO2. This duration is typically sufficient to observe significant anti-proliferative effects.

• Assay Procedure:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature for approximately 30 minutes.[15][16]

  • Prepare the CellTiter-Glo® Reagent according to the manufacturer's instructions.[15]

  • Add 100 µL of CellTiter-Glo® Reagent to each well.[16]

  • Place the plate on an orbital shaker for 2 minutes to induce cell lysis.[14][15]

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[14][15]

  • Record luminescence using a plate-reading luminometer.

Data Presentation and Analysis:

• Subtract the average background luminescence (no-cell wells) from all other wells.

• Normalize the data by setting the average vehicle control signal to 100% viability and the background signal to 0% viability.

• Plot the normalized data against the logarithm of the compound concentration and fit a four-parameter logistic curve to determine the IC50 value.

Compound	Cellular Potency (IC50) in HEL 92.1.7 cells
Compound X (Hypothetical)	50 nM
Ruxolitinib (Control)	150 nM

Section 2: Confirming Target Engagement in Live Cells

Principle: After establishing cellular potency, it is crucial to confirm that Compound X directly binds to its intended target, JAK2, within the complex environment of a living cell. The NanoBRET™ Target Engagement Assay is a powerful method for quantifying compound binding at a specific protein target in real-time.[17][18] The assay relies on Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc® luciferase-tagged JAK2 protein (the energy donor) and a cell-permeable fluorescent tracer that binds to the kinase's active site (the energy acceptor).[17] An unlabeled compound that engages the target will compete with the tracer, leading to a measurable decrease in the BRET signal.[19]

Protocol: NanoBRET™ Target Engagement Assay

• Cell Preparation and Transfection:

  • Use HEK293T cells for this assay due to their high transfection efficiency.

  • Co-transfect HEK293T cells with a plasmid encoding for a NanoLuc®-JAK2 fusion protein and a transfection carrier DNA using a reagent like FuGene HD.[20] Culture for 18-24 hours to allow for protein expression.[20]

• Cell Plating:

  • Harvest the transfected cells and resuspend them in Opti-MEM® I Reduced Serum Medium.

  • Plate the cells at a density of 2 x 10^5 cells/mL (20,000 cells/well) in a 96-well white assay plate.

• Compound and Tracer Addition:

  • Prepare serial dilutions of Compound X as described in the previous section.

  • Add the test compounds to the wells.

  • Immediately after, add the NanoBRET™ Kinase Tracer at the pre-determined optimal concentration (e.g., as recommended by the manufacturer).

• Incubation:

  • Incubate the plate at 37°C, 5% CO2 for 2 hours to allow the compound and tracer to reach binding equilibrium with the target protein.

• Signal Detection:

  • Prepare the NanoBRET™ Nano-Glo® Substrate/Inhibitor solution according to the manufacturer's protocol.

  • Add the substrate solution to all wells.

  • Read both the donor emission (460nm) and acceptor emission (610nm) within 10 minutes using a luminometer equipped with the appropriate filters.

Data Presentation and Analysis:

• Calculate the raw BRET ratio by dividing the acceptor signal by the donor signal.

• Convert the raw ratios to MilliBRET Units (mBU) by multiplying by 1000.

• Normalize the data and plot against the logarithm of the compound concentration to determine the target engagement IC50 value. A strong correlation between the cellular potency IC50 and the target engagement IC50 provides compelling evidence that the compound's anti-proliferative effect is mediated through direct inhibition of JAK2.

Compound	Target Engagement (IC50) for JAK2
Compound X (Hypothetical)	45 nM
Ruxolitinib (Control)	130 nM

Section 3: Measuring Downstream Pathway Inhibition

Principle: The final validation step is to demonstrate that Compound X's engagement with JAK2 leads to the inhibition of its downstream signaling pathway. In the canonical JAK-STAT pathway, activated JAK2 phosphorylates Signal Transducer and Activator of Transcription (STAT) proteins.[21][22] Specifically, STAT3 is a key substrate, and its phosphorylation at tyrosine 705 (Tyr705) is a critical event for its dimerization, nuclear translocation, and transcriptional activity.[23] Western blotting is a standard and effective technique to measure the levels of phosphorylated STAT3 (p-STAT3) relative to total STAT3, providing a direct readout of JAK2 kinase activity in the cell.[24][25]

Caption: Inhibition of the JAK-STAT signaling pathway by Compound X.

Protocol: Western Blot for Phosphorylated STAT3

• Cell Treatment and Lysis:

  • Seed HEL 92.1.7 cells (2 x 10^6 cells) in a 6-well plate and treat with a dose-range of Compound X (e.g., 0, 10, 50, 200, 1000 nM) for 4 hours.

  • Harvest the cells by centrifugation. Wash once with ice-cold PBS.

  • Lyse the cell pellet in RIPA buffer supplemented with protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.[26]

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification and Sample Preparation:

  • Determine the protein concentration of the supernatant using a BCA assay.

  • Normalize all samples to the same protein concentration (e.g., 20 µg per lane).

  • Add 4x Laemmli sample buffer and boil at 95°C for 5 minutes to denature the proteins.[26]

• Gel Electrophoresis and Transfer:

  • Load samples onto an SDS-PAGE gel (e.g., 4-15% gradient gel) and run until adequate separation is achieved.

  • Transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature in 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST).[26] Using BSA instead of milk is often recommended for phospho-antibodies to reduce background.

  • Incubate the membrane overnight at 4°C with a primary antibody specific for phospho-STAT3 (Tyr705) diluted in 5% BSA/TBST.[27]

  • Wash the membrane three times for 5 minutes each in TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again three times for 5 minutes each in TBST.

• Detection and Re-probing:

  • Apply an enhanced chemiluminescence (ECL) substrate and visualize the bands using a digital imager.

  • To normalize for protein loading, strip the membrane and re-probe with a primary antibody for total STAT3, followed by the same secondary antibody and detection steps.[27]

Data Presentation and Analysis:

• Quantify the band intensity for p-STAT3 and total STAT3 using densitometry software.

• Calculate the ratio of p-STAT3 to total STAT3 for each treatment condition.

• A dose-dependent decrease in this ratio confirms that Compound X inhibits JAK2 kinase activity in cells, leading to a reduction in downstream signaling.

Discussion and Interpretation

The successful execution of this three-part workflow provides a comprehensive and trustworthy profile of a novel kinase inhibitor.

• Concordance of IC50 Values: A strong correlation between the IC50 from the cell viability assay and the IC50 from the NanoBRET™ target engagement assay is a critical validation point. It builds confidence that the observed anti-proliferative effect is a direct result of the compound binding to JAK2.

• Mechanistic Confirmation: The Western blot data provides the final piece of mechanistic evidence. By showing a dose-dependent reduction in STAT3 phosphorylation that tracks with the target engagement and viability data, it confirms that the compound not only binds to JAK2 but functionally inhibits its kinase activity, thereby shutting down the oncogenic signaling pathway.

Together, these assays form a logical and self-validating cascade that moves from a phenotypic observation to a specific molecular interaction, providing the robust data package required for advancing a promising compound like "Compound X" in the drug discovery pipeline.

References

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• PubMed Central. Mechanisms of Jak/STAT signaling in immunity and disease. [Link]

• PubMed. (2016-09-06). A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. [Link]

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• National Institutes of Health. Identification of myeloproliferative neoplasm drug agents via predictive simulation modeling: assessing responsiveness with micro-environment derived cytokines. [Link]

• ResearchGate. (2011-05-14). The V617F JAK2 mutation is uncommon in cancers and in myeloid malignancies other than the classic myeloproliferative disorders. [Link]

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Synthesis of Potent FGFR Inhibitors from 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the synthesis of potent Fibroblast Growth Factor Receptor (FGFR) inhibitors based on the 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid scaffold. This class of compounds has demonstrated significant potential in targeting aberrant FGFR signaling, a key driver in various oncogenic processes.[1] This guide details a robust and reproducible synthetic protocol, starting from the readily available carboxylic acid precursor and culminating in the formation of N-aryl-5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamides. We delve into the rationale behind the chosen synthetic strategy, provide a step-by-step experimental procedure, and outline methods for purification and characterization. Furthermore, we present a concise overview of the FGFR signaling pathway to provide a clear context for the therapeutic targeting of these inhibitors.

Introduction: The Role of FGFR Signaling in Oncology

The Fibroblast Growth Factor (FGF) signaling pathway is a crucial regulator of a multitude of cellular processes, including proliferation, differentiation, migration, and angiogenesis.[2] This pathway is comprised of FGF ligands and their corresponding high-affinity cell surface receptors, the FGFRs, which are receptor tyrosine kinases (RTKs).[1] Dysregulation of the FGF/FGFR signaling axis, through mechanisms such as gene amplification, activating mutations, or chromosomal translocations, has been implicated as a significant oncogenic driver in a variety of human cancers, including urothelial carcinoma, hepatocellular carcinoma, and lung adenocarcinoma.[3]

Upon ligand binding, FGFRs dimerize and undergo trans-autophosphorylation of their intracellular kinase domains. This phosphorylation event initiates a cascade of downstream signaling events, primarily through the RAS-MAPK, PI3K-AKT, and PLCγ pathways, ultimately leading to changes in gene expression that promote cell growth and survival.[4] Consequently, the development of small molecule inhibitors that target the ATP-binding site of the FGFR kinase domain has emerged as a promising therapeutic strategy for cancers harboring FGFR aberrations.[3][4] The 5H-pyrrolo[2,3-b]pyrazine core has been identified as a privileged scaffold for the development of potent and selective FGFR inhibitors.

FGFR Signaling Pathway

Caption: General synthetic workflow.

Detailed Experimental Protocol

This protocol describes the synthesis of a representative FGFR inhibitor, N-(3,5-dimethoxyphenyl)-5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide .

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Supplier (Example)
5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid	1522530-72-8	177.16	Sigma-Aldrich
3,5-Dimethoxyaniline	10272-07-8	153.18	Alfa Aesar
HATU	148893-10-1	380.23	Combi-Blocks
DIPEA	7087-68-5	129.24	Acros Organics
DMF (anhydrous)	68-12-2	73.09	Fisher Scientific
Dichloromethane (DCM)	75-09-2	84.93	VWR
Ethyl Acetate (EtOAc)	141-78-6	88.11	EMD Millipore
Hexanes	110-54-3	86.18	Macron Fine
Silica Gel (230-400 mesh)	7631-86-9	60.08	SiliCycle

Procedure

• Reaction Setup: To a clean, dry 50 mL round-bottom flask equipped with a magnetic stir bar, add 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid (1.0 eq, e.g., 200 mg, 1.13 mmol).

• Dissolution: Add anhydrous DMF (5 mL) to the flask and stir at room temperature until the carboxylic acid is fully dissolved.

• Addition of Amine and Base: To the stirred solution, add 3,5-dimethoxyaniline (1.1 eq, 190 mg, 1.24 mmol) followed by DIPEA (3.0 eq, 0.59 mL, 3.39 mmol).

• Activation and Coupling: In a separate vial, dissolve HATU (1.2 eq, 516 mg, 1.36 mmol) in anhydrous DMF (3 mL). Add the HATU solution dropwise to the reaction mixture at room temperature over 5 minutes.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexanes (e.g., 1:1 v/v) as the eluent. The reaction is typically complete within 2-4 hours.

• Work-up: Upon completion, pour the reaction mixture into a separatory funnel containing water (50 mL) and extract with ethyl acetate (3 x 30 mL).

• Washing: Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (2 x 30 mL) and brine (1 x 30 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel. [5]A gradient elution system of ethyl acetate in hexanes (e.g., starting from 20% EtOAc and gradually increasing to 70% EtOAc) is typically effective.

• Isolation and Characterization: Combine the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure to yield N-(3,5-dimethoxyphenyl)-5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide as a solid. Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Safety Precautions

• HATU: HATU is a sensitizer and can cause allergic reactions upon repeated exposure. [6]It is recommended to handle HATU in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• DIPEA: DIPEA is a corrosive and flammable liquid. Handle with care in a fume hood and avoid contact with skin and eyes.

• DMF: DMF is a skin and eye irritant. It is also a suspected teratogen. Use in a well-ventilated area and wear appropriate PPE.

Conclusion

The synthetic protocol detailed in this application note provides a reliable and efficient method for the preparation of N-aryl-5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamides, a promising class of FGFR inhibitors. The use of HATU-mediated amide coupling ensures high yields and purity of the final products. This methodology is amenable to the synthesis of a diverse library of analogues for structure-activity relationship (SAR) studies, which is crucial for the optimization of lead compounds in drug discovery programs targeting FGFR-driven cancers.

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Revolutionizing Drug Discovery: A Guide to Targeted Protein Degradation Using Novel Building Blocks

Introduction: A Paradigm Shift in Therapeutic Intervention

Targeted Protein Degradation (TPD) has emerged as a revolutionary therapeutic modality, fundamentally altering the landscape of drug discovery.[1][2] Unlike traditional inhibitors that merely block the function of a pathogenic protein, TPD co-opts the cell's own protein disposal machinery to eliminate the target protein altogether.[1][3][4] This event-driven pharmacology offers the potential to address previously "undruggable" targets, overcome drug resistance, and achieve prolonged therapeutic effects.[5][6][7]

This guide provides a comprehensive overview of the TPD workflow, with a special focus on the integration of novel building blocks that are expanding the scope and efficacy of this technology. We will delve into the rationale behind experimental design, provide detailed protocols for key assays, and explore the exciting frontier of next-generation degraders.

The Core Machinery of Targeted Protein Degradation

TPD primarily leverages the Ubiquitin-Proteasome System (UPS), a natural cellular process for degrading unwanted or damaged proteins.[3][4] Small-molecule degraders, such as Proteolysis-Targeting Chimeras (PROTACs) and molecular glues, act as crucial intermediaries in this process.

PROTACs are heterobifunctional molecules composed of three key components: a ligand that binds to the protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a flexible linker connecting the two.[8][9][10] By simultaneously engaging the POI and an E3 ligase, a PROTAC induces the formation of a ternary complex (POI-PROTAC-E3 ligase).[8][9] This proximity-induced event triggers the transfer of ubiquitin to the POI, marking it for degradation by the proteasome.[9][11]

Molecular Glues are smaller molecules that induce or stabilize the interaction between an E3 ligase and a target protein, effectively "gluing" them together to facilitate ubiquitination and degradation.[2][12][13]

Expanding the Toolkit: Novel Building Blocks in TPD

The efficacy and specificity of TPD are heavily reliant on the choice of building blocks. While early efforts predominantly utilized ligands for the von Hippel-Lindau (VHL) and Cereblon (CRBN) E3 ligases, the field is rapidly expanding to include a more diverse array of E3 ligase recruiters and innovative degrader platforms.[14]

Beyond CRBN and VHL: The Rise of Novel E3 Ligase Ligands

The human genome encodes over 600 E3 ligases, yet only a handful have been harnessed for TPD.[10][15][16][17] The development of ligands for new E3 ligases is a critical step in expanding the reach of TPD, offering the potential for tissue-specific degradation and overcoming resistance mechanisms.[16][18][19]

Rationale for E3 Ligase Selection:

The choice of E3 ligase is a strategic decision influenced by several factors:[20]

• Tissue Expression and Disease Relevance: Selecting an E3 ligase with specific expression in the target tissue or disease state can enhance the therapeutic window and minimize off-target effects.[18][20]

• Subcellular Localization: Matching the subcellular localization of the E3 ligase with that of the target protein is crucial for efficient ternary complex formation.

• Intrinsic Activity and Plasticity: Some E3 ligases exhibit higher intrinsic ubiquitinating activity or greater structural flexibility, making them more amenable to accommodating a wide range of target proteins.[16]

Examples of Novel E3 Ligase Ligands:

E3 Ligase	Ligand Characteristics	Potential Advantages
DCAF16	Covalent binders have been identified.[21]	Offers a distinct mechanism of action and potential for targeting different substrate scopes.
RNF4	Small molecule recruiters are being developed.	May provide alternative degradation pathways for targets resistant to CRBN/VHL-based degraders.
KEAP1	Ligands are being explored for their potential in TPD.	Its role in oxidative stress response could be leveraged for specific therapeutic applications.
FEM1B	Novel ligands are emerging from screening efforts.	Could expand the repertoire of degradable nuclear proteins.

The Next Frontier: Covalent Molecular Glues and Advanced Degraders

Recent innovations are pushing the boundaries of TPD beyond traditional PROTACs and molecular glues.

Covalent Molecular Glues: These molecules incorporate a reactive electrophile that forms a covalent bond with the E3 ligase or the target protein, leading to a more stable ternary complex and enhanced degradation.[21] This "template-assisted covalent modification" represents a new paradigm for inducing protein degradation.[21][22]

Next-Generation Degraders:

• Lysosome-Targeting Chimeras (LYTACs): These molecules redirect extracellular and membrane-bound proteins to the lysosome for degradation.[5][23]

• Autophagy-Targeting Chimeras (AUTACs) and AUTOTACs: These compounds harness the autophagy pathway to degrade not only proteins but also larger cellular components like protein aggregates and damaged organelles.[1][5][23]

• Allosteric PROTACs: These degraders bind to allosteric sites on the target protein, offering the potential for improved selectivity and the ability to target proteins that are difficult to inhibit at the active site.[24]

The Targeted Protein Degradation Workflow: A Step-by-Step Guide

A successful TPD project follows a systematic workflow, from initial target validation to in vivo evaluation. This section outlines the key stages and provides detailed protocols for essential experiments.

Phase 1: Design and Synthesis

• Target Validation and Ligand Identification: The first step is to confirm that the target protein is a driver of the disease and to identify a suitable ligand that binds to it. This ligand will serve as the "warhead" of the PROTAC.

• Degrader Design:

  • PROTACs: This involves selecting an appropriate E3 ligase ligand and a linker of optimal length and composition.[25] The choice of linker is critical as it influences the geometry of the ternary complex.[25]

  • Molecular Glues: Design is often guided by structural biology and computational modeling to identify small molecules that can induce a new protein-protein interface.[22][26]

• Synthesis and Purification: The designed degraders are then synthesized and purified for subsequent testing.

Phase 2: In Vitro and Cellular Characterization

This phase involves a series of assays to evaluate the efficacy and mechanism of action of the synthesized degraders.

Key Assays and Protocols:

• Ternary Complex Formation Assay (TR-FRET): This assay confirms the formation of the POI-degrader-E3 ligase complex, which is the cornerstone of PROTAC activity.[27][28][29]

  Protocol: TR-FRET Assay for Ternary Complex Formation [27][28][29][30][31]

  • Reagent Preparation:

    • Label the protein of interest (POI) with a FRET donor (e.g., Terbium cryptate) and the E3 ligase with a FRET acceptor (e.g., d2). This can be achieved through direct labeling of purified proteins or by using tagged proteins (e.g., His-tag, GST-tag) and labeled anti-tag antibodies.

    • Prepare a serial dilution of the PROTAC compound in an appropriate assay buffer.

  • Assay Setup:

    • In a low-volume 384-well plate, add the labeled POI and labeled E3 ligase to each well at a final concentration determined through optimization experiments.

    • Add the serially diluted PROTAC to the wells. Include control wells with no PROTAC and wells with a non-binding control compound.

  • Incubation:

    • Incubate the plate at room temperature for a specified period (e.g., 1-4 hours), protected from light.

  • Data Acquisition:

    • Read the plate on a TR-FRET-compatible plate reader, measuring the emission at both the donor and acceptor wavelengths.

  • Data Analysis:

    • Calculate the TR-FRET ratio (acceptor emission / donor emission).

    • Plot the TR-FRET ratio against the PROTAC concentration. A bell-shaped curve is typically observed, indicating the formation and subsequent disruption of the ternary complex at high PROTAC concentrations (the "hook effect").[32]

• Protein Degradation Assays: These assays quantify the reduction in the levels of the target protein following treatment with the degrader.

  Protocol: HiBiT-Based Protein Degradation Assay [3][13][33][34][35]

  • Cell Line Generation:

    • Use CRISPR/Cas9 to insert the 11-amino-acid HiBiT tag into the endogenous locus of the gene encoding the POI. This ensures that the tagged protein is expressed at physiological levels.

  • Cell Plating and Treatment:

    • Plate the HiBiT-tagged cells in a white, opaque 96-well plate and allow them to adhere overnight.

    • Treat the cells with a serial dilution of the degrader compound. Include vehicle-treated and untreated controls.

  • Lysis and Detection:

    • At the desired time points, add the Nano-Glo® HiBiT Lytic Detection Reagent, which contains the LgBiT protein and luciferase substrate. This reagent lyses the cells and allows the formation of the active NanoLuc® luciferase.

  • Data Acquisition:

    • Measure the luminescence signal using a plate-based luminometer.

  • Data Analysis:

    • Normalize the luminescence signal to a cell viability assay performed in parallel (e.g., CellTiter-Glo®).

    • Calculate the percentage of protein degradation relative to the vehicle-treated control.

    • Determine the DC50 (concentration at which 50% degradation is achieved) and Dmax (maximum degradation) values by fitting the data to a dose-response curve.

  Protocol: Western Blot for Protein Degradation [11][36][37][38][39]

  • Cell Treatment and Lysis:

    • Treat cells with the degrader at various concentrations and for different durations.

    • Lyse the cells in a buffer containing protease and phosphatase inhibitors to prevent protein degradation during sample preparation.[37]

  • Protein Quantification:

    • Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

  • SDS-PAGE and Transfer:

    • Separate the protein lysates by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

    • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

  • Immunoblotting:

    • Block the membrane to prevent non-specific antibody binding.

    • Incubate the membrane with a primary antibody specific to the POI. Also, probe for a loading control protein (e.g., GAPDH, β-actin) to ensure equal protein loading.

    • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detection and Analysis:

    • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

    • Quantify the band intensities and normalize the POI signal to the loading control. Calculate the percentage of degradation relative to the vehicle control.

• Target Engagement Assays: These assays confirm that the degrader is binding to its intended target within the cellular environment.

  Protocol: In-Cell Target Engagement Assay (NanoBRET™) [40][41]

  • Cell Line Preparation:

    • Co-express the POI fused to NanoLuc® luciferase and a fluorescently labeled tracer that binds to the POI.

  • Cell Treatment:

    • Treat the cells with the degrader compound. The degrader will compete with the tracer for binding to the POI.

  • Data Acquisition:

    • Add the luciferase substrate and measure both the luminescence and fluorescence signals.

  • Data Analysis:

    • Calculate the BRET ratio. A decrease in the BRET ratio indicates that the degrader is engaging the target protein and displacing the tracer.

Phase 3: Preclinical Evaluation

Once a lead degrader has been identified, it is advanced to preclinical evaluation in animal models.

• In Vivo Models: The choice of animal model depends on the disease being studied. Xenograft models, patient-derived xenograft (PDX) models, and transgenic models are commonly used.[]

• Pharmacokinetics and Pharmacodynamics (PK/PD):

  • PK studies assess the absorption, distribution, metabolism, and excretion (ADME) of the degrader in the body.[]

  • PD studies measure the extent and duration of target protein degradation in tumors and other tissues.[]

• Lead Optimization: The data from in vivo studies are used to further optimize the properties of the degrader, such as its potency, selectivity, and oral bioavailability.[43]

Troubleshooting and Key Considerations

The development of effective degraders is not without its challenges. Here are some common issues and how to address them:

• The "Hook Effect": At very high concentrations, PROTACs can form binary complexes with either the POI or the E3 ligase, which are non-productive for degradation. This leads to a bell-shaped dose-response curve.[32]

  • Solution: Perform a wide dose-response experiment to identify the optimal concentration range.

• Lack of Degradation:

  • Poor Cell Permeability: Due to their larger size, some PROTACs may have poor cell permeability.[25]

    • Solution: Optimize the linker and ligand properties to improve physicochemical properties.

  • No Ternary Complex Formation: The geometry of the PROTAC may not be conducive to the formation of a stable ternary complex.

    • Solution: Synthesize a library of PROTACs with different linker lengths and attachment points.

  • Low E3 Ligase Expression: The chosen E3 ligase may not be expressed at sufficient levels in the target cells.[8]

    • Solution: Select an E3 ligase that is highly expressed in the relevant cell type.

• Off-Target Effects: The degrader may cause the degradation of proteins other than the intended target.

  • Solution: Perform proteome-wide analysis (e.g., mass spectrometry) to assess the selectivity of the degrader.

Conclusion and Future Outlook

Targeted protein degradation is a rapidly evolving field with the potential to deliver transformative therapies for a wide range of diseases.[7] The development of novel building blocks, including new E3 ligase ligands and innovative degrader platforms, is continuously expanding the horizons of this exciting technology.[7][14] As our understanding of the underlying biology deepens and our chemical toolbox expands, we can expect to see a new generation of highly potent and selective protein degraders entering the clinic.[6]

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Application Notes and Protocols for Determining the Antimicrobial Activity of Pyrazine Derivatives

Introduction: The Growing Promise of Pyrazine Derivatives in an Era of Antimicrobial Resistance

The relentless rise of antimicrobial resistance (AMR) constitutes a formidable global health crisis, compelling the scientific community to explore novel chemical scaffolds for the development of next-generation therapeutic agents.[1] Among the diverse classes of heterocyclic compounds, pyrazine derivatives have emerged as a particularly promising avenue of research.[2][3] Pyrazine, a six-membered aromatic ring containing two nitrogen atoms in a 1,4-orientation, serves as a versatile pharmacophore.[4] Its derivatives have demonstrated a broad spectrum of biological activities, including anticancer, anti-inflammatory, and, most pertinently, antimicrobial properties.[2][3][4]

Numerous studies have documented the efficacy of various pyrazine derivatives against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens.[5][6][7] The structural versatility of the pyrazine ring allows for extensive chemical modification, enabling the optimization of antimicrobial potency and pharmacokinetic properties.[2] The mechanism of action for many pyrazine derivatives is an active area of investigation, with some evidence suggesting interference with essential microbial cellular processes.[2] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the experimental setup for robustly and reliably testing the antimicrobial activity of novel pyrazine derivatives. The protocols herein are grounded in established standards from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), while also incorporating practical insights into the specific challenges associated with this class of compounds.

Core Principles of Antimicrobial Susceptibility Testing

The primary objective of in vitro antimicrobial susceptibility testing is to determine the lowest concentration of a compound that can inhibit the visible growth of a microorganism (Minimum Inhibitory Concentration, or MIC) and the lowest concentration that can kill a specific percentage of the initial microbial population (Minimum Bactericidal Concentration, or MBC).[8][9] These two parameters are fundamental in assessing the antimicrobial potential of a novel compound and are crucial for guiding further drug development efforts.

A critical consideration when working with synthesized compounds like pyrazine derivatives is their solubility and stability in the testing medium. Many heterocyclic compounds have limited aqueous solubility and are often dissolved in organic solvents like dimethyl sulfoxide (DMSO).[10] It is imperative to ensure that the final concentration of the solvent in the assay does not affect microbial growth. Furthermore, some lipophilic compounds can adsorb to the surface of standard polystyrene microplates, leading to an underestimation of their true potency.[4] The protocols detailed below will address these potential challenges.

Experimental Workflow for Antimicrobial Activity Assessment

The overall workflow for assessing the antimicrobial activity of pyrazine derivatives can be visualized as a sequential process, starting from the initial screening for inhibitory activity to the determination of bactericidal effects.

Caption: Overall experimental workflow for assessing the antimicrobial activity of pyrazine derivatives.

Protocol 1: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

This method is considered the "gold standard" for quantitative antimicrobial susceptibility testing and is recommended by both CLSI and EUCAST.[11] It determines the lowest concentration of the test compound that inhibits visible bacterial growth.

Rationale: The broth microdilution method allows for the simultaneous testing of multiple concentrations of a compound against a standardized bacterial inoculum in a 96-well microplate format, providing a quantitative MIC value.

Materials:

• Pyrazine derivative(s) of interest

• Sterile dimethyl sulfoxide (DMSO)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well, U-bottom microtiter plates (non-treated polypropylene plates are recommended for potentially lipophilic compounds to minimize adsorption)

• Test microorganisms (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

• 0.5 McFarland turbidity standard

• Sterile saline (0.85% NaCl)

• Positive control antibiotic (e.g., Ampicillin, Ciprofloxacin)

• Multichannel pipette

• Incubator (35 ± 2°C)

• Microplate reader (optional, for spectrophotometric reading)

Step-by-Step Methodology:

• Compound Stock Solution Preparation:

  • Accurately weigh the pyrazine derivative and dissolve it in 100% DMSO to create a high-concentration stock solution (e.g., 10 mg/mL or a concentration at least 100-fold higher than the highest anticipated MIC). Ensure complete dissolution.

  • Expert Insight: The solubility of pyrazine derivatives can vary. If solubility in DMSO is limited, gentle warming or sonication may be employed. However, ensure the compound's stability under these conditions.

• Preparation of Serial Dilutions:

  • Dispense 100 µL of sterile CAMHB into wells 2 through 12 of a 96-well microtiter plate.

  • In a separate plate or tube, prepare an intermediate dilution of the stock solution in CAMHB. For example, add a calculated volume of the DMSO stock to CAMHB to achieve a starting concentration of 256 µg/mL, ensuring the DMSO concentration is ≤2%.

  • Add 200 µL of this starting dilution to well 1 of the microtiter plate.

  • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing thoroughly, then transferring 100 µL from well 2 to well 3, and so on, up to well 10. Discard 100 µL from well 10.

  • Well 11 will serve as the growth control (no compound), and well 12 will be the sterility control (no bacteria).

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture on an appropriate agar plate, select 3-5 isolated colonies of the test microorganism.

  • Suspend the colonies in sterile saline.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). This can be done visually or using a nephelometer.

  • Dilute this adjusted suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation of the Microtiter Plate:

  • Add 100 µL of the standardized bacterial inoculum to wells 1 through 11. Do not add bacteria to well 12 (sterility control).

  • The final volume in wells 1-11 will be 200 µL.

• Incubation:

  • Seal the plate (e.g., with an adhesive film) to prevent evaporation.

  • Incubate the plate at 35 ± 2°C for 16-20 hours in ambient air.

• Reading the MIC:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the pyrazine derivative at which there is no visible growth (i.e., the first clear well).

  • The growth control (well 11) should be turbid, and the sterility control (well 12) should be clear.

Caption: Step-by-step workflow for the broth microdilution MIC assay.

Protocol 2: Disk Diffusion Assay

This method is a qualitative or semi-quantitative test that provides a visual confirmation of antimicrobial activity. It is based on the diffusion of the compound from a paper disk into an agar medium inoculated with the test organism.

Rationale: The disk diffusion assay is a simple, cost-effective method for screening a large number of compounds and provides a good visual indication of antimicrobial activity, which can complement the quantitative data from the MIC assay. It is standardized by bodies like EUCAST.[9][12]

Materials:

• Mueller-Hinton Agar (MHA) plates

• Sterile paper disks (6 mm diameter)

• Pyrazine derivative solution (at a known concentration in a suitable solvent)

• Test microorganisms and inoculum preparation materials as in Protocol 1

• Sterile cotton swabs

• Forceps

• Incubator (35 ± 2°C)

Step-by-Step Methodology:

• Inoculation of Agar Plates:

  • Dip a sterile cotton swab into the 0.5 McFarland standardized bacterial suspension.

  • Remove excess fluid by pressing the swab against the inside of the tube.

  • Swab the entire surface of the MHA plate evenly in three directions to ensure confluent growth.

  • Allow the plate to dry for 3-5 minutes.

• Application of Disks:

  • Impregnate sterile paper disks with a known amount of the pyrazine derivative solution (e.g., 10 µL of a 1 mg/mL solution). The solvent should be allowed to evaporate completely in a sterile environment.

  • Using sterile forceps, place the impregnated disks firmly onto the surface of the inoculated MHA plate.

  • Ensure even spacing between disks to prevent overlapping of inhibition zones.

  • Include a positive control disk (standard antibiotic) and a negative control disk (impregnated with the solvent only).

• Incubation:

  • Invert the plates and incubate at 35 ± 2°C for 16-20 hours.

• Measurement and Interpretation:

  • After incubation, measure the diameter of the zone of inhibition (the area of no growth) around each disk in millimeters (mm).

  • A larger zone of inhibition generally indicates greater antimicrobial activity. The solvent control should show no zone of inhibition.

Protocol 3: Determination of Minimum Bactericidal Concentration (MBC)

The MBC is the lowest concentration of an antimicrobial agent required to kill ≥99.9% of the initial bacterial inoculum.[7] This assay is a crucial follow-up to the MIC determination to understand whether a compound is bacteriostatic (inhibits growth) or bactericidal (kills bacteria).

Rationale: While the MIC indicates growth inhibition, the MBC provides information on the killing activity of the compound, which is critical for the development of effective therapies, especially for severe infections or in immunocompromised patients.

Materials:

• Results from the MIC assay (Protocol 1)

• Sterile Mueller-Hinton Agar (MHA) plates

• Micropipette and sterile tips

Step-by-Step Methodology:

• Subculturing from MIC Plate:

  • Following the determination of the MIC, select the wells showing no visible growth (the MIC well and all wells with higher concentrations).

  • From each of these clear wells, and from the growth control well, take a 10-100 µL aliquot.

• Plating:

  • Spread the aliquot onto a quadrant of a sterile MHA plate. Label each quadrant corresponding to the concentration of the well from which the sample was taken.

• Incubation:

  • Incubate the MHA plates at 35 ± 2°C for 18-24 hours.

• MBC Determination:

  • After incubation, observe the plates for bacterial growth.

  • The MBC is the lowest concentration of the pyrazine derivative that results in no growth or a ≥99.9% reduction in the number of colonies compared to the initial inoculum count from the growth control.

Data Presentation and Interpretation

Quantitative data from the antimicrobial susceptibility tests should be summarized in a clear and structured table for easy comparison.

Table 1: Representative Antimicrobial Activity Data for Novel Pyrazine Derivatives

Compound	Test Organism	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio	Zone of Inhibition (mm)
Pyrazine-A	S. aureus ATCC 29213	16	32	2	18
Pyrazine-A	E. coli ATCC 25922	32	128	4	14
Pyrazine-B	S. aureus ATCC 29213	8	16	2	22
Pyrazine-B	E. coli ATCC 25922	64	>256	>4	10
Ampicillin	S. aureus ATCC 29213	0.5	1	2	30
Ampicillin	E. coli ATCC 25922	8	16	2	25

Interpretation of Results:

• MIC: A lower MIC value indicates greater potency of the compound in inhibiting bacterial growth.[8]

• MBC: The MBC provides insight into the bactericidal nature of the compound.

• MBC/MIC Ratio: This ratio is a useful metric for classifying the antimicrobial effect.

  • An MBC/MIC ratio of ≤ 4 is generally considered indicative of bactericidal activity.

  • An MBC/MIC ratio of > 4 suggests bacteriostatic activity.

• Zone of Inhibition: In the disk diffusion assay, the size of the zone of inhibition correlates with the susceptibility of the microorganism to the compound. However, direct comparison of zone sizes between different compounds is not always possible due to variations in their diffusion characteristics in agar.

Conclusion

The protocols and guidelines presented in this application note provide a robust framework for the systematic evaluation of the antimicrobial activity of novel pyrazine derivatives. By adhering to standardized methodologies and being mindful of the specific physicochemical properties of this class of compounds, researchers can generate reliable and reproducible data. This, in turn, will facilitate the identification of promising lead candidates for the development of new antimicrobial agents to combat the growing threat of drug-resistant infections.

References

• Microbe Investigations. (2024, May 15). MIC and MBC Testing: Developing Next-Generation Antibiotics. [Link]

• EUCAST. (2015, January). Antimicrobial susceptibility testing EUCAST disk diffusion method. [Link]

• Giske, C. G., Turnidge, J., Cantón, R., & Kahlmeter, G. (2022). Development of the EUCAST disk diffusion antimicrobial susceptibility testing method and its implementation in routine microbiology laboratories. Clinical Microbiology and Infection, 28(3), 324-334. [Link]

• CLSI. M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically, 11th Edition. [Link]

• Patel, R. J., Patel, H. R., & Patel, K. C. (2010). Synthesis and antimicrobial activity of pyrazine carboxamide derivatives. Journal of Chemical and Pharmaceutical Research, 2(4), 647-654. [Link]

• Prasanna, B., et al. (2015). Synthesis, Free Radical Scavenging Activity, Antimicrobial And Molecular Docking Studies Of Novel Pyrazine 2-Carboxylic Acid Derivatives Of Piperazines. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 6(4), 1914-1925. [Link]

• Baluja, S., & Sumitra, C. (2013). Antimicrobial Activity of some Pyrimidine Derivatives in DMF and DMSO. Journal of Chemical, Biological and Physical Sciences, 3(3), 1845. [Link]

• Microbe Investigations. (n.d.). Minimum Bactericidal Concentration (MBC) Test. [Link]

• Poirier, M., et al. (2016). DMSO Solubility Assessment for Fragment-Based Screening. Molecules, 21(8), 1050. [Link]

• Hindler, J. F., & Humphries, R. M. (2018). Effects of Microplate Type and Broth Additives on Microdilution MIC Susceptibility Assays. Journal of Clinical Microbiology, 57(1), e01235-18. [Link]

• Gising, J., et al. (2022). Recent Developments in the Antimicrobial Potential of Some Nitrogenous Heterocycles and their SAR Studies: A Review. Mini-Reviews in Medicinal Chemistry, 23(1), 1-22. [Link]

• RESEARCH REVIEW International Journal of Multidisciplinary. (2025, February 18). Emerging Frontiers in Antimicrobial Therapy: The Role of Nitrogen-Containing Heterocyclic Compounds in Overcoming Drug-Resistant Infections. [Link]

• Choudhary, D., et al. (2022). Advances in the Synthesis and Bio-Applications of Pyrazine Derivatives: A Review. Polycyclic Aromatic Compounds, 42(10), 6549-6577. [Link]

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Application Notes and Protocols for Developing Kinase Inhibitors with a Pyrrolo[2,3-b]pyrazine Scaffold

Introduction: The Pyrrolo[2,3-b]pyrazine Scaffold as a Privileged Kinase Inhibitor Motif

The relentless pursuit of selective and potent kinase inhibitors is a cornerstone of modern drug discovery, particularly in oncology and immunology. Within the vast chemical space of kinase inhibitors, the pyrrolo[2,3-b]pyrazine core has emerged as a privileged scaffold. Its rigid, bicyclic structure provides a robust framework for presenting key pharmacophoric elements to the ATP-binding site of various kinases. This scaffold has demonstrated significant potential in the development of inhibitors for a range of kinase targets, including Fibroblast Growth Factor Receptors (FGFRs), Janus Kinases (JAKs), Bruton's Tyrosine Kinase (BTK), and Focal Adhesion Kinase (FAK).[1]

The strategic advantage of the pyrrolo[2,3-b]pyrazine scaffold lies in its ability to be readily functionalized at multiple positions, allowing for fine-tuning of potency, selectivity, and pharmacokinetic properties. This document serves as a comprehensive guide for researchers, scientists, and drug development professionals, providing in-depth application notes and detailed protocols for the design, synthesis, and evaluation of kinase inhibitors based on this promising scaffold.

I. Design and Synthesis of Pyrrolo[2,3-b]pyrazine Analogs

The successful development of a novel kinase inhibitor series begins with a robust and flexible synthetic strategy. The general approach to the pyrrolo[2,3-b]pyrazine core allows for the introduction of diverse substituents to explore the structure-activity relationship (SAR).

General Synthetic Scheme

A common synthetic route to the 5H-pyrrolo[2,3-b]pyrazine core is outlined below. This multi-step synthesis is adaptable, allowing for the introduction of various R-groups to probe different regions of the kinase ATP-binding pocket.

Caption: General synthetic workflow for pyrrolo[2,3-b]pyrazine analogs.

Protocol 1: Synthesis of the 5H-Pyrrolo[2,3-b]pyrazine Core

This protocol provides a generalized procedure for the synthesis of the core scaffold, which can be adapted based on the specific starting materials and desired substitutions.

Materials:

• Substituted 2-aminopyrazine

• Bromoacetaldehyde diethyl acetal

• Polyphosphoric acid (PPA)

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Step 1: Condensation. In a round-bottom flask, dissolve the substituted 2-aminopyrazine in a suitable solvent (e.g., ethanol). Add bromoacetaldehyde diethyl acetal and heat the mixture to reflux for 4-6 hours. Monitor the reaction by thin-layer chromatography (TLC).

• Step 2: Cyclization. Cool the reaction mixture to room temperature and remove the solvent under reduced pressure. To the residue, add polyphosphoric acid and heat at 120-140°C for 2-3 hours.

• Step 3: Work-up and Purification. Carefully pour the hot reaction mixture onto crushed ice and neutralize with a saturated solution of sodium bicarbonate. Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography to obtain the desired 5H-pyrrolo[2,3-b]pyrazine core.

II. Biological Evaluation: From Enzyme to Cell

A multi-tiered approach to biological evaluation is crucial to characterize the potency, selectivity, and cellular activity of newly synthesized inhibitors.

A. In Vitro Kinase Enzymatic Assays

The initial screening of compounds is typically performed using in vitro enzymatic assays to determine their direct inhibitory effect on the target kinase.

Protocol 2: General Kinase Inhibition Assay (e.g., ADP-Glo™ Assay)

This protocol describes a common method for measuring kinase activity by quantifying the amount of ADP produced.

Materials:

• Kinase of interest (e.g., FGFR1, JAK1)

• Kinase substrate (protein or peptide)

• ATP

• Pyrrolo[2,3-b]pyrazine inhibitor (dissolved in DMSO)

• Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ADP-Glo™ Kinase Assay Kit (Promega)

• 384-well white plates

Procedure:

• Step 1: Compound Preparation. Prepare serial dilutions of the pyrrolo[2,3-b]pyrazine inhibitors in DMSO. Further dilute in kinase assay buffer to the desired final concentrations.

• Step 2: Kinase Reaction. In a 384-well plate, add the kinase, substrate, and inhibitor solution. Initiate the reaction by adding ATP. Include controls for no enzyme (background) and no inhibitor (maximum activity). Incubate at 30°C for a predetermined time (e.g., 60 minutes).

• Step 3: ADP Detection. Stop the kinase reaction and deplete the remaining ATP by adding ADP-Glo™ Reagent. Incubate at room temperature for 40 minutes.

• Step 4: ATP Detection. Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate at room temperature for 30 minutes.

• Step 5: Data Analysis. Measure luminescence using a plate reader. Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

B. Cell-Based Assays

Moving from the isolated enzyme to a cellular context is a critical step to assess the compound's ability to engage its target in a more physiologically relevant environment.

Protocol 3: Cellular Phosphorylation Assay (Western Blot)

This protocol is used to determine if the inhibitor can block the phosphorylation of the target kinase or its downstream substrates within a cell.

Materials:

• Cancer cell line expressing the target kinase (e.g., KG-1 cells for FGFR)

• Cell culture medium and supplements

• Pyrrolo[2,3-b]pyrazine inhibitor

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)[2]

• Primary antibodies (e.g., anti-phospho-FGFR, anti-total-FGFR, anti-phospho-ERK, anti-total-ERK)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Step 1: Cell Treatment. Seed cells in a 6-well plate and allow them to adhere overnight. Treat the cells with varying concentrations of the inhibitor for a specified time (e.g., 2-4 hours).

• Step 2: Cell Lysis. Wash the cells with ice-cold PBS and lyse them using lysis buffer.[2]

• Step 3: Protein Quantification. Determine the protein concentration of the lysates using a BCA assay.

• Step 4: Western Blotting. Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Step 5: Antibody Incubation. Block the membrane and incubate with the primary antibody overnight at 4°C. Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Step 6: Detection and Analysis. Visualize the protein bands using a chemiluminescent substrate. Quantify the band intensities to determine the extent of phosphorylation inhibition.

Protocol 4: Cell Proliferation Assay (e.g., MTT or CellTiter-Glo® Assay)

This assay measures the effect of the inhibitor on the growth and viability of cancer cells that are dependent on the target kinase for proliferation.

Materials:

• Cancer cell line

• Cell culture medium

• Pyrrolo[2,3-b]pyrazine inhibitor

• MTT solution or CellTiter-Glo® Reagent

• 96-well clear or opaque plates

Procedure:

• Step 1: Cell Seeding. Seed cells in a 96-well plate at a predetermined density.

• Step 2: Compound Treatment. After 24 hours, treat the cells with a serial dilution of the inhibitor.

• Step 3: Incubation. Incubate the cells for 72 hours at 37°C in a 5% CO₂ incubator.

• Step 4: Viability Measurement.

  • For MTT assay: Add MTT solution to each well and incubate for 4 hours. Solubilize the formazan crystals with DMSO and measure the absorbance at 570 nm.

  • For CellTiter-Glo® assay: Add CellTiter-Glo® Reagent to each well and measure luminescence.

• Step 5: Data Analysis. Calculate the percentage of growth inhibition and determine the GI₅₀ or IC₅₀ value.

III. Understanding the Mechanism: Signaling Pathways and Structure-Activity Relationships

A deep understanding of the inhibitor's mechanism of action is paramount for rational drug design and optimization.

Key Signaling Pathways

Pyrrolo[2,3-b]pyrazine-based inhibitors have been shown to target several critical signaling pathways implicated in cancer and inflammatory diseases.

Caption: Simplified FGFR signaling pathway and the point of intervention for pyrrolo[2,3-b]pyrazine inhibitors.[3][4]

Caption: Overview of the JAK-STAT signaling pathway targeted by pyrrolo[2,3-b]pyrazine inhibitors.[5][6][7]

Structure-Activity Relationship (SAR) Summary

Systematic modification of the pyrrolo[2,3-b]pyrazine scaffold has yielded valuable insights into the SAR for various kinase targets.

Position	Modification	Impact on Activity	Target Kinase Example
N5	Introduction of a sulfonyl group with an aromatic ring	Generally enhances potency; can be optimized for selectivity.	FGFR[1][8]
C3	Substitution with a substituted pyrazole or other heterocycles	Crucial for interacting with the hinge region and improving potency.	FGFR[1][8]
C2	Introduction of an acrylamide group	Can lead to irreversible binding, increasing potency.	FGFR[9]
C7	Ethynyl-linked aromatic groups	Can enhance potency and selectivity.	FGFR[9]

Table 1: Summary of Structure-Activity Relationships for Pyrrolo[2,3-b]pyrazine Kinase Inhibitors.

IV. In Vivo Evaluation

Promising candidates from in vitro and cell-based assays should be advanced to in vivo models to assess their efficacy, pharmacokinetics (PK), and toxicology.

Protocol 5: Xenograft Tumor Model for Efficacy Studies

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of a pyrrolo[2,3-b]pyrazine inhibitor in a mouse xenograft model.

Materials:

• Immunocompromised mice (e.g., nude or SCID)

• Cancer cell line for tumor implantation

• Pyrrolo[2,3-b]pyrazine inhibitor formulated for in vivo administration

• Vehicle control

• Calipers for tumor measurement

Procedure:

• Step 1: Tumor Implantation. Subcutaneously inject cancer cells into the flank of the mice.

• Step 2: Tumor Growth and Randomization. Monitor tumor growth. When tumors reach a specified size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Step 3: Dosing. Administer the inhibitor or vehicle control to the mice according to the predetermined dosing schedule (e.g., once daily by oral gavage).

• Step 4: Tumor Measurement. Measure tumor volume with calipers every 2-3 days.

• Step 5: Endpoint and Analysis. At the end of the study, euthanize the mice and excise the tumors. Weigh the tumors and compare the tumor growth inhibition between the treatment and control groups.

V. Conclusion and Future Directions

The pyrrolo[2,3-b]pyrazine scaffold represents a versatile and potent platform for the development of novel kinase inhibitors. The protocols and application notes provided herein offer a comprehensive framework for researchers to design, synthesize, and evaluate new chemical entities based on this scaffold. Future efforts in this area will likely focus on enhancing selectivity to minimize off-target effects, exploring novel substitution patterns to overcome drug resistance, and developing inhibitors against a broader range of kinase targets. The continued exploration of the chemical space around the pyrrolo[2,3-b]pyrazine core holds significant promise for the discovery of next-generation targeted therapies.

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• Pyrrolo[2,3-D]Pyrimidines as EGFR and VEGFR Kinase Inhibitors: A Comprehensive SAR Review - PubMed. Available from: [Link]

• SYNTHESIS AND SOME REACTIONS OF PYRROLO[1″,2″:1′,6′]PYRAZINO-[2′, 3′: 4, 5]THIENO[2, 3-b]QUINOLINES; A NEW FUSED PYRAZINE RING SYSTEMS | Scilit. Available from: [Link]

• Structure activity optimization of 6H-pyrrolo[2,3-e][5][10][11]triazolo[4,3-a]pyrazines as Jak1 kinase inhibitors - PubMed. Available from: [Link]

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Application Note: Comprehensive Physicochemical Characterization of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid

Abstract

This document provides a detailed guide for the analytical characterization of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid (CAS No. 1522530-72-8), a heterocyclic compound of significant interest in pharmaceutical research and development.[1][2] As an active pharmaceutical ingredient (API), its identity, purity, and solid-state properties must be rigorously established to ensure safety, efficacy, and batch-to-batch consistency.[3] This guide outlines an integrated analytical workflow employing High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Thermal Analysis (DSC/TGA). The protocols and rationale provided herein are designed for researchers, analytical scientists, and quality control professionals in the pharmaceutical industry.[4][5]

Introduction: The Imperative for Rigorous API Characterization

5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid is a molecule with a fused heterocyclic ring system, incorporating both a pyrrole and a pyrazine moiety, functionalized with a carboxylic acid. Such structures are common scaffolds in medicinal chemistry. The comprehensive characterization of any API is a foundational step in drug development, directly impacting formulation design, stability studies, and regulatory approval.[4][6] An inadequate characterization can lead to unforeseen challenges in later stages, such as issues with bioavailability or product stability.

This guide presents a multi-technique approach to build a complete analytical profile of the target compound, ensuring its identity, purity, and key physicochemical properties are well-defined.

Caption: Integrated workflow for API characterization.

Chromatographic Analysis for Purity and Quantification

High-Performance Liquid Chromatography (HPLC) is the cornerstone for determining the purity of an API and quantifying any impurities.[6] For a polar, aromatic compound like 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid, a reversed-phase (RP) method is the logical choice.

2.1. Principle and Rationale

Reversed-phase HPLC separates analytes based on their hydrophobicity. A nonpolar stationary phase (e.g., C18) is used with a polar mobile phase. The carboxylic acid and nitrogen atoms in the target molecule provide sufficient polarity, making it well-suited for RP-HPLC. The use of an acidic modifier (formic acid) in the mobile phase is critical. It ensures the carboxylic acid group remains protonated (neutral), preventing peak tailing and yielding sharp, symmetrical peaks for accurate quantification. A gradient elution is employed to ensure that any impurities with a wide range of polarities are effectively separated and eluted.

2.2. Protocol: Reversed-Phase HPLC Method

• Sample Preparation: Accurately weigh approximately 10 mg of the compound and dissolve it in 10 mL of a 50:50 mixture of acetonitrile and water to create a 1 mg/mL stock solution. Further dilute to a working concentration of 0.1 mg/mL.

• Instrumentation and Conditions:

Parameter	Recommended Setting
HPLC System	Agilent 1260 Infinity II or equivalent
Column	Waters Acquity UPLC HSS T3 (C18), 1.8 µm, 2.1 x 100 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temp.	40 °C
Injection Vol.	2 µL
Detector	UV/Vis Diode Array Detector (DAD)
Wavelength	254 nm, 280 nm (monitor multiple for purity)

• Gradient Elution Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	98	2
1.0	98	2
8.0	5	95
10.0	5	95
10.1	98	2
12.0	98	2

• Data Analysis: Integrate the peak corresponding to the main compound and all impurity peaks. Calculate the area percentage to determine the purity profile. The peak purity can be further assessed using the DAD to compare spectra across the peak.

Mass Spectrometry for Molecular Weight Confirmation

Liquid Chromatography-Mass Spectrometry (LC-MS) couples the separation power of HPLC with the mass detection capability of MS, providing unequivocal confirmation of the molecular weight.[3]

3.1. Principle and Rationale

Electrospray Ionization (ESI) is a soft ionization technique ideal for polar molecules like our target compound. It allows the molecule to be ionized into the gas phase with minimal fragmentation. Given the presence of basic nitrogen atoms, the compound is expected to readily ionize in positive mode to form the [M+H]⁺ adduct. The mass analyzer then separates these ions based on their mass-to-charge ratio (m/z), providing a precise mass measurement that can be compared to the theoretical exact mass.

3.2. Protocol: LC-MS Analysis

• Instrumentation: Utilize the same LC method described in Section 2.2. Route the eluent from the column directly into the ESI source of a mass spectrometer (e.g., Agilent 6120 Quadrupole LC/MS or equivalent).

• MS Parameters:

Parameter	Recommended Setting
Ionization Mode	ESI Positive (+)
Drying Gas Temp.	350 °C
Drying Gas Flow	12 L/min
Nebulizer Pressure	35 psi
Capillary Voltage	3500 V
Scan Range (m/z)	100 - 500
Fragmentor Voltage	70 V

• Expected Results: The molecular formula for 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid is C₈H₇N₃O₂. The theoretical monoisotopic mass is 177.0538 Da. The primary ion observed in the mass spectrum should correspond to the [M+H]⁺ adduct at an m/z of approximately 178.06.

NMR Spectroscopy for Definitive Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for determining the precise molecular structure of an organic compound.[3][4] Both ¹H and ¹³C NMR are essential for a complete assignment.

4.1. Principle and Rationale

NMR spectroscopy exploits the magnetic properties of atomic nuclei. By observing the chemical shifts, coupling constants (for ¹H), and number of signals, the connectivity of atoms within the molecule can be deduced. The chemical environment of each proton and carbon atom is unique, resulting in a distinct spectrum that serves as a molecular fingerprint. For this compound, ¹H NMR will confirm the number and arrangement of protons on the aromatic rings and the methyl group, while ¹³C NMR will identify all carbon atoms, including the quaternary carbons and the carboxyl carbon.

4.2. Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.7 mL of a deuterated solvent, such as Dimethyl Sulfoxide-d₆ (DMSO-d₆). DMSO is a good choice due to its ability to dissolve polar compounds and exchange with the acidic proton of the carboxylic acid, allowing it to be observed.

• Instrumentation: A 400 MHz or higher field NMR spectrometer (e.g., Bruker Avance III HD).

• Data Acquisition: Acquire standard ¹H, ¹³C, and optionally 2D correlation spectra (like COSY and HSQC) for unambiguous assignments.

• Expected Spectral Features: Based on the structure, the following signals are anticipated:

Structure & Proton Labels	Expected ¹H NMR Signals (in DMSO-d₆)	Expected ¹³C NMR Signals (in DMSO-d₆)
	H-a (CH₃): Singlet, ~3.9-4.1 ppm	C-a (CH₃): ~30-35 ppm
H-b: Singlet, ~7.0-7.3 ppm	C-b: ~105-110 ppm
H-c: Singlet, ~8.2-8.5 ppm	C-c: ~135-140 ppm
H-d (COOH): Broad singlet, >12 ppm	C-d (C=O): ~160-165 ppm
Quaternary Carbons (4): In aromatic region

Note: Chemical shifts are predictive and should be confirmed by experimental data. The absence of significant splitting for H-b and H-c is expected as they lack adjacent protons.

Thermal Analysis for Physicochemical Profiling

Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are vital for characterizing the solid-state properties of an API, which influence its stability, processing, and formulation.[6]

5.1. Principle and Rationale

• DSC measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature. It is used to determine the melting point, heat of fusion, and detect polymorphic transitions. A sharp, single melting endotherm is indicative of a pure, crystalline substance.

• TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. It is used to determine thermal stability, decomposition temperatures, and quantify the presence of residual solvents or water.

5.2. Protocol: DSC and TGA

• Sample Preparation: Accurately weigh 3-5 mg of the compound into an aluminum pan for DSC and 5-10 mg into a platinum or ceramic pan for TGA.

• Instrumentation: A simultaneous thermal analyzer (e.g., NETZSCH STA 449 F3 Jupiter® or Mettler Toledo TGA/DSC 3+) is ideal, or separate DSC and TGA instruments.

• Experimental Conditions:

Parameter	DSC Setting	TGA Setting
Temperature Range	25 °C to 300 °C (or 50°C past melt)	25 °C to 500 °C
Heating Rate	10 °C/min	10 °C/min
Atmosphere	Nitrogen	Nitrogen
Flow Rate	50 mL/min	50 mL/min

• Data Analysis:

  • DSC: Determine the onset and peak temperature of the melting endotherm. Integrate the peak to calculate the heat of fusion (ΔHfus).

  • TGA: Analyze the thermogram for any mass loss events prior to decomposition. A significant mass loss before the main decomposition onset could indicate the presence of volatiles. Determine the onset temperature of decomposition. Carboxylic acids often decompose via decarboxylation.[7]

Caption: How different techniques provide complementary data.

Conclusion

The analytical characterization of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid requires a multi-faceted approach. By systematically applying HPLC for purity, LC-MS for identity, NMR for structural confirmation, and thermal analysis for solid-state properties, a comprehensive and reliable data package can be generated. This integrated workflow ensures that the API meets the stringent quality standards required for drug development and provides the foundational knowledge necessary for successful formulation and stability studies.

References

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• Gaina, L., et al. (2018). Synthesis, Characterization and Cytotoxic Evaluation of New Pyrrolo[1,2-b]pyridazines Obtained via Mesoionic Oxazolo-Pyridazinones. Molecules, 23(11), 2993. Retrieved from [Link]

• Wang, X., et al. (2017). Discovery and Biological Evaluation of a Series of Pyrrolo[2,3-b]pyrazines as Novel FGFR Inhibitors. Preprints.org. Retrieved from [Link]

• PubMed. (2017, April 5). Discovery and Biological Evaluation of a Series of Pyrrolo[2,3-b]pyrazines as Novel FGFR Inhibitors. Retrieved from [Link]

• International Journal of Advances in Engineering and Management. (2022). A Study on Carboxylic Acid's Reactivity and Function and Its Importance in Medicines. IJAEM, 4(1), 790-795. Retrieved from [Link]

• Bavisotto, R., et al. (2021). Influence of the terminal group on the thermal decomposition reactions of carboxylic acids on copper: nature of the carbonaceous film. Physical Chemistry Chemical Physics, 23(32), 17297-17306. Retrieved from [Link]

• Moroccan Journal of Chemistry. (2022). Chemical Transformation of Pyrazine Derivatives. Mor. J. Chem., 10(2), 288-297. Retrieved from [Link]

• MDPI. (2022). Synthesis and Investigation of Thermal Properties of Highly Pure Carboxylic Fatty Esters to Be Used as PCM. Materials, 15(23), 8568. Retrieved from [Link]

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Application Notes &amp; Protocols: Strategic Functionalization of the 5-Methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic Acid Core

Introduction: The 5H-pyrrolo[2,3-b]pyrazine scaffold is a privileged heterocyclic motif in modern medicinal chemistry, recognized as a cornerstone for a multitude of potent kinase inhibitors.[1][2] Its structural analogy to purine allows it to effectively interact with the ATP-binding sites of various kinases, including the Fibroblast Growth Factor Receptors (FGFRs), which are implicated in numerous oncogenic pathways.[1][3][4] The 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid is a particularly valuable starting material, offering a strategic handle for diversification. The N-methylation at the 5-position blocks a potential metabolic soft spot and prevents tautomerization, while the 7-carboxylic acid provides a versatile anchor point for introducing a wide array of substituents, primarily through amide bond formation, to modulate potency, selectivity, and pharmacokinetic properties.[5]

This technical guide provides an in-depth exploration of the key functionalization strategies for this core, focusing on the derivatization of the carboxylic acid and modifications to the heterocyclic ring. The protocols herein are designed to be self-validating, explaining the rationale behind reagent selection and procedural steps to empower researchers in drug discovery and development.

Part 1: Functionalization of the 7-Carboxylic Acid: Amide Bond Formation

The conversion of the 7-carboxylic acid to a diverse library of amides is the most common and impactful derivatization of this scaffold. The choice of coupling reagent is critical and depends on the nucleophilicity of the amine, the steric hindrance of both coupling partners, and the potential for side reactions.

Causality in Reagent Selection for Amide Coupling

Amide bond formation requires the activation of the carboxylic acid to generate a highly reactive intermediate that is susceptible to nucleophilic attack by an amine.[6] Several classes of reagents are available, each with a distinct mechanism and application scope.

• Aminium/Uronium Salts (HATU, HBTU): Reagents like HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) are highly efficient due to the formation of a superactive OAt-ester intermediate.[7][8] The presence of the nitrogen in the 7-azabenzotriazole moiety provides anchimeric assistance, accelerating the coupling reaction.[8] This makes HATU particularly effective for coupling sterically hindered amino acids or less nucleophilic amines with minimal racemization.[7][9]

• Phosphonium Salts (PyBOP): (Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate (PyBOP) is another robust option. A key advantage of phosphonium reagents is their generally higher solubility in common organic solvents like DMF and the reduced risk of a key side reaction—guanidinylation of the reacting amine—which can occur with uronium reagents, especially in slow reactions.[8]

• Carbodiimides (EDC): N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide (EDC) is a water-soluble carbodiimide that activates the carboxylic acid to form an O-acylisourea intermediate. This intermediate is highly reactive but also prone to racemization. Therefore, EDC is almost always used in combination with an additive like 1-Hydroxybenzotriazole (HOBt) or OxymaPure. These additives trap the activated intermediate to form a more stable active ester, which then reacts with the amine, suppressing racemization and improving yields.[6][10]

• Propylphosphonic Anhydride (T3P®): T3P® is a powerful water scavenger and activating agent. It converts the carboxylic acid into a mixed anhydride, which readily reacts with the amine. Its byproducts are water-soluble phosphonic acids, which simplifies purification. T3P® is known for its high reactivity and ability to drive difficult couplings to completion.[11]

The following workflow illustrates the primary decision-making process for functionalizing the carboxylic acid core.

Caption: Key functionalization pathways for the pyrrolopyrazine core.

Protocol 1: General Procedure for Amide Coupling using HATU

This protocol describes a reliable method for coupling the title carboxylic acid with a primary or secondary amine.

Materials:

• 5-Methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid (1.0 eq)

• Amine (primary or secondary, 1.1 eq)

• HATU (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate (EtOAc)

• Hexanes or Heptane

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid (1.0 eq).

• Solvent Addition: Dissolve or suspend the carboxylic acid in anhydrous DMF (or DCM) to a concentration of approximately 0.1 M.

• Reagent Addition: Add the amine (1.1 eq), followed by DIPEA (3.0 eq). Stir the mixture for 5 minutes at room temperature.

• Activation and Coupling: Add HATU (1.2 eq) to the mixture in one portion. A slight exotherm may be observed.[12]

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) or LC-MS until the starting carboxylic acid is consumed (typically 1-4 hours).

• Workup:

  • Dilute the reaction mixture with Ethyl Acetate.

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2x), water (1x), and brine (1x). This removes unreacted acid, DMF, and excess reagents.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes/heptane or methanol in DCM, to afford the desired amide.

• Validation: Characterize the final product by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm its structure and purity.

Table 1: Comparison of Common Amide Coupling Conditions

Coupling Reagent	Additive	Base	Solvent	Typical Temp.	Key Advantages
HATU	None	DIPEA, TEA	DMF, DCM	RT	Fast, efficient for hindered substrates, low racemization.[7][8]
EDC	HOBt, Oxyma	DIPEA, TEA	DCM, DMF	0 °C to RT	Economical, water-soluble byproducts.[10]
T3P®	None	Pyridine, TEA	EtOAc, DCM	RT to Reflux	Powerful, byproducts are easily removed.[11]
PyBOP	None	DIPEA	DMF	RT	Good solubility, less risk of guanidinylation vs. HBTU.[8]

Part 2: Functionalization of the Pyrrolo-Pyrazine Ring

Beyond the carboxylic acid, the heterocyclic core itself can be functionalized to explore additional pharmacophoric space. This is typically achieved via electrophilic halogenation followed by transition-metal-catalyzed cross-coupling reactions.

Protocol 2: Halogenation of the Pyrrolo-Pyrazine Core

Introduction of a halogen (typically Bromine or Iodine) at positions C2 or C3 of the pyrrole ring creates a synthetic handle for subsequent cross-coupling reactions. The regioselectivity can be influenced by the N-protecting group and reaction conditions. For the N-methylated core, halogenation is anticipated to occur at the C2 or C3 position.

Materials:

• 5-Methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide (or ester derivative) (1.0 eq)

• N-Bromosuccinimide (NBS) or N-Iodosuccinimide (NIS) (1.1 eq)

• Anhydrous Acetonitrile (MeCN) or DMF

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

Procedure:

• Reaction Setup: Dissolve the starting pyrrolo-pyrazine derivative in anhydrous MeCN or DMF in a flask protected from light.

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Add NBS or NIS (1.1 eq) portion-wise over 10-15 minutes.

• Reaction Monitoring: Stir the reaction at 0 °C or allow it to warm to room temperature. Monitor by TLC or LC-MS for the consumption of starting material (typically 1-3 hours).

• Workup:

  • Quench the reaction by adding saturated aqueous Na₂S₂O₃ to consume any excess halogenating agent.

  • Extract the product with Ethyl Acetate.

  • Wash the organic layer with water and brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography to isolate the halogenated derivative.

Protocol 3: Suzuki-Miyaura Cross-Coupling

The Suzuki reaction is a robust and versatile method for forming C-C bonds by coupling the halogenated pyrrolo-pyrazine core with a boronic acid or ester.[4][5][13]

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Materials:

• Halogenated 5-methyl-5H-pyrrolo[2,3-b]pyrazine derivative (1.0 eq)

• Aryl or Heteroaryl Boronic Acid or Pinacol Ester (1.2-1.5 eq)

• Palladium Catalyst (e.g., Pd(dppf)Cl₂, Pd(PPh₃)₄) (2-10 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2.0-3.0 eq)

• Solvent system (e.g., 1,4-Dioxane/Water, DMF, Toluene)

Procedure:

• Reaction Setup: To a Schlenk tube or microwave vial, add the halogenated pyrrolo-pyrazine (1.0 eq), boronic acid (1.5 eq), base (e.g., K₂CO₃, 2.5 eq), and palladium catalyst (e.g., Pd(dppf)Cl₂, 5 mol%).

• Degassing: Seal the vessel and evacuate and backfill with an inert gas (Argon or Nitrogen) three times to remove oxygen.

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-Dioxane and Water, 4:1 v/v) via syringe.

• Heating: Heat the reaction mixture to 80-110 °C with vigorous stirring.[1][13] Microwave irradiation can often significantly reduce reaction times.

• Reaction Monitoring: Monitor the reaction progress by LC-MS.

• Workup:

  • Cool the reaction to room temperature and dilute with Ethyl Acetate.

  • Filter the mixture through a pad of Celite® to remove the palladium catalyst and inorganic salts, washing the pad with additional Ethyl Acetate.

  • Wash the combined filtrate with water and brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify the residue by flash column chromatography to yield the coupled product.

Protocol 4: Sonogashira Cross-Coupling

The Sonogashira coupling enables the installation of alkyne moieties, which are valuable for further transformations or as structural elements themselves.[14][15] The reaction typically uses a palladium catalyst and a copper(I) co-catalyst.[16][17]

Caption: Interlinked catalytic cycles of the Sonogashira coupling.

Materials:

• Halogenated 5-methyl-5H-pyrrolo[2,3-b]pyrazine derivative (1.0 eq)

• Terminal Alkyne (1.2-1.5 eq)

• Palladium Catalyst (e.g., Pd(PPh₃)₂Cl₂) (2-5 mol%)

• Copper(I) Iodide (CuI) (5-10 mol%)

• Base (e.g., TEA, DIPEA) (often used as solvent or co-solvent)

• Solvent (e.g., DMF, THF)

Procedure:

• Reaction Setup: To a Schlenk tube, add the halogenated pyrrolo-pyrazine (1.0 eq), palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 3 mol%), and CuI (6 mol%).

• Degassing: Seal the vessel and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Solvent and Reagent Addition: Add anhydrous, degassed solvent (e.g., THF) followed by the amine base (e.g., TEA). Finally, add the terminal alkyne (1.2 eq) via syringe.

• Reaction: Stir the reaction at room temperature or with gentle heating (40-60 °C) until the starting material is consumed, as monitored by TLC or LC-MS.

• Workup:

  • Concentrate the reaction mixture under reduced pressure.

  • Redissolve the residue in Ethyl Acetate or DCM.

  • Wash with aqueous ammonium chloride (to remove copper salts), followed by water and brine.

  • Dry the organic phase over Na₂SO₄ and concentrate.

• Purification: Purify the crude product via flash column chromatography to afford the desired alkynylated product.

Conclusion

The 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid core is a highly adaptable platform for the synthesis of targeted therapeutics. Mastery of its functionalization through robust amide coupling and strategic cross-coupling reactions is essential for generating novel chemical matter. The protocols and principles outlined in this guide provide a solid foundation for researchers to confidently and efficiently explore the vast chemical space accessible from this valuable scaffold. Careful monitoring, validation of intermediates, and thorough final product characterization are paramount to ensuring the scientific integrity of the resulting compound libraries.

References

• Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. Available at: [Link]

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Available at: [Link]

• Synthesis of 5,7-disubstituted-4-methyl-7H-pyrrolo[2,3-d]pyrimidin-2-amines as microtubule inhibitors. NIH. Available at: [Link]

• Design, Synthesis and Biological Evaluation of 7-(1-Methyl-1H-indole-3-yl)-5H-pyrrolo[2,3-b]pyrazine Derivatives as Novel Covalent pan-FGFR Inhibitors to Overcome Clinical Resistance. ACS Publications. Available at: [Link]

• Coupling Reagents. Aapptec Peptides. Available at: [Link]

• NMI/MsCl-Mediated Amide Bond Formation of Aminopyrazines and Aryl/Heteroaryl Carboxylic Acids: Synthesis of Biologically Relevant Pyrazine Carboxamides. ResearchGate. Available at: [https://www.researchgate.net/publication/320042795_NMI MsCl-Mediated_Amide_Bond_Formation_of_Aminopyrazines_and_ArylHeteroaryl_Carboxylic_Acids_Synthesis_of_Biologically_Relevant_Pyrazine_Carboxamides]([Link] MsCl-Mediated_Amide_Bond_Formation_of_Aminopyrazines_and_ArylHeteroaryl_Carboxylic_Acids_Synthesis_of_Biologically_Relevant_Pyrazine_Carboxamides)

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. NIH. Available at: [Link]

• Sonogashira coupling. Wikipedia. Available at: [Link]

• Amide coupling reaction in medicinal chemistry. HepatoChem. Available at: [Link]

• The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. MDPI. Available at: [Link]

• Sonogashira Coupling. Organic Chemistry Portal. Available at: [Link]

• Process optimization for acid-amine coupling: a catalytic approach. Growing Science. Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available at: [Link]

• methyl 7-bromo-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate. Cenmed. Available at: [Link]

• Synthesis of Pyrrolo[2,3-b]pyrazines Through Sonogashira Coupling Reaction of 5,6-dichloropyrazine-2,3-dicarbonitrile with Hydrazine, Phenylacetylene and Various Aldehydes. Sci-Hub. Available at: [Link]

• Synthesis of Substituted 6,7-Dihydro-5H-pyrrolo[2,3-c]pyridazines/pyrazines via Catalyst-Free, Tandem Hydroamination-Aromatic Substitution. ResearchGate. Available at: [Link]

• The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. ACS Publications. Available at: [Link]

• Design, Synthesis and Biological Evaluation of 7-(1-Methyl-1 H-indole-3-yl)-5 H-pyrrolo[2,3- b]pyrazine Derivatives as Novel Covalent pan-FGFR Inhibitors to Overcome Clinical Resistance. PubMed. Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Synthesis of Substituted 6,7-Dihydro-5H-pyrrolo[2,3-c]pyridazines/pyrazines via Catalyst-Free, Tandem Hydroamination-Aromatic Substitution. ResearchGate. Available at: [Link]

• Synthesis of Unexpected Pyrrolo[2,3-b]quinoxaline-2-carbaldehydes via Sonogashira Coupling Reaction. ResearchGate. Available at: [Link]

• 5-Methylpyrrolo[2,3-b]pyrazine-3-carboxylic acid. PubChem. Available at: [Link]

• Propylphosphonic anhydride (T3P®): An expedient reagent for organic synthesis. ResearchGate. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Enhancing the Solubility of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid

Welcome to the dedicated technical support resource for researchers, scientists, and drug development professionals working with 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid. This guide is designed to provide expert insights and practical troubleshooting strategies to overcome solubility challenges encountered during your experiments. Our goal is to empower you with the knowledge to effectively solubilize this compound for your specific research needs.

Introduction

5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid is a heterocyclic compound with potential applications in medicinal chemistry and drug discovery. As with many complex organic molecules, achieving adequate solubility can be a significant hurdle. This guide provides a structured approach to systematically address and resolve these solubility issues.

Frequently Asked Questions (FAQs)

Here we address some of the initial questions you may have regarding the solubility of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid.

Q1: What are the likely reasons for the poor solubility of this compound?

A1: The solubility of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid is influenced by a combination of its chemical structure and solid-state properties. The planar, aromatic pyrrolopyrazine core can lead to strong crystal lattice energy, making it difficult for solvent molecules to break apart the crystal structure. While the carboxylic acid group provides a handle for ionization, the overall molecule may still exhibit low aqueous solubility in its neutral form.

Q2: What are the key physicochemical properties to consider?

A2: While experimental data for this specific molecule is limited, we can infer some properties from its structure and related compounds. Key parameters to investigate are:

• pKa: The acidity of the carboxylic acid group and any basicity of the pyrazine nitrogens will dictate the pH-dependent solubility.

• LogP: This value indicates the lipophilicity of the molecule and helps in selecting appropriate organic solvents or co-solvents.

• Melting Point: A high melting point often correlates with high crystal lattice energy and consequently, lower solubility.

• Polymorphism: The existence of different crystalline forms (polymorphs) can significantly impact solubility.

Q3: What is a logical starting point for improving solubility?

A3: A systematic approach is recommended. Start with simple and readily available methods before moving to more complex techniques. A good starting point is to assess the pH-dependent solubility of the compound.

Troubleshooting Guides

This section provides detailed, step-by-step protocols and the scientific rationale for various solubility enhancement techniques.

Guide 1: pH Adjustment and Salt Formation

The presence of a carboxylic acid group makes 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid a prime candidate for solubility enhancement through pH modification. As a weak acid, its solubility in aqueous solutions is expected to increase significantly at pH values above its pKa due to the formation of the more soluble carboxylate salt.[1][2][3]

Rationale: The Henderson-Hasselbalch equation describes the relationship between pH, pKa, and the ratio of the ionized (conjugate base) and non-ionized (acid) forms of the compound.[4][5] In its ionized form, the molecule is more polar and interacts more favorably with water, leading to increased solubility.[6]

Experimental Protocol: Determining pH-Solubility Profile

• Preparation of Buffers: Prepare a series of buffers covering a pH range from 2 to 10 (e.g., citrate, phosphate, borate buffers).

• Sample Preparation: Add an excess of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid to a known volume of each buffer in separate vials.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Analysis: Centrifuge or filter the samples to remove undissolved solid.

• Quantification: Analyze the concentration of the dissolved compound in the supernatant/filtrate using a suitable analytical method (e.g., HPLC-UV, UV-Vis spectrophotometry).

• Data Plotting: Plot the measured solubility (e.g., in mg/mL or µM) against the pH of the buffers.

Troubleshooting:

• Precipitation at a specific pH: This may indicate the pKa of the compound or the formation of a less soluble salt with a buffer component.

• Inconsistent results: Ensure adequate equilibration time and temperature control.

Salt Formation for Enhanced Solubility and Stability

If pH adjustment in the final formulation is not feasible, creating a stable salt form of the compound is a highly effective strategy.[7][8][9] Salt formation can significantly improve dissolution rates and bioavailability.[10]

Workflow for Salt Screening:

Caption: Workflow for Salt Formation and Screening.

Guide 2: Co-solvency Approach

For applications requiring solubilization in mixed aqueous-organic systems or for enhancing solubility beyond what is achievable by pH adjustment alone, co-solvents can be employed.[11][12] Co-solvents are water-miscible organic solvents that reduce the polarity of the aqueous environment, thereby increasing the solubility of non-polar solutes.[13][14]

Commonly Used Co-solvents:

Co-solvent	Typical Concentration Range	Notes
Ethanol	5-40% (v/v)	Generally well-tolerated.
Propylene Glycol	10-60% (v/v)	Can also act as a stabilizer.
Polyethylene Glycol (PEG) 300/400	10-50% (v/v)	Low toxicity, commonly used in formulations.
Dimethyl Sulfoxide (DMSO)	<10% (v/v) for in vitro	High solubilizing power, but potential for toxicity.
N-Methyl-2-pyrrolidone (NMP)	<5% (v/v) for in vitro	Strong solubilizing agent.

Experimental Protocol: Co-solvent Screening

• Select Co-solvents: Choose a panel of co-solvents based on the intended application and acceptable toxicity.

• Prepare Co-solvent Mixtures: Prepare a range of co-solvent concentrations in an aqueous buffer at a pH where the compound is most stable (determined from the pH-solubility profile).

• Determine Solubility: Add an excess of the compound to each co-solvent mixture and determine the solubility as described in the pH-solubility protocol.

• Analyze Data: Plot solubility as a function of co-solvent concentration to identify the most effective co-solvent and the optimal concentration range.

Troubleshooting:

• Precipitation upon dilution: This is a common issue with co-solvent systems. The formulation may need to be administered in a way that avoids rapid dilution, or a different solubilization strategy may be required.

Guide 3: Utilizing Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic central cavity.[15][16] They can form inclusion complexes with poorly soluble molecules, effectively encapsulating the hydrophobic parts of the guest molecule and increasing its apparent aqueous solubility.[17][18]

Workflow for Cyclodextrin-based Solubilization:

Caption: Cyclodextrin Solubilization Workflow.

Experimental Protocol: Phase Solubility Study

• Prepare Cyclodextrin Solutions: Prepare a series of aqueous solutions with increasing concentrations of a selected cyclodextrin (e.g., hydroxypropyl-β-cyclodextrin, HP-β-CD).

• Add Compound: Add an excess of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid to each cyclodextrin solution.

• Equilibrate and Analyze: Follow the same equilibration and analysis steps as for the pH-solubility profile.

• Plot Data: Plot the concentration of the dissolved compound against the concentration of the cyclodextrin. The slope of the initial linear portion of the graph can be used to determine the complexation efficiency.

Guide 4: Solid Dispersion Techniques

Solid dispersions involve dispersing the drug in an inert, hydrophilic carrier at a solid state.[19][20] This can lead to the formation of an amorphous solid dispersion, which has a higher apparent solubility and faster dissolution rate compared to the crystalline form.

Common Carriers for Solid Dispersions:

• Polyvinylpyrrolidone (PVP)

• Polyethylene Glycols (PEGs)

• Hydroxypropyl Methylcellulose (HPMC)

Methods for Preparing Solid Dispersions:

• Solvent Evaporation: Both the drug and the carrier are dissolved in a common solvent, which is then evaporated.

• Melting/Fusion: The drug is dissolved in the molten carrier.

• Hot-Melt Extrusion: A continuous process where the drug and carrier are mixed and melted in an extruder.

Characterization of Solid Dispersions:

It is crucial to characterize the resulting solid dispersion to confirm the amorphous nature of the drug and to assess its stability. Techniques such as Powder X-ray Diffraction (PXRD), Differential Scanning Calorimetry (DSC), and dissolution testing are essential.

Summary of Solubilization Strategies

Strategy	Principle	Advantages	Disadvantages
pH Adjustment	Ionization of the carboxylic acid group.[4]	Simple, effective for ionizable compounds.	May not be suitable for all routes of administration; potential for precipitation upon pH change.
Salt Formation	Creation of a more soluble and stable solid form.[7]	Can significantly improve dissolution and bioavailability; improves handling properties.	Requires an ionizable group; salt may have different stability profile.
Co-solvency	Reducing the polarity of the solvent system.[11]	Effective for a wide range of compounds; simple to prepare.	Potential for precipitation upon dilution; toxicity of some co-solvents.
Cyclodextrins	Formation of inclusion complexes.[15]	Can significantly increase aqueous solubility; can improve stability.	Can be expensive; potential for nephrotoxicity with some cyclodextrins.
Solid Dispersions	Conversion to an amorphous form with a hydrophilic carrier.[19][20]	Can dramatically increase dissolution rate and bioavailability.	Amorphous forms can be physically unstable and may recrystallize over time.

Conclusion

Improving the solubility of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid requires a systematic and rational approach. By understanding the physicochemical properties of the compound and applying the principles outlined in this guide, researchers can effectively overcome solubility challenges and advance their research and development efforts. We recommend starting with an evaluation of the pH-solubility profile and then exploring other techniques as needed, based on the specific requirements of your application.

References

• Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616. [Link]

• Wikipedia. (n.d.). Cosolvent. [Link]

• Laza-Knoerr, A. L., Gref, R., & Couvreur, P. (2010). Cyclodextrins in delivery systems: Applications. Journal of Drug Delivery Science and Technology, 20(5), 327-343. [Link]

• Kumar, S., & Singh, S. (2014). Solid dispersion technique for improving solubility of some poorly soluble drugs. Scholars Research Library, 6(3), 125-131. [Link]

• Thakur, N., & Sharma, G. (2020). Solid Dispersion: Solubility Enhancement Technique of Poorly Water Soluble Drug. World Journal of Pharmacy and Pharmaceutical Sciences, 9(4), 1125-1136. [Link]

• Streng, W. H., & Zoglio, M. A. (1984). General treatment of pH-solubility profiles of weak acids and bases and the effects of different acids on the solubility of a weak base. Journal of Pharmaceutical Sciences, 73(12), 1679-1684. [Link]

• Saffoon, N., Uddin, R., & Huda, N. H. (2011). Improvement in solubility of poor water-soluble drugs by solid dispersion. Journal of Pharmacy and Pharmaceutical Sciences, 1(1), 1-10. [Link]

• Al-Ghananeem, A. M., & Malkawi, A. H. (2012). Cyclodextrins and their applications in pharmaceutical and related fields. In Advances in Pharmaceutical Sciences. IntechOpen. [Link]

• Patel, B. B., & Modi, J. K. (2012). Solid Dispersion: Methods and Polymers to increase the solubility of poorly soluble drugs. Journal of Applied Pharmaceutical Science, 2(10), 1-7. [Link]

• Sharma, N., & N, Y. S. R. (2013). CYCLODEXTRINS: VERSATILE CARRIER IN DRUG FORMULATIONS AND DELIVERY SYSTEMS. International Journal of Pharmaceutical, Chemical, and Biological Sciences, 3(4), 1073-1087. [Link]

• Pawar, J., & Fule, R. (2012). Solid Dispersion: Solubility Enhancement Technique for poorly water soluble Drugs. Journal of Advanced Pharmacy Education and Research, 2(4), 1-13. [Link]

• Szejtli, J. (1998). Medicinal applications of cyclodextrins. Current Medicinal Chemistry, 5(5), 379-397. [Link]

• Pharmapproach. (2024). Co-solvency and anti-solvent method for the solubility enhancement. [Link]

• Popielec, A., & Loftsson, T. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Molecules, 28(18), 6563. [Link]

• ResearchGate. (2023). Why salt formation of weak acid increases the drug solubility? [Link]

• Taylor & Francis. (n.d.). Cosolvent – Knowledge and References. [Link]

• Al-Hamidi, H., & K-G, A. (2025). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Future Journal of Pharmaceutical Sciences, 11(1), 1-10. [Link]

• Kumar, L., & Kumar, A. (2012). Drug Dissolution Enhancement by Salt Formation. Research Journal of Pharmaceutical Dosage Forms and Technology, 4(2), 103-107. [Link]

• Jones, D. (2009). Pharmaceutical salts: a formulation trick or a clinical conundrum? The Pharmaceutical Journal. [Link]

• Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory. [Link]

• Singh, A., & Kumar, A. (2024). A review on solubility enhancement technique for pharmaceutical drugs. GSC Biological and Pharmaceutical Sciences, 26(2), 134-143. [Link]

• Academia.edu. (n.d.). Exp. 11 The influence of pH on solubility in water Theory:. [Link]

• Bárcena, M., et al. (2019). Drug Dissolution Enhancement through the Preparation of Multicomponent Organic Materials: Eutectics of Lovastatin with Carboxylic Acids. Molecules, 24(5), 959. [Link]

• Starr, J. N. (1991). Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes (Thesis/Dissertation). SciTech Connect. [Link]

• Chemistry LibreTexts. (2023). 18.7: Solubility and pH. [Link]

• SlideShare. (2021). PH and Solvent Effect on Drug Solubility. [Link]

• Deranged Physiology. (n.d.). Drug permeation: the influence of pH on solubility in water and lipid. [Link]

Sources

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• 2. [PYRAZINE CARBOXYLIC ACID AMINOMETHYLAMIDES. 1. ON THE LATENT FORMS OF CHEMOTHERAPEUTICALLY ACTIVE PRINCIPLES] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. calpaclab.com [calpaclab.com]
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• 6. CAS#:1860028-29-0 | 5-Methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid methyl ester | Chemsrc [chemsrc.com]
• 7. Design, Synthesis and Biological Evaluation of 7-(1-Methyl-1 H-indole-3-yl)-5 H-pyrrolo[2,3- b]pyrazine Derivatives as Novel Covalent pan-FGFR Inhibitors to Overcome Clinical Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. 1522530-72-8|5-Methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid|BLD Pharm [bldpharm.com]
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Technical Support Center: Synthesis of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid

Welcome to the technical support center for the synthesis of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to equip you with the necessary insights to navigate the complexities of this multi-step synthesis and optimize your reaction yields.

The synthesis of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid, a key building block in medicinal chemistry, presents several challenges that can impact the overall yield and purity of the final product. This guide will walk you through a plausible and commonly employed synthetic route, highlighting critical steps and offering solutions to potential roadblocks.

Proposed Synthetic Pathway

The synthesis of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid can be logically approached in a four-step sequence, starting from the commercially available 5H-pyrrolo[2,3-b]pyrazine. This pathway involves N-methylation, regioselective bromination, and a final conversion of the bromo-substituent to the desired carboxylic acid.

Technical Support Center: Optimizing Pyrazine Carboxylic Acid Coupling Reactions

Welcome to the technical support center for optimizing amide coupling reactions involving pyrazine carboxylic acids. This guide is tailored for researchers, chemists, and drug development professionals who are navigating the complexities of forming robust amide bonds with this important heterocyclic scaffold. The electron-deficient nature of the pyrazine ring presents unique challenges and opportunities in coupling chemistry.

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter. Our goal is to move beyond simple procedural lists and explain the underlying chemical principles, empowering you to make informed decisions for successful reaction outcomes.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format, providing a logical path to identifying and resolving the issue.

Q1: My coupling reaction has a very low yield or is not working at all. Where should I start troubleshooting?

A low or nonexistent yield is one of the most common issues and can stem from several root causes. A systematic approach is key to diagnosis.[1]

Initial Diagnostic Workflow:

Caption: A systematic workflow for troubleshooting low-yield coupling reactions.

Detailed Breakdown of Causes and Solutions:

• Incomplete Carboxylic Acid Activation: The first step in any coupling is the activation of the pyrazine carboxylic acid.[1] If the coupling reagent is old, hydrated, or simply not potent enough for the substrate, this step will fail.

  • Solution: Consider switching to a more powerful coupling reagent. For example, if a carbodiimide like EDC is failing, an onium salt reagent such as HATU or HBTU may be more effective due to the formation of a more reactive OAt- or OBt-ester intermediate.[2][3]

• Amine Deactivation: Amines are nucleophiles, but they are also bases. An acid-base reaction between your pyrazine carboxylic acid and the amine partner can occur, forming a salt and rendering the amine non-nucleophilic.[1]

  • Solution: Ensure a suitable non-nucleophilic base (like DIPEA or NMM) is present in sufficient quantity (typically 1.5-2.0 equivalents) to neutralize any HCl generated from amine salts and to facilitate the reaction.

• Hydrolysis of Activated Intermediates: The activated carboxylic acid species (e.g., O-acylisourea, active ester) are highly susceptible to hydrolysis.[1] The presence of water is a common cause of reaction failure.

  • Solution: Always use anhydrous solvents. If necessary, dry solvents over molecular sieves prior to use. Run the reaction under an inert atmosphere (Nitrogen or Argon) to prevent atmospheric moisture from interfering.

• Steric Hindrance: Bulky groups near the carboxylic acid or the amine can physically impede the coupling partners from approaching each other, drastically slowing the reaction rate.[1]

  • Solution: Increase the reaction temperature to provide more kinetic energy. Alternatively, switch to a less sterically demanding coupling reagent. In some cases, converting the carboxylic acid to an acyl fluoride, which is smaller, can overcome severe steric hindrance.[1]

Q2: I am observing significant epimerization of my chiral amine/amino acid starting material. How can I minimize this?

Racemization or epimerization is a critical issue, particularly in pharmaceutical development where stereochemical purity is paramount. This side reaction typically proceeds through the formation of an oxazolone intermediate, which can readily tautomerize.[4][5]

Mechanism of Racemization via Oxazolone Formation

Caption: The oxazolone pathway is a primary cause of racemization in peptide couplings.

Strategies to Suppress Racemization:

• Use of Additives: This is the most effective strategy. Additives like 1-Hydroxybenzotriazole (HOBt), 1-hydroxy-7-azabenzotriazole (HOAt), and Ethyl (hydroxyimino)cyanoacetate (OxymaPure®) are crucial.[6][7] They function by intercepting the initial activated species (like O-acylisourea from carbodiimides) to form an active ester.[8][9] These active esters are more stable towards oxazolone formation but still highly reactive towards the amine, thus kinetically favoring the desired amidation over racemization.[8][9] OxymaPure is often preferred as it is a non-explosive and highly efficient alternative to HOBt and HOAt.[10]

• Choice of Coupling Reagent: Onium salt reagents that incorporate these additives directly, such as HATU (contains HOAt) or COMU (contains Oxyma), are excellent choices for coupling racemization-prone substrates.[2][11]

• Base Selection: Use of a sterically hindered, non-nucleophilic base is critical. Diisopropylethylamine (DIPEA) is generally preferred over triethylamine (TEA) or N-methylmorpholine (NMM). The bulky isopropyl groups on DIPEA minimize its ability to act as a nucleophile or to directly abstract the alpha-proton from the activated amino acid.

• Temperature Control: Run the reaction at a lower temperature (e.g., 0 °C to room temperature). Lower temperatures disfavor the formation of the high-energy oxazolone intermediate.[6]

Q3: My reaction is complete, but I am struggling to remove the byproducts during purification. What are the best strategies?

Purification can be challenging due to byproducts from the coupling reagents. The strategy depends on the nature of the byproduct.

• Carbodiimide Byproducts (DCU/EDU):

  • Dicyclohexylurea (DCU) , from DCC, is notoriously insoluble in many organic solvents like dichloromethane (DCM) but can be removed by filtration.[3] If some remains, it can sometimes be removed by recrystallization from acetonitrile.[12]

  • N-Ethyl-N'-(3-dimethylaminopropyl)urea (EDU) , from EDC, is water-soluble.[6] Purification typically involves an aqueous workup. Washing the organic layer with dilute acid (e.g., 1M HCl) will protonate the basic EDU, pulling it into the aqueous phase. This is followed by a wash with dilute base (e.g., sat. NaHCO₃) and brine.[1]

• Onium Salt Byproducts (Tetramethylurea, HOBt, etc.): Byproducts from reagents like HATU and HBTU are generally water-soluble and can be removed with a standard acidic and basic aqueous workup procedure.

• Unreacted Starting Materials:

  • Unreacted Pyrazine Carboxylic Acid: Can be removed by washing the organic layer with a mild base like saturated sodium bicarbonate solution.

  • Unreacted Amine: Can be removed by washing the organic layer with a dilute acid like 1M HCl. Cation exchange chromatography (SCX) is also a highly effective technique for scavenging excess amines.[13]

General Purification Protocol (Post-Reaction):

• If using DCC, filter the reaction mixture to remove the precipitated DCU.

• Dilute the reaction mixture with a suitable organic solvent (e.g., Ethyl Acetate, DCM).

• Wash sequentially with 1M HCl (2x), H₂O (1x), sat. NaHCO₃ (2x), and finally, brine (1x).[1]

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• If further purification is needed, column chromatography on silica gel is the standard method.[14]

Frequently Asked Questions (FAQs)

Q: Which coupling reagent is best for pyrazine carboxylic acids?

There is no single "best" reagent; the optimal choice depends on the specific substrates, scale, cost, and sensitivity to racemization.

Reagent Class	Examples	Pros	Cons	Best For...
Carbodiimides	EDC, DCC, DIC	Inexpensive, widely available.[15]	Moderate reactivity, higher risk of racemization without additives, byproduct removal can be tricky (DCC).[6]	Large-scale synthesis where cost is a major factor and racemization is not a primary concern.
Onium (Aminium/Uronium) Salts	HATU, HBTU, HCTU, COMU	High reactivity, fast reaction times, low racemization risk (especially HATU, COMU).[2][16]	More expensive, can cause guanidinylation of free amines if not pre-activated.[17]	Difficult couplings, racemization-sensitive substrates, and when high purity and speed are critical.[2]
Phosphonium Salts	PyBOP, PyAOP	High reactivity, similar to onium salts. PyAOP is good for N-methylated amines.[1]	Can be expensive, phosphine oxide byproducts.	Couplings involving sterically hindered or N-methylated amines.

Expert Recommendation: For general-purpose, high-efficiency coupling of pyrazine carboxylic acids, HATU or COMU are excellent first choices due to their high reactivity and built-in suppression of side reactions.[2][11]

Q: How do I select the appropriate base and solvent for my reaction?

The base and solvent create the environment for the reaction and are critical for success.

Base Selection: The primary role of the base is to maintain a neutral to slightly basic pH and scavenge protons generated during the reaction. A non-nucleophilic, sterically hindered base is ideal.

Base	pKa (Conjugate Acid)	Key Characteristics
DIPEA (Hünig's Base)	~10.7	Highly hindered, very low nucleophilicity. The standard choice for sensitive couplings.
NMM (N-Methylmorpholine)	~7.4	Less basic than DIPEA, can be beneficial in reducing base-catalyzed side reactions like epimerization.
TEA (Triethylamine)	~10.7	More nucleophilic than DIPEA; can lead to side reactions (e.g., acyl-transfer). Generally, avoid for sensitive substrates.
2,4,6-Collidine	~7.4	Hindered and effective, sometimes used as a substitute for DIPEA or NMM.[6]

Solvent Selection: The solvent must dissolve all reactants and reagents while being inert to the reaction conditions.

Solvent	Properties	Common Use Cases
DMF (Dimethylformamide)	High polarity, high boiling point. Excellent solubilizing power.	The most common and versatile solvent for amide coupling.[18]
DCM (Dichloromethane)	Lower polarity, low boiling point. Easy to remove post-reaction.	Good for couplings that proceed quickly at room temperature.[18]
ACN (Acetonitrile)	Polar aprotic.	A good alternative to DMF or DCM.
THF (Tetrahydrofuran)	Moderate polarity.	Can be used, but solubility of peptide-like substrates may be lower.

Note on "Green" Solvents: For large-scale synthesis, replacing solvents like DMF and DCM is a growing priority. Solvents like 2-MeTHF, cyclopentyl methyl ether (CPME), or even aqueous systems with surfactants are being explored.[11][19]

Q: What is the general mechanism for amide bond formation with these reagents?

The overall process involves two main stages: activation of the carboxylic acid followed by nucleophilic attack by the amine.

Caption: General two-step mechanism for amide bond formation via activated intermediates.

• Activation: The coupling reagent reacts with the pyrazine carboxylic acid to form a highly reactive intermediate. With carbodiimides, this is an O-acylisourea intermediate.[20] With onium salts like HATU, an OAt-active ester is formed.[2] If an additive like HOBt is present with a carbodiimide, the O-acylisourea is rapidly converted to a more stable OBt-active ester.[8]

• Aminolysis: The amine nitrogen, acting as a nucleophile, attacks the carbonyl carbon of the activated intermediate. The leaving group (e.g., DCU, HOAt, HOBt) is expelled, and after a proton transfer step, the stable amide bond is formed.

References

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• MDPI. (n.d.). Epimerisation in Peptide Synthesis. Retrieved from [Link]

• National Institutes of Health (NIH). (2023, September 1). Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. Retrieved from [Link]

• Proactive Molecular. (n.d.). The Role of HOBt and HBTU in Peptide Coupling Reactions. Retrieved from [Link]

• ACS Publications. (n.d.). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey | Organic Process Research & Development. Retrieved from [Link]

• ResearchGate. (n.d.). New and simple synthesis of acid azides, ureas and carbamates from carboxylic acids: application of peptide coupling agents EDC and HBTU. Retrieved from [Link]

• PubMed. (2009, September 21). Oxyma: an efficient additive for peptide synthesis to replace the benzotriazole-based HOBt and HOAt with a lower risk of explosion. Retrieved from [Link]

• ResearchGate. (2020, November 2). What is the best technique for amide purification?. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives. Retrieved from [Link]

• Reddit. (2020, August 7). Looking for some advice for purification of diamide : r/Chempros. Retrieved from [Link]

• ACS Omega. (2022, February 9). Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives. Retrieved from [Link]

• Growing Science. (2022, August 29). Process optimization for acid-amine coupling: a catalytic approach. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]

• Reddit. (2021, October 20). Tips and tricks for difficult amide bond formation? : r/Chempros. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. Retrieved from [Link]

• UCL Discovery. (n.d.). A green chemistry perspective on catalytic amide bond formation. Retrieved from [Link]

• RSC Publishing. (2024, December 16). a green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus. Retrieved from [Link]

• Canadian Journal of Chemistry. (n.d.). Steric activation in prototropic reactions of pyrazine derivatives. 11. The Bransted relation. Retrieved from [Link]

• ACS Sustainable Chemistry & Engineering. (2025, April 29). Flow-to-Flow Technology: Amide Formation in the Absence of Traditional Coupling Reagents Using DPDTC. Retrieved from [Link]

• Green Chemistry (RSC Publishing). (2023, March 28). Biocatalytic amide bond formation. Retrieved from [Link]

• ScienceDaily. (2021, January 29). Efficient formation of amide bonds under mild conditions. Retrieved from [Link]

• MDPI. (2002). Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity. Retrieved from [Link]

• ResearchGate. (2017, September 4). NMI/MsCl-Mediated Amide Bond Formation of Aminopyrazines and Aryl/Heteroaryl Carboxylic Acids: Synthesis of Biologically Relevant Pyrazine Carboxamides. Retrieved from [Link]

• Green Chemistry (RSC Publishing). (n.d.). Evaluation of alternative solvents in common amide coupling reactions: replacement of dichloromethane and N,N-dimethylformamide. Retrieved from [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity. Retrieved from [Link]

• MDPI. (n.d.). Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity. Retrieved from [Link]

• Reddit. (2022, March 24). amide coupling help : r/Chempros. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Molecular Docking Study of Pyrazine-2-carboxylic acid Derivatives. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Ligand-controlled divergent dehydrogenative reactions of carboxylic acids via C–H activation. Retrieved from [Link]

• Chemistry Steps. (n.d.). Amides from Carboxylic Acids-DCC and EDC Coupling. Retrieved from [Link]

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• 7. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
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• 20. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Purification of 5-Methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic Acid Derivatives

Welcome to the technical support center for the purification of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid and its derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this important class of heterocyclic compounds. Pyrrolo[2,3-b]pyrazines are key structural motifs in many biologically active molecules, and achieving high purity is critical for reliable downstream applications, including biological screening and drug development.[1][2]

This document provides troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format to directly address common challenges encountered during the purification of these compounds.

I. Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when synthesizing 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid?

A1: The impurity profile largely depends on the synthetic route employed. However, common impurities often include:

• Unreacted Starting Materials: Depending on the specific synthesis, these could be various substituted aminopyrroles and pyrazine precursors.

• Reagents and Catalysts: Residual coupling agents (e.g., from amide bond formation), bases, and metal catalysts (e.g., palladium from cross-coupling reactions) are common.[3]

• Byproducts: Decarboxylated analogues, over-alkylated products, or side-products from competing reaction pathways can be present.

• Solvents: Residual solvents from the reaction or initial workup can be trapped in the solid product.

A general workflow for identifying and mitigating these impurities is outlined below:

Caption: General workflow for impurity removal.

Q2: My compound is showing poor solubility in common organic solvents. How can I effectively purify it using column chromatography?

A2: Poor solubility is a common challenge with heterocyclic carboxylic acids. Here are several strategies:

• Use a Stronger, More Polar Mobile Phase: For normal-phase silica gel chromatography, you may need to use a highly polar eluent system. Mixtures of dichloromethane (DCM) or ethyl acetate with methanol are often effective.[3][4] Adding a small amount of acetic acid or formic acid (0.1-1%) to the mobile phase can help to suppress the ionization of the carboxylic acid, reducing tailing on the silica gel.[4]

• Reverse-Phase Chromatography: If your compound is sufficiently polar, reverse-phase (C18) flash chromatography can be an excellent alternative.[4][5] A typical mobile phase would be a gradient of water and acetonitrile or methanol, often with a small amount of an acid modifier like trifluoroacetic acid (TFA) or formic acid (0.1%) to ensure good peak shape.[5]

• Solid Loading: Instead of dissolving your sample in a minimal amount of solvent and loading it directly onto the column, try adsorbing it onto a small amount of silica gel or Celite. This "solid loading" technique can prevent streaking and improve separation, especially for compounds with limited solubility in the mobile phase.

Q3: I'm struggling with recrystallizing my 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid derivative. Can you suggest some suitable solvent systems?

A3: Recrystallization is a powerful technique for purifying solid compounds, but finding the right solvent or solvent system is key.[6][7] For polar, nitrogen-containing heterocyclic carboxylic acids, consider the following:

• Single Solvent Systems:

  • Alcohols: Ethanol, methanol, or isopropanol can be effective. The compound should be soluble in the hot solvent and sparingly soluble when cold.[8]

  • Polar aprotic solvents: Acetonitrile or ethyl acetate might also work, depending on the specific derivative.

• Mixed Solvent Systems: This is often the most effective approach.

  • Ethanol/Water or Methanol/Water: Dissolve the compound in the minimum amount of hot alcohol. Then, add hot water dropwise until the solution becomes slightly cloudy (the cloud point). Add a few more drops of hot alcohol to redissolve the solid and then allow it to cool slowly.[9][10]

  • DCM/Hexane or Ethyl Acetate/Hexane: Dissolve the compound in the more polar solvent (DCM or ethyl acetate) and then slowly add the less polar anti-solvent (hexane) until turbidity is observed.

Table 1: Recommended Solvents for Recrystallization

Solvent System	Polarity	Rationale
Ethanol/Water	High	Good for polar compounds; exploits differential solubility.[10]
Methanol/Water	High	Similar to ethanol/water, but methanol is more polar.[9]
Acetonitrile	Medium-High	Can be effective for moderately polar compounds.
Ethyl Acetate/Hexane	Medium	Good for compounds of intermediate polarity.

II. Troubleshooting Guide

Issue 1: My compound streaks badly on the TLC plate and the column, leading to poor separation.

Potential Cause	Troubleshooting Step	Scientific Rationale
Ionic Interaction with Silica	Add 0.5-1% acetic acid or formic acid to your eluent.	The acidic modifier protonates the carboxylic acid, reducing its interaction with the acidic silica gel surface and minimizing tailing.
Incomplete Dissolution	Ensure your compound is fully dissolved before spotting on TLC or loading on the column. If solubility is low, consider solid loading.	Undissolved material will streak from the origin, leading to poor separation.
Column Overloading	Use a larger column or reduce the amount of crude material being purified.	Exceeding the capacity of the stationary phase leads to broad, overlapping peaks.

Issue 2: After column chromatography, my "pure" fractions still show the presence of a persistent impurity by NMR.

Potential Cause	Troubleshooting Step	Scientific Rationale
Co-eluting Impurity	Change the solvent system or the stationary phase. If you used normal-phase silica, try reverse-phase (C18) chromatography.	An impurity with a similar polarity may co-elute. Changing the separation mechanism (e.g., from adsorption to partitioning) can resolve the two compounds.[5]
Compound Degradation on Silica	Deactivate the silica gel by pre-treating it with a solvent mixture containing a small amount of triethylamine (e.g., 0.1-0.5%). Alternatively, use a less acidic stationary phase like alumina.	The acidic nature of silica gel can sometimes cause degradation of sensitive compounds.[11]
Isomeric Impurity	Consider preparative HPLC for high-resolution separation.	Structural isomers can be very difficult to separate by flash chromatography. Prep-HPLC offers much higher resolving power.

Issue 3: I am unable to induce crystallization from my purified oil or amorphous solid.

Caption: Decision tree for troubleshooting crystallization.

A detailed explanation of the steps:

• Scratch the inside of the flask: Use a glass rod to scratch the inner surface of the flask at the air-solvent interface. The microscopic scratches provide nucleation sites for crystal growth.

• Add a seed crystal: If you have a small amount of pure, crystalline material from a previous batch, adding a tiny crystal to the supersaturated solution can initiate crystallization.

• Slow cooling: Rapid cooling can lead to the formation of an oil or amorphous precipitate rather than well-defined crystals.[6] Allow the solution to cool to room temperature slowly, and then transfer it to a refrigerator or an ice bath to maximize the yield.

• Re-purify if necessary: If the material still fails to crystallize, it may be due to the presence of impurities that inhibit crystal lattice formation. In this case, an additional purification step, such as column chromatography, may be required.

III. Experimental Protocols

Protocol 1: General Procedure for Normal-Phase Silica Gel Chromatography

• Slurry Preparation: Prepare a slurry of silica gel in your chosen starting eluent (e.g., 98:2 DCM:MeOH).

• Column Packing: Pour the slurry into the column and allow it to pack under gravity or with gentle pressure.

• Sample Loading: Dissolve the crude product in a minimal amount of a polar solvent (e.g., DCM/MeOH). If solubility is an issue, pre-adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and load the resulting dry powder onto the top of the column.

• Elution: Start with a less polar eluent and gradually increase the polarity (e.g., from 2% to 10% methanol in DCM).

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: General Procedure for Recrystallization from an Ethanol/Water System

• Dissolution: Place the crude, solid material in an Erlenmeyer flask. Add a minimal amount of hot ethanol to just dissolve the solid.

• Induce Supersaturation: While keeping the solution hot, add hot water dropwise until the solution becomes faintly cloudy.

• Clarification: Add a few drops of hot ethanol to make the solution clear again.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature.

• Crystal Formation: Once crystals have formed, you can place the flask in an ice bath for 30 minutes to maximize the yield.

• Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of cold ethanol/water, and dry them under vacuum.

By following these guidelines and troubleshooting steps, researchers can overcome the common purification challenges associated with 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid derivatives and obtain high-purity materials for their research and development needs.

References

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• 6. chem.libretexts.org [chem.libretexts.org]
• 7. scs.illinois.edu [scs.illinois.edu]
• 8. Reagents & Solvents [chem.rochester.edu]
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• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Poor Cell Permeability of Novel Heterocyclic Compounds

Welcome, researchers. You are at the forefront of drug discovery, synthesizing novel heterocyclic compounds with immense therapeutic potential. However, a common and significant hurdle stands between your promising molecule and its intracellular target: the cell membrane. Poor cell permeability is a primary driver of late-stage attrition in drug development.

This guide is structured to serve as your dedicated technical support resource. It moves beyond simple protocols to explain the causality behind experimental observations and strategic decisions. Here, you will find troubleshooting guides, in-depth FAQs, and validated workflows to diagnose and solve permeability challenges, transforming your novel compounds into effective, cell-permeable drug candidates.

Section 1: The Permeability Barrier: A Foundational Overview

Before troubleshooting, we must understand the challenge. The cell membrane is a sophisticated, semi-permeable barrier. A compound's ability to cross it dictates its bioavailability and ultimate efficacy.

Q1: What are the primary ways my compound can cross the cell membrane?

There are two main routes for a small molecule to enter a cell: passive diffusion and carrier-mediated transport.[1]

• Passive Diffusion: This is the most common route for drugs and relies on the compound moving down its concentration gradient.[2][3] It requires no cellular energy.

  • Transcellular Diffusion: The compound directly penetrates the lipid bilayer. This pathway is favored by lipophilic (fat-soluble) molecules.[3]

  • Paracellular Diffusion: The compound passes through the small water-filled gaps between cells. This is generally restricted to very small, hydrophilic molecules.[2]

• Carrier-Mediated Transport: This process involves membrane proteins, such as transporters, that bind to the compound and move it across the membrane.[4][5]

  • Active Transport: Requires energy (ATP) to move a compound against its concentration gradient. This includes the notorious efflux pumps (like P-glycoprotein) that can actively remove drugs from the cell, a major cause of resistance.[4][6][7]

  • Facilitated Diffusion: Does not require energy but uses a carrier protein to help a molecule move down its concentration gradient faster than it would on its own.[1]

dot graph TD { graph [splines=ortho, nodesep=0.5, ranksep=1]; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} endot Caption: Mechanisms of drug transport across the cell membrane.

Q2: Why are my heterocyclic compounds particularly prone to poor permeability?

Heterocycles are ubiquitous in medicine because their nitrogen, oxygen, and sulfur atoms can form favorable interactions with biological targets.[8][9] However, these same heteroatoms pose a permeability challenge. They increase a molecule's polarity and its capacity for forming hydrogen bonds.[8] This makes it energetically unfavorable for the compound to leave the aqueous environment of the extracellular space and enter the hydrophobic (lipid) interior of the cell membrane, thus hindering passive transcellular diffusion.[10]

Section 2: Experimental Assessment & Troubleshooting Guide

Accurate diagnosis is the first step to an effective solution. This section details how to measure permeability and interpret the results to identify the specific problem.

Q3: Which assays should I use to screen for permeability, and what do they tell me?

For a comprehensive view, a dual-assay approach is industry standard: the Parallel Artificial Membrane Permeability Assay (PAMPA) and the Caco-2 cell assay.[11] They are best used as complementary, rather than competing, methods.[11][12]

Assay	What It Measures	Pros	Cons
PAMPA	Passive Diffusion Only	High-throughput, low-cost, excellent for early screening.[13]	Lacks biological transporters (uptake/efflux) and paracellular pathways.[14]
Caco-2 Assay	Passive Diffusion, Active Transport (Uptake & Efflux), and Paracellular Transport	"Gold standard" in vitro model, high correlation with human intestinal absorption.[14][15]	Lower throughput, more expensive, requires cell culture expertise, takes longer (21 days for cell differentiation).[13][16]

Q4: My compound shows low permeability. What does the data pattern from my PAMPA and Caco-2 assays suggest?

Interpreting the results from both assays is a powerful diagnostic tool.[17] Here’s a troubleshooting guide based on common outcomes:

Experimental Outcome	Probable Cause	Next Steps & Primary Strategies
LOW PAMPA & LOW Caco-2	Poor Physicochemical Properties: The compound is likely too large, too polar, or has too many hydrogen bond donors/acceptors to passively cross any lipid membrane.	1. Computational Analysis: Check Lipinski's Rule of Five. 2. Structural Modification: Focus on reducing molecular weight, increasing lipophilicity (LogP), and decreasing polar surface area (PSA) and hydrogen bond donors.[18][19]
HIGH PAMPA & LOW Caco-2 (A-B)	Active Efflux: The compound can passively diffuse across a simple membrane (PAMPA) but is being actively pumped out of the Caco-2 cells by transporters like P-glycoprotein (P-gp) or BCRP.[13][17]	1. Confirm Efflux: Run a bi-directional Caco-2 assay (A-B and B-A). An efflux ratio (Papp B-A / Papp A-B) > 2 confirms efflux.[20] 2. Structural Modification: Modify the structure to reduce its recognition by efflux pumps. 3. Prodrug Approach: Mask the functional groups recognized by the transporter.
LOW PAMPA & HIGH Caco-2 (A-B)	Active Uptake: The compound has poor passive permeability but is a substrate for an uptake transporter expressed on Caco-2 cells, which actively pulls it into the cell.[17]	1. Identify Transporter: Use known transporter inhibitors in the Caco-2 assay to see if permeability decreases. 2. Leverage the Transporter: This can be a favorable property. Optimize the structure to enhance recognition by this specific transporter.
Low Recovery in Caco-2 Assay	Poor Solubility, Non-specific Binding, or Metabolism: The compound may be precipitating out of solution, sticking to the plasticware, or being metabolized by enzymes in the Caco-2 cells.[20]	1. Improve Solubility: Re-run the assay with a co-solvent or BSA in the buffer.[20] 2. Check for Metabolism: Analyze samples for the parent compound and potential metabolites via LC-MS/MS.

dot graph G { layout=dot; rankdir=TB; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} endot Caption: Troubleshooting workflow for poor cell permeability.

Section 3: Strategic Solutions for Enhancing Permeability

Once you have diagnosed the problem, you can deploy targeted strategies to fix it.

Q5: How can I systematically modify my compound's structure to improve passive diffusion?

This is a foundational medicinal chemistry strategy guided by established principles like Lipinski's "Rule of Five".[21][22] Poor absorption or permeation is more likely when a compound violates two or more of these rules.

Parameter	Lipinski's Rule	Strategy for Improvement	Causality
Lipophilicity (LogP)	CLogP ≤ 5	Increase LogP: Add lipophilic groups (e.g., alkyl, aryl) or replace polar groups with less polar isosteres.	Increases partitioning from the aqueous phase into the lipid membrane.[23] Be cautious, as very high LogP (>5) can lead to poor solubility and aggregation.[19]
Molecular Weight (MW)	MW ≤ 500 Da	Decrease MW: Simplify the scaffold, remove non-essential functional groups.	Smaller molecules diffuse more rapidly across the membrane.[10][24]
H-Bond Donors (HBD)	Sum of -OHs and -NHs ≤ 5	Decrease HBDs: Mask or replace donors. N-methylation of amides or replacement with an ester are common tactics.[18]	Reduces the desolvation energy penalty required for the molecule to leave water and enter the lipid bilayer.[19]
H-Bond Acceptors (HBA)	Sum of Ns and Os ≤ 10	Decrease HBAs: Replace nitrogen or oxygen atoms in the heterocyclic ring with carbon, if pharmacologically tolerated.	Similar to HBDs, this reduces polarity and the energy cost of membrane entry.
Polar Surface Area (PSA)	PSA < 140 Ų	Decrease PSA: Reduce the number of polar atoms (N, O) and associated hydrogens.	PSA is a strong predictor of permeability; lower PSA correlates with better membrane transport.[21]

Q6: My compound is a substrate for an efflux pump. What is the best way to overcome this?

Efflux is a common and frustrating problem. The most effective and widely used strategy is the prodrug approach .[25][26]

A prodrug is a pharmacologically inactive derivative of your active compound.[25][27] You temporarily modify a key functional group (often a polar one recognized by the efflux transporter) with a promoiety. This new, more lipophilic molecule is no longer recognized by the efflux pump, allowing it to enter the cell. Once inside, cellular enzymes (like esterases) cleave the promoiety, releasing your active parent drug at its site of action.[26][28]

dot graph TD { graph [splines=curved]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} endot Caption: The prodrug strategy to bypass efflux pumps.

Q7: My compound has intractable permeability and solubility issues. Are there formulation-based solutions?

Yes. When structural modification is not feasible or fails to yield results, formulation strategies like nanoparticle delivery systems can be employed.[29] These systems encapsulate your compound in a carrier to shuttle it across the membrane.[30]

• Liposomes: Spherical vesicles composed of a lipid bilayer that can encapsulate both hydrophilic and hydrophobic drugs.

• Polymeric Nanoparticles: Can be engineered to protect the drug from degradation and can be surface-modified with ligands to target specific cells.[31][32]

These are advanced strategies typically considered when standard medicinal chemistry approaches are exhausted.

Section 4: Standard Operating Protocols

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

Objective: To assess the passive diffusion rate of a compound.

Materials:

• PAMPA plate (e.g., 96-well "sandwich" plate with a donor plate and an acceptor plate separated by a microfilter disc).

• Phospholipid solution (e.g., 2% w/v phosphatidylcholine in dodecane).

• Phosphate Buffered Saline (PBS), pH 7.4 and pH 5.5.

• Test compounds, high permeability control (e.g., testosterone), low permeability control (e.g., atenolol).

• Plate reader (UV-Vis).

Procedure:

• Prepare Acceptor Plate: Add 300 µL of PBS (pH 7.4) to each well of the 96-well acceptor plate.

• Coat Filter Membrane: Carefully pipette 5 µL of the phospholipid solution onto the filter of each well in the donor plate. Allow the solvent to evaporate for ~5 minutes, leaving a lipid layer.

• Prepare Donor Solutions: Dissolve test compounds and controls in PBS (use pH relevant to absorption site, e.g., pH 5.5 for gastric) to a final concentration of 100 µM.

• Start Assay: Add 200 µL of the donor solutions to the corresponding wells of the coated donor plate.

• Assemble Sandwich: Carefully place the donor plate on top of the acceptor plate.

• Incubate: Incubate the assembled plate at room temperature for 4-16 hours with gentle shaking.

• Measure Concentrations: After incubation, carefully separate the plates. Determine the compound concentration in both the donor and acceptor wells using a plate reader.

Data Analysis: Calculate the permeability coefficient (Pₑ) using the following equation: Pₑ = - [ln(1 - Cₐ/Cₑq)] * (Vₐ * Vd) / ((Vₐ + Vd) * A * t) Where Cₐ is the concentration in the acceptor well, Cₑq is the equilibrium concentration, V is volume, A is the filter area, and t is time.

Protocol 2: Caco-2 Permeability Assay (Apical to Basolateral)

Objective: To assess intestinal permeability, including passive and active transport.

Materials:

• Human colon adenocarcinoma (Caco-2) cells.

• Transwell® inserts (e.g., 24-well plate with 0.4 µm pore size inserts).

• Cell culture medium (e.g., DMEM with 10% FBS, non-essential amino acids, penicillin-streptomycin).

• Transport buffer (e.g., Hanks' Balanced Salt Solution, HBSS) with HEPES, pH 7.4.

• Test compounds and controls (e.g., propranolol for high permeability, atenolol for low, talinolol for P-gp substrate).

• Transepithelial Electrical Resistance (TEER) meter.

• LC-MS/MS for quantification.

Procedure:

• Cell Seeding: Seed Caco-2 cells onto the Transwell® inserts at a density of ~60,000 cells/cm².

• Cell Culture: Culture the cells for 21-25 days, changing the medium every 2-3 days, until they form a differentiated, confluent monolayer.

• Monolayer Integrity Check: Before the assay, measure the TEER of each well. Values > 250 Ω·cm² typically indicate good monolayer integrity.

• Prepare Monolayers: Wash the monolayers twice with pre-warmed (37°C) transport buffer.

• Prepare Donor Solution: Dissolve test compounds and controls in transport buffer (typically at 1-10 µM).

• Start Assay (A-B Transport): Add the donor solution to the apical (upper) chamber and fresh transport buffer to the basolateral (lower) chamber.

• Incubate: Incubate at 37°C with 5% CO₂ for 2 hours with gentle shaking.

• Sample Collection: At the end of the incubation, take samples from both the apical and basolateral chambers.

• Quantification: Analyze the concentration of the compound in all samples using a validated LC-MS/MS method.

Data Analysis: Calculate the apparent permeability coefficient (Papp) in cm/s: Papp = (dQ/dt) / (A * C₀) Where dQ/dt is the rate of permeation, A is the surface area of the membrane, and C₀ is the initial concentration in the donor chamber.

Section 5: Frequently Asked Questions (FAQs)

• Q: Can I just use computational models like Lipinski's Rule of Five instead of running experiments?

  • A: No. Computational models are excellent for initial screening and for prioritizing which compounds to synthesize and test.[22][33] However, they are predictive, not definitive. Exceptions to these rules are common, and these models cannot predict active transport.[21] Experimental validation with assays like PAMPA and Caco-2 is essential.

• Q: My Caco-2 results vary between experiments. What could be the cause?

  • A: Caco-2 assays have inherent biological variability.[16] Key factors to control are cell passage number, seeding density, and ensuring consistent monolayer integrity via TEER measurements before every experiment.[34] Using high and low permeability controls in every plate is crucial for validating each run.[20]

• Q: What is an acceptable Papp value in a Caco-2 assay?

  • A: Generally, compounds are classified as:

    • Low Permeability: Papp < 1 x 10⁻⁶ cm/s

    • Moderate Permeability: Papp between 1 and 10 x 10⁻⁶ cm/s

    • High Permeability: Papp > 10 x 10⁻⁶ cm/s These are guidelines, and the values should be benchmarked against well-known drugs (like atenolol and propranolol) run in the same assay.[20]

• Q: Does improving permeability guarantee oral bioavailability?

  • A: Not necessarily. Permeability is one of two key factors for oral absorption, the other being solubility . A compound must be able to dissolve in the gastrointestinal fluids before it can permeate the intestinal wall. Poor solubility is another common reason for low bioavailability. Both properties must be optimized.

References

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• Guimarães, K. R., et al. (2021). Getting Across the Cell Membrane: An Overview for Small Molecules, Peptides, and Proteins. Trends in Pharmacological Sciences, 42(7), 580-595.
• Drug transport across cell membrane. (n.d.). SlideShare.
• Prodrug Approach as a Strategy to Enhance Drug Permeability. (n.d.). ResearchGate.
• Khan, N. R., et al. (2015). Nanocarriers and their Actions to Improve Skin Permeability and Transdermal Drug Delivery. Current Pharmaceutical Design, 21(20), 2848-2866.
• Transport Mechanisms of Drugs Across Cell Membrane. (n.d.). Pixno.
• Mishra, V., et al. (2018). Transporter-Guided Delivery of Nanoparticles to Improve Drug Permeation across Cellular Barriers and Drug Exposure to Selective Cell Types. Frontiers in Pharmacology, 9, 27.
• Sharma, A., et al. (2019). Role of bacterial efflux pumps in antibiotic resistance, virulence, and strategies to discover novel efflux pump inhibitors. Expert Opinion on Drug Discovery, 14(1), 45-56.
• Transfer of drugs across membranes. (2023, December 18). Deranged Physiology.
• Mechanisms of drug permeation / Transport. (n.d.). SRM University.
• Chen, Y., et al. (2008). Parallel artificial membrane permeability assay (PAMPA) combined with a 10-day multiscreen Caco-2 cell culture as a tool for assessing new drug candidates. Journal of Pharmacological and Toxicological Methods, 57(1), 51-57.
• Multi-site esterification: A prodrug scheme to increase cell membrane permeability of therapeutic peptides. (n.d.). American Chemical Society.
• increase membrane permeability by prodrug design. (n.d.). SlideShare.
• Zhu, C., et al. (2002). Combined application of parallel artificial membrane permeability assay and Caco-2 permeability assays in drug discovery. Journal of Pharmaceutical Sciences, 91(12), 2583-2590.
• Improving Membrane Permeation in the Beyond Rule-of-Five Space by Using Prodrugs to Mask Hydrogen Bond Donors. (n.d.). ACS Publications.
• Zhu, C., et al. (2002). Combined application of parallel artificial membrane permeability assay and Caco-2 permeability assays in drug discovery. Journal of Pharmaceutical Sciences, 91(12), 2583-2590.
• Prodrug Approach as a Strategy to Enhance Drug Permeability. (2025, February 21). Pharmaceuticals (Basel). PubMed.
• Factors Affecting Drug Distribution: Tissue Permeability. (2025, February 12). JoVE.
• Function and Inhibitory Mechanisms of Multidrug Efflux Pumps. (n.d.). Frontiers.
• Nanoparticles as Drug Delivery Systems: A Review of the Implication of Nanoparticles' Physicochemical Properties on Responses in Biological Systems. (n.d.). MDPI.
• The importance of permeability screening in drug discovery process: PAMPA, Caco-2 and rat everted gut assays. (n.d.). ResearchGate.
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• Physicochemical properties of drugs and membrane permeability : review article. (n.d.). Sabinet African Journals.
• The importance of efflux pumps in bacterial antibiotic resistance. (n.d.). Oxford Academic.
• Transporter-Guided Delivery of Nanoparticles to Improve Drug Permeation across Cellular Barriers and Drug Exposure to Selective. (2018, January 26). SciSpace.
• What are the physicochemical properties affecting drug distribution? (2025, May 21). Patsnap Synapse.
• Efflux pump. (n.d.). Wikipedia.
• Advances in Computational Approaches for Estimating Passive Permeability in Drug Discovery - PMC. (2023, October 25). PubMed Central.
• Key heterocyclic moieties for the next five years of drug discovery and development. (n.d.). Taylor & Francis.
• Optimization of the Caco-2 permeability assay to screen drug compounds for intestinal absorption and efflux. (n.d.). PubMed.
• NANO-DELIVERY SYSTEMS FOR ENHANCING ORAL BIOAVAILABILITY OF DRUGS. (n.d.).
• Lipinski, C. A., et al. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26.
• Optimization of the Caco-2 Permeability Assay to Screen Drug Compounds for Intestinal Absorption and Efflux. (n.d.). Springer Nature Experiments.
• Heterocycles in Medicinal Chemistry - PMC. (n.d.). PubMed Central.
• Recent Advances: Heterocycles in Drugs and Drug Discovery. (2024, August 31). MDPI.
• Permeability for Intestinal Absorption: Caco-2 Assay and Related Issues. (n.d.). ResearchGate.
• 7 Ways Caco-2 Cells Can Make or Break Your Intestinal Permeability Models. (n.d.). Mimetas.
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• Understanding and Improving the Membrane Permeability of VH032-Based PROTACs. (n.d.). ACS Publications.

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Technical Support Center: Minimizing Off-Target Effects of Pyrrolo[2,3-b]pyrazine-Based Inhibitors

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Welcome to the technical support center for researchers, scientists, and drug development professionals working with pyrrolo[2,3-b]pyrazine-based inhibitors. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you navigate the complexities of your experiments and minimize off-target effects, ensuring the integrity and reliability of your data. The pyrrolo[2,3-b]pyrazine scaffold is a versatile core in the development of kinase inhibitors, targeting a range of kinases including FGFR, JAK, and ATR.[1][2][3] However, achieving high selectivity remains a significant challenge due to the conserved nature of the ATP-binding pocket across the kinome.[4][5] This guide is designed to provide you with the expertise and validated protocols to address these challenges head-on.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions and issues that arise when working with pyrrolo[2,3-b]pyrazine-based inhibitors.

Q1: My pyrrolo[2,3-b]pyrazine-based inhibitor shows high potency in biochemical assays but is significantly less effective in my cell-based assays. What are the potential reasons for this discrepancy?

A1: This is a common observation and can stem from several factors that differentiate an in-vitro biochemical environment from the complex intracellular milieu.[6]

• High Intracellular ATP Concentrations: Biochemical assays are often conducted at ATP concentrations close to the Michaelis constant (Km) of the kinase. However, intracellular ATP levels are typically in the millimolar range, which can outcompete ATP-competitive inhibitors like many pyrrolo[2,3-b]pyrazine derivatives, leading to reduced apparent potency.[7][8]

• Cellular Permeability and Efflux: The inhibitor may have poor membrane permeability, preventing it from reaching its intracellular target at an effective concentration. Alternatively, it could be a substrate for efflux pumps, such as P-glycoprotein, which actively transport the compound out of the cell.[6]

• Target Availability and State: The target kinase may not be expressed at sufficient levels in your chosen cell line, or it might exist in a conformation that is not recognized by the inhibitor.[6][9] It's crucial to confirm target expression and activation status (e.g., phosphorylation) in your cellular model.[9]

• Inhibitor Instability: The compound may be rapidly metabolized or degraded within the cell.[9]

Q2: I'm observing a cellular phenotype that doesn't align with the known function of the intended kinase target. How can I confirm if this is an off-target effect?

A2: This is a critical question that directly addresses the selectivity of your inhibitor. Several experimental strategies can help you distinguish between on-target and off-target effects.

• Use a Structurally Unrelated Inhibitor: Employing a second, structurally distinct inhibitor that targets the same kinase is a primary method for validation.[10] If both inhibitors elicit the same phenotype, it strengthens the evidence for an on-target effect.[10]

• Rescue Experiments: If the observed phenotype is due to on-target inhibition, it should be reversible by expressing a drug-resistant mutant of the target kinase.[6][9] If the phenotype persists even with the resistant mutant, it strongly suggests an off-target mechanism.[6]

• Titrate to the Lowest Effective Concentration: Determine the in-cell EC50 or IC50 for your primary target and use the lowest concentration that still produces the desired on-target effect.[10] This minimizes the engagement of lower-affinity off-targets.[10]

• Utilize a Negative Control Compound: If available, a structurally similar but inactive analog of your inhibitor can serve as an excellent negative control to rule out non-specific effects of the chemical scaffold.[11]

Q3: How can I proactively assess the selectivity of my pyrrolo[2,3-b]pyrazine-based inhibitor?

A3: Proactive selectivity profiling is essential to understand the full spectrum of your inhibitor's activity and to anticipate potential off-target effects.

• Kinome-Wide Profiling: Screening your inhibitor against a large panel of kinases is the gold standard for assessing selectivity.[12][13][14] This can be done through biochemical assays that measure the inhibition of kinase activity or binding assays that determine the dissociation constant (Kd).[7][12]

• Cell-Based Target Engagement Assays: Techniques like the NanoBRET™ Target Engagement Assay allow for the quantification of inhibitor binding to its target in live cells, providing a more physiologically relevant measure of engagement.[11][15] Cellular Thermal Shift Assays (CETSA) can also provide direct evidence of target engagement in a cellular context.[15]

• Computational Prediction: In silico methods, including 2D chemical similarity searches, machine learning algorithms, and 3D docking simulations, can predict potential off-target interactions.[5][16][17][18][19][20] These computational approaches can help prioritize experimental validation.[16][18]

Troubleshooting Guides

This section provides detailed protocols and decision-making workflows to address specific experimental challenges.

Guide 1: Investigating Unexpected Cellular Toxicity or Reduced Viability

An unexpected cytotoxic effect is a common indicator of off-target activity. This guide will help you systematically investigate the root cause.

Workflow for Investigating Unexpected Cytotoxicity

Caption: Workflow to troubleshoot unexpected cytotoxicity.

Detailed Experimental Protocols:

Protocol 1: Western Blot for Downstream Target Modulation

• Cell Treatment: Plate cells at a consistent density and allow them to adhere overnight. Treat cells with a dose-response range of your inhibitor and a vehicle control (e.g., DMSO) for a predetermined time.[9]

• Lysate Preparation: Wash cells with ice-old PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel, separate by electrophoresis, and transfer to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and incubate with primary antibodies against the phosphorylated and total forms of a known downstream substrate of your target kinase.

• Detection: Use an appropriate HRP-conjugated secondary antibody and a chemiluminescent substrate to visualize the protein bands.

• Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels. A dose-dependent decrease in phosphorylation confirms on-target activity.

Control	Purpose	Expected Outcome
Vehicle Control (e.g., DMSO)	To control for any effects of the inhibitor's solvent.	No change in the phosphorylation of the downstream target.[9]
Positive Control	A known activator of the signaling pathway.	Increased phosphorylation of the downstream target.
Negative Control	A cell line that does not express the target kinase.	No effect of the inhibitor on the downstream target.

Guide 2: Discrepancy Between Biochemical and Cellular Potency

When your inhibitor's potency drops significantly in cellular assays, a systematic approach is needed to identify the cause.

Workflow for Addressing Potency Discrepancies

Caption: Workflow for investigating potency discrepancies.

Protocol 2: Kinase Selectivity Profiling using a Biochemical Assay

• Select a Kinase Panel: Choose a broad panel of kinases that represents the human kinome. Several commercial services offer such panels.[13][14][21]

• Assay Format: Common formats include radiometric assays (e.g., using [³³P]-ATP) or non-radiometric assays like fluorescence resonance energy transfer (FRET), luminescence-based ATP detection (e.g., ADP-Glo™), or mobility shift assays.[7][13][22]

• Inhibitor Concentration: Initially, screen your inhibitor at a single high concentration (e.g., 1 or 10 µM) to identify potential off-targets.

• Assay Execution: Perform the kinase reactions according to the provider's protocol, including the kinase, substrate, ATP, and your inhibitor.

• Data Analysis: Calculate the percent inhibition for each kinase. For any kinases that show significant inhibition (e.g., >50%), perform a follow-up dose-response experiment to determine the IC50 value.

• Selectivity Score: Calculate a selectivity score (e.g., the number of kinases inhibited above a certain threshold at a specific concentration) to quantify the selectivity of your compound.

Assay Type	Principle	Advantages	Disadvantages
Radiometric Assay	Measures the transfer of radiolabeled phosphate from ATP to a substrate.[7]	Direct measurement, high sensitivity.	Requires handling of radioactive materials.
Luminescence-based (e.g., ADP-Glo™)	Measures the amount of ADP produced, which correlates with kinase activity.[13][22]	High-throughput, non-radioactive.	Indirect measurement, can be prone to interference.[8]
Mobility Shift Assay	Separates phosphorylated and non-phosphorylated substrates by electrophoresis.[7]	High data quality, direct measurement.[21]	May require specific peptide substrates.
Competitive Binding Assay	Measures the displacement of a known ligand from the kinase by the inhibitor.[7]	Independent of enzyme activity, provides Kd values.	Does not directly measure inhibition of catalysis.

Conclusion

References

• Bamborough, P., et al. (2008). High-throughput biochemical kinase selectivity assays: panel development and screening applications. Journal of Biomolecular Screening.
• Bain, J., et al. (2007). Measuring and interpreting the selectivity of protein kinase inhibitors. Biochemical Journal.
• Milanesi, L., et al. (2013). Computational methods for analysis and inference of kinase/inhibitor relationships. Frontiers in Genetics.
• Celtarys Research. (2025). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys Research.
• Zhang, C., et al. (2017). Discovery of Inactive Conformation-Selective Kinase Inhibitors by Utilizing Cascade Assays. ACS Chemical Biology.
• Gao, Y., et al. (2013). Computational analysis of kinase inhibitor selectivity using structural knowledge. Bioinformatics.
• BenchChem. (n.d.). Technical Support Center: Managing Off-Target Effects of Kinase Inhibitors. BenchChem.
• Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology.
• Wang, X., et al. (2018). Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors. Molecules.
• BenchChem. (2025). Technical Support Center: Best Practices for Kinase Inhibitor Experiments. BenchChem.
• Promega Corporation. (n.d.). Kinase Selectivity Profiling Systems—General Panel. Promega Corporation.
• Amaratunga, M., et al. (2019). Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. Frontiers in Pharmacology.
• Binder, M. J., et al. (2025). Cellular Selectivity Analyses Reveal Distinguishing Profiles for Type II Kinase Inhibitors. bioRxiv.
• Reaction Biology. (n.d.). Kinase Selectivity Panels. Reaction Biology.
• Li, W., et al. (2016). Synthesis and Mechanism Studies of 1,3-Benzoazolyl Substituted Pyrrolo[2,3-b]pyrazine Derivatives as Nonintercalative Topoisomerase II Catalytic Inhibitors. Journal of Medicinal Chemistry.
• Sciety. (2025). Cellular Selectivity Analyses Reveal Distinguishing Profiles for Type II Kinase Inhibitors. Sciety.
• Amaratunga, M., et al. (2019). Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. Frontiers in Pharmacology.
• Di Martino, G., et al. (2024). KinasePred: A Computational Tool for Small-Molecule Kinase Target Prediction. International Journal of Molecular Sciences.
• Pao, W., et al. (2013). Maximizing the Benefits of Off-Target Kinase Inhibitor Activity. Clinical Cancer Research.
• BenchChem. (n.d.). Technical Support Center: Mitigating Off-Target Effects of Kinase Inhibitors in Research. BenchChem.
• Wang, X., et al. (2016). Discovery and Biological Evaluation of a Series of Pyrrolo[2,3-b]pyrazines as Novel FGFR Inhibitors. Molecules.
• Wang, X., et al. (2018). Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors. Molecules.
• Patsnap. (2025). How can off-target effects of drugs be minimised?. Patsnap Synapse.

• Singh, S., et al. (2021). Pyrrolo[2,1-f][7][21][22]triazine: a promising fused heterocycle to target kinases in cancer therapy. Journal of Hematology & Oncology. Available at:

• Wodicka, L. M., et al. (2010). Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. ACS Chemical Biology.
• Ashton, K. S., et al. (2021). Antitarget Selectivity and Tolerability of Novel Pyrrolo[2,3-d]pyrimidine RET Inhibitors. ACS Medicinal Chemistry Letters.
• Creative Diagnostics. (n.d.). Off-Target Effects Analysis. Creative Diagnostics.
• BenchChem. (n.d.). Technical Support Center: Minimizing Off-Target Effects in Experimental Design. BenchChem.
• BenchChem. (n.d.). Technical Support Center: Troubleshooting Unexpected Results with TIM-3 Inhibitors. BenchChem.
• Al-Jubair, Z., et al. (2024). Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). RSC Medicinal Chemistry.
• Peterson, J. R., et al. (2006). Biochemical suppression of small molecule inhibitors: a new strategy to identify inhibitor targets and signaling pathway components. PLoS ONE.
• Bischof, J., et al. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. International Journal of Molecular Sciences.
• Johnson, C. N., et al. (2024). A practical guide for the assay-dependent characterisation of irreversible inhibitors. RSC Chemical Biology.
• The Institute of Cancer Research. (2020). Understanding the off-target effects of cancer drugs – and how they could lead us to new forms of treatment. The Institute of Cancer Research.

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side reaction products in the synthesis of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid

Technical Support Center: Synthesis of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid

Welcome to the technical support center for the synthesis of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential challenges encountered during the synthesis of this important heterocyclic compound. Here, we provide in-depth troubleshooting advice and frequently asked questions based on established chemical principles and extensive experience in synthetic organic chemistry.

The synthesis of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid, a key building block in medicinal chemistry, can be a multi-step process with potential pitfalls. Understanding the likely side reactions and their underlying mechanisms is crucial for optimizing reaction conditions, maximizing yield, and ensuring the purity of the final product. This guide will walk you through a plausible synthetic route and address common issues that may arise at each stage.

Plausible Synthetic Pathway

A common and logical synthetic route to 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid is outlined below. This pathway involves the construction of the core heterocyclic scaffold, followed by functional group manipulations.

Caption: A plausible synthetic workflow for 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific issues you might encounter during your experiments.

Part 1: Formation of the Pyrrolo[2,3-b]pyrazine Core

Question 1: During the cyclization to form the pyrrolo[2,3-b]pyrazine core, I am observing multiple spots on my TLC, and the yield of the desired product is low. What are the likely side products and how can I avoid them?

Answer:

The formation of the bicyclic pyrrolo[2,3-b]pyrazine system is a critical step that can be prone to side reactions, primarily due to the presence of multiple reactive sites and the potential for incomplete cyclization or the formation of constitutional isomers.

Potential Side Products and Their Causes:

Side Product	Potential Cause	Mitigation Strategies
Incomplete Cyclization Intermediate	Insufficient reaction time, low temperature, or inadequate stoichiometry of reagents.	Monitor the reaction progress by TLC or LC-MS. Consider extending the reaction time or gradually increasing the temperature. Ensure precise stoichiometry of all reactants.
Isomeric Pyrrolopyrazine	Depending on the specific precursors, cyclization could occur at different positions, leading to isomeric products.	The choice of starting materials and reaction conditions is crucial for controlling regioselectivity. Careful review of literature on similar cyclizations can provide guidance on the optimal conditions to favor the desired isomer.
Polymerization/Decomposition	Harsh reaction conditions (e.g., high temperatures, strong acids or bases) can lead to the degradation of starting materials or the desired product.	Employ milder reaction conditions. If a strong acid or base is required, consider using a less concentrated solution or adding it slowly at a lower temperature.

Expert Insight: The choice of solvent can significantly influence the outcome of cyclization reactions. Aprotic polar solvents like DMF or DMSO can facilitate these reactions, but they should be thoroughly dried to prevent unwanted side reactions with water.

Part 2: N-Methylation of the Pyrrole Nitrogen

Question 2: I am attempting to methylate the pyrrole nitrogen of 5H-pyrrolo[2,3-b]pyrazine-7-carbonitrile, but I am getting a mixture of products. How can I improve the regioselectivity of this step?

Answer:

Regioselectivity is a common challenge in the N-alkylation of heterocyclic compounds with multiple nitrogen atoms. The pyrrolo[2,3-b]pyrazine system has three nitrogen atoms, and while the pyrrole nitrogen is generally more nucleophilic, methylation can occur at the pyrazine nitrogens under certain conditions.

Potential Side Products and Their Causes:

• N-methylation at Pyrazine Nitrogens: The use of highly reactive methylating agents (e.g., methyl iodide, dimethyl sulfate) in combination with a strong base can lead to a loss of regioselectivity. The resulting pyrazinium salts are typically highly polar byproducts.

• Over-methylation: If the reaction is not carefully controlled, methylation of both the pyrrole and a pyrazine nitrogen can occur, leading to a quaternary ammonium salt.

Troubleshooting Strategies:

• Choice of Methylating Agent and Base: The use of a milder methylating agent, such as methyl tosylate or methyl mesylate, can improve regioselectivity. The choice of base is also critical. A non-nucleophilic base like sodium hydride (NaH) or potassium carbonate (K2CO3) is often preferred.

• Reaction Temperature: Running the reaction at a lower temperature can help to control the reactivity and favor methylation at the more nucleophilic pyrrole nitrogen.

• Protecting Groups: In cases of persistent regioselectivity issues, a strategy involving the protection of the pyrazine nitrogens could be considered, although this would add extra steps to the synthesis.

A study on the regioselective N-methylation of (benz)imidazoles highlights that specific conditions can be developed to favor the formation of the sterically more hindered isomer, underscoring the importance of fine-tuning reaction parameters[1].

Caption: Regioselectivity in the N-methylation step.

Part 3: Hydrolysis of the Nitrile

Question 3: During the hydrolysis of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carbonitrile to the corresponding carboxylic acid, I am isolating a significant amount of the amide byproduct. How can I drive the reaction to completion?

Answer:

The hydrolysis of a nitrile to a carboxylic acid proceeds through an amide intermediate. Incomplete hydrolysis is a common issue, leading to contamination of the final product with the amide.

Potential Side Products and Their Causes:

Side Product	Potential Cause	Mitigation Strategies
5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide	Insufficiently harsh hydrolysis conditions (e.g., reaction time, temperature, or concentration of acid/base). The amide can sometimes be less reactive than the starting nitrile.	Increase the reaction temperature, prolong the reaction time, or use a higher concentration of the acid or base. Monitoring the reaction by LC-MS can help determine the optimal reaction time.
Degradation of the Ring System	The use of excessively harsh conditions (e.g., very high temperatures or highly concentrated acid/base) can lead to the degradation of the electron-rich pyrrolopyrazine ring system.	A balance must be struck between conditions that are vigorous enough to hydrolyze the amide but not so harsh as to cause decomposition. A gradual increase in temperature while monitoring the reaction is a good strategy.

Expert Insight: Basic hydrolysis (e.g., using NaOH or KOH) followed by acidic workup is often effective for nitrile hydrolysis. The intermediate is the sodium or potassium salt of the carboxylic acid, which is typically stable under the reaction conditions. The amide is also hydrolyzed under these conditions.

Part 4: Decarboxylation of the Final Product

Question 4: After purification, I have noticed the presence of a non-polar impurity that I suspect is the decarboxylated product. How can I prevent this?

Answer:

Heterocyclic carboxylic acids, particularly those with electron-donating groups, can be susceptible to decarboxylation, especially at elevated temperatures or under acidic conditions.

Potential Side Product and Its Cause:

• 5-methyl-5H-pyrrolo[2,3-b]pyrazine: The loss of carbon dioxide from the carboxylic acid group results in the formation of the corresponding unsubstituted parent heterocycle. This is often promoted by heat or strong acid. A patent for the decarboxylation of heterocyclic carboxylic acids suggests that this can occur at temperatures between 85-150 °C[2].

Prevention and Mitigation Strategies:

• Purification Conditions: Avoid high temperatures during purification steps such as distillation or recrystallization from high-boiling solvents. If recrystallization is necessary, use the lowest effective temperature and minimize the time the compound is in hot solution. Column chromatography at room temperature is a milder purification technique.

• pH Control: During workup and isolation, avoid prolonged exposure to strong acidic conditions, especially at elevated temperatures. Neutralize acidic solutions as soon as possible after extraction.

• Storage: Store the final product in a cool, dry place to minimize thermal decomposition over time.

Caption: Decarboxylation as a potential side reaction.

References

• Decarboxylation method of heterocyclic carboxylic acid compounds. CN109694343B.
• Snieckus, V., Patel, J., Kitching, M., Dalziel, M., Cosman, J. K., & Meagan, M. (2019). Regioselective Functionalization of 7-Azaindole by Controlled Annular Isomerism: The Directed Metalation-Group Dance.
• Hecker, S. J., et al. (2015). Discovery of a Cyclic Boronic Acid β-Lactamase Inhibitor (RPX7009) with Utility versus Class A Serine Carbapenemases. Journal of Medicinal Chemistry, 58(9), 3682–3692.
• Controllable synthesis of N–H or N-Me C7-substituted indazoles via a cascade reaction of α-diazo esters with aryne precursors. Organic Chemistry Frontiers.
• Schuster, C., et al. (2019). Development of a Continuous Flow Process for a Matteson Reaction: From Lab Scale to Full-Scale Production of a Pharmaceutical Intermediate. Organic Process Research & Development, 23(6), 1069–1077.
• Synthesis of Some 7H-pyrrolo[2,3-d]Pyrimidin-4-Amine Compounds Derived From Fluorobenzaldehyde Using Ultrasonic Waves. International Journal of Scientific Research in Science and Technology.
• Recent Developments to Cope the Antibacterial Resistance via β-Lactamase Inhibition. Molecules, 27(12), 3832.
• 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Arkivoc, 2015(6), 237-294.

• Development of a regioselective N-methylation of (benz)imidazoles providing the more sterically hindered isomer. The Journal of Organic Chemistry, 78(23), 12220-12223. [Link]

• Regioseletive C–H functionalization of 7-azaindoles.
• Synthesis of Blue Emissive Quaternary 9,9-Disubstituted N-Methyl-7-azaindole-Appended (Phenylethynyl)

• Decarboxylation. Organic Chemistry Portal. [Link]

• 7-Azaindole breaks carboxylic acid dimers and simplifies VCD spectra analyses of natural products.

• Decarboxylation of Carboxylic Acids. YouTube. [Link]

• Decarboxylation. Master Organic Chemistry. [Link]

• Synthesis of Substituted 6,7-Dihydro-5H-pyrrolo[2,3-c]pyridazines/pyrazines via Catalyst-Free, Tandem Hydroamination-Aromatic Substitution.

• 7-Bromo-5H-pyrrolo[2,3-b]pyrazine-3-carbonitrile. PubChem. [Link]

• 7-Bromo-5-methyl-pyrrolo[2,3-b]pyrazine. PubChem. [Link]

Sources

• 1. Development of a regioselective N-methylation of (benz)imidazoles providing the more sterically hindered isomer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CN109694343B - Decarboxylation method of heterocyclic carboxylic acid compounds - Google Patents [patents.google.com]

Technical Support Center: Scaling the Synthesis of 5-Methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid

Introduction: Welcome to the technical support center for the synthesis of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid. This molecule is a vital heterocyclic building block in medicinal chemistry and drug development, frequently utilized in the construction of kinase inhibitors and other targeted therapeutics.[1][2] While laboratory-scale synthesis may be straightforward, scaling up production presents unique challenges related to reaction control, impurity profiles, and product isolation. This guide is designed for researchers, chemists, and process development professionals to navigate these complexities. It provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles to ensure a robust and scalable process.

Section 1: Synthesis Overview & Core Challenges

The synthesis of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid typically involves the construction of the bicyclic pyrrolopyrazine core, followed by functional group manipulation to install the carboxylic acid. A common and effective strategy begins with a substituted pyrazine, which undergoes cyclization to form the pyrrole ring, followed by hydrolysis of an ester precursor.

A generalized synthetic approach is outlined below:

Caption: Generalized synthetic pathway for the target molecule.

The primary challenges encountered during scale-up include managing reaction exotherms, controlling the formation of regioisomeric impurities, ensuring complete hydrolysis of the ester intermediate, and developing a robust protocol for the crystallization and isolation of the final product.

Section 2: Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis in a direct question-and-answer format.

Question 1: My overall yield is consistently low after scaling up. What are the likely causes and how can I improve it?

Answer: Low yield is a common scale-up issue stemming from multiple factors. A systematic approach is the most effective way to diagnose the root cause.[3]

• Potential Cause 1: Suboptimal Reaction Conditions. Conditions that work on a small scale may not be optimal in a larger reactor.

  • Solution: Re-optimize critical parameters such as temperature, reaction time, and reactant concentration at the new scale. Even minor adjustments can have a significant impact. Perform small-scale trial reactions to identify the ideal parameters before committing large quantities of starting material.[3]

• Potential Cause 2: Inefficient Mixing. As the reaction volume increases, maintaining homogeneous mixing becomes more challenging. Inefficient stirring can lead to localized "hot spots," concentration gradients, and ultimately, lower conversion and increased side products.[3]

  • Solution: Ensure the reactor's agitation system (impeller type, stirring speed) is adequate for the scale and viscosity of the reaction mixture. For heterogeneous reactions, proper agitation is critical to maximize the interfacial area between phases.

• Potential Cause 3: Purity of Reagents and Solvents. The impact of impurities is magnified at a larger scale.

  • Solution: Always use reagents and solvents of appropriate purity. Ensure that any solvents used in anhydrous steps are thoroughly dried, as moisture can quench reagents or catalyze side reactions.[3]

• Potential Cause 4: Product Decomposition. The desired product or key intermediates may be unstable under the reaction or workup conditions, especially if the reaction time is extended during scale-up.[4]

  • Solution: Monitor the reaction progress closely using TLC or LC-MS to check for the appearance of degradation products over time. If decomposition is observed, consider reducing the reaction temperature or shortening the reaction time.

Caption: Troubleshooting workflow for diagnosing low reaction yields.

Question 2: I am observing a significant amount of an unknown impurity in my LC-MS analysis after the final hydrolysis step. How can I identify and eliminate it?

Answer: The appearance of new impurities upon scale-up often points to issues with heat transfer or reaction time. In the context of hydrolyzing the precursor, 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate ester[5], several possibilities exist.

• Potential Cause 1: Incomplete Hydrolysis. The most common "impurity" is simply unreacted starting material. This can occur if the reaction is not driven to completion.

  • Solution: Increase the molar excess of the base (e.g., LiOH or NaOH) to 2-3 equivalents. Consider adding a co-solvent like THF or methanol to improve the solubility of the ester starting material, allowing the base to react more effectively. Extend the reaction time and monitor carefully by LC-MS until all starting material is consumed.

• Potential Cause 2: Decarboxylation. Heterocyclic carboxylic acids can be susceptible to decarboxylation, especially at elevated temperatures or under strongly acidic/basic conditions for prolonged periods.

  • Solution: Perform the hydrolysis at the lowest effective temperature (e.g., room temperature or slightly above). Once the reaction is complete, neutralize the mixture promptly and cool it down before extraction to minimize the risk of degradation.

• Potential Cause 3: Ring Opening or Side Reactions. The pyrrolopyrazine core, while generally stable, can be susceptible to degradation under harsh conditions.

  • Solution: Characterize the impurity by mass spectrometry and, if possible, NMR to understand its structure. This information is crucial for proposing a mechanistic cause. If the impurity results from a degradation pathway, milder reaction conditions (e.g., a weaker base, lower temperature) are necessary.

Question 3: The final product is difficult to crystallize and purify on a large scale. What strategies can I employ?

Answer: Crystallization is often challenging when scaling up due to slight changes in impurity profiles.

• Strategy 1: Solvent Screening. A systematic screening of solvents is the first step.

  • Procedure: Test a range of solvents (e.g., isopropanol, ethanol, acetonitrile, ethyl acetate, and water) and solvent mixtures. Look for a system where the product has high solubility at elevated temperatures but low solubility at room temperature or below. An anti-solvent crystallization (dissolving the product in a good solvent and slowly adding a poor solvent) is often effective.

• Strategy 2: pH-Controlled Precipitation. As a carboxylic acid, the product's solubility is highly dependent on pH.

  • Procedure: After the hydrolysis step, instead of extracting, perform a controlled acidification of the aqueous solution. The product should precipitate out at its isoelectric point. Add the acid slowly with vigorous stirring to promote the formation of a crystalline solid rather than an oil. Filter the solid and wash it with water to remove inorganic salts, followed by a non-polar solvent like hexanes to aid in drying.

• Strategy 3: Slurry and Re-crystallization. If the initial solid is amorphous or impure, it can often be improved.

  • Procedure: Slurry the crude solid in a solvent where it has partial solubility (e.g., hot ethyl acetate or isopropanol) for several hours. This can help transition an amorphous solid into a more stable crystalline form. For higher purity, a full re-crystallization is recommended.

Parameter	Condition 1	Condition 2	Condition 3	Condition 4
Crystallization Solvent	Isopropanol	Acetonitrile/Water (3:1)	Ethyl Acetate	Dichloromethane
Temperature Profile	Cool from 70°C to 5°C	Add water at 40°C	Cool from 50°C to RT	Solvent Evaporation
Observed Outcome	Fine Needles, 98% Purity	Large Plates, 99.5% Purity	Oiled out	Amorphous Solid
Recommendation	Good for initial isolation	Optimal for high purity	Not suitable	Not suitable
Table 1: Example of a crystallization solvent screening summary.

Section 3: Frequently Asked Questions (FAQs)

Q1: What are the most critical safety precautions when scaling up this synthesis? When moving from benchtop to a larger scale, safety becomes paramount. Key considerations include:

• Exotherm Management: The cyclization and hydrolysis steps can be exothermic. Use a jacketed reactor with controlled heating and cooling, and ensure slow, subsurface addition of reagents. Always monitor the internal reaction temperature.

• Pressure Management: Some reactions may evolve gas. Ensure the reactor is properly vented. The hydrolysis of nitriles, if used as a synthetic route to the carboxylic acid, can produce ammonia gas.[6]

• Reagent Handling: Handle strong bases (NaOH, LiOH) and acids with appropriate personal protective equipment (PPE), including face shields and chemical-resistant gloves. Work in a well-ventilated area.

Q2: How should I best monitor reaction progress at scale? Visual inspection is no longer sufficient. Implement a robust analytical monitoring plan:

• Sampling: Develop a safe and representative sampling procedure from the reactor. Quench the sample immediately to stop the reaction before analysis.

• Analytical Methods: Use HPLC or UPLC for quantitative analysis of starting material consumption and product formation. LC-MS is invaluable for identifying impurities. Thin-layer chromatography (TLC) remains a quick and effective qualitative tool.[3]

Q3: What is the recommended procedure for the final hydrolysis step at a 100g scale? The following is a robust protocol for the saponification of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate methyl ester.

Experimental Protocol: Saponification

• Setup: In a 2L jacketed reactor equipped with an overhead stirrer, temperature probe, and nitrogen inlet, charge 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate methyl ester (100 g, 1.0 eq).

• Dissolution: Add Tetrahydrofuran (THF, 500 mL) and Water (500 mL) and stir until all solids are dissolved.

• Base Addition: Prepare a solution of Lithium Hydroxide monohydrate (LiOH·H₂O, 43.8 g, 2.0 eq) in Water (250 mL). Add the LiOH solution to the reactor dropwise over 30 minutes, maintaining the internal temperature below 30°C.

• Reaction: Stir the mixture at room temperature (20-25°C) for 2-4 hours. Monitor the reaction by LC-MS every hour until the starting material is <1%.

• Workup - Quench: Once complete, cool the reactor to 10°C and slowly add 2M Hydrochloric Acid (HCl) to adjust the pH to ~2-3. The product will precipitate as a solid.

• Isolation: Stir the resulting slurry for 1 hour at 10°C. Isolate the solid by filtration.

• Washing: Wash the filter cake sequentially with cold deionized water (2 x 250 mL) and then with cold methyl tert-butyl ether (MTBE) (1 x 200 mL).

• Drying: Dry the solid in a vacuum oven at 50°C to a constant weight to yield 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid.

References

• BenchChem. (2025). Troubleshooting guide for the synthesis of heterocyclic compounds.
• Holý, A., et al. (n.d.). Acyclic nucleotide analogs derived from 8-azapurines: synthesis and antiviral activity. PubMed.
• Krajczyk, A., et al. (2020). Synthesis of 7-trifluoromethyl-7-deazapurine ribonucleoside analogs and their monophosphate prodrugs. Nucleosides, Nucleotides & Nucleic Acids, 39(5), 671-687.
• Parjane, S. B., et al. (2010). Pyrrolopyrazine current stratergies in pharmacological activities and methods of synthesis. Pharmacologyonline, 1, 221-226.
• Aladdin Scientific. (n.d.). 5-Methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid methyl ester, min 97%.
• Cappellacci, L., et al. (n.d.). 8-Aza Derivatives of 3-Deazapurine Nucleosides. Synthesis and in vitro Evaluation of Antiviral and Antitumor Activity.
• Makarov, M. V., et al. (2023). New Flexible Analogues of 8-Aza-7-deazapurine Nucleosides as Potential Antibacterial Agents. PubMed.
• Matyugina, E. S., et al. (2022). Synthesis of New 5′-Norcarbocyclic Aza/Deaza Purine Fleximers - Noncompetitive Inhibitors of E.coli Purine Nucleoside Phosphorylase. Molecules, 27(9), 2933.
• BLDpharm. (n.d.). 5-Methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid.
• Choudhary, D., et al. (2022). Advances in the Synthesis and Bio-Applications of Pyrazine Derivatives: A Review.
• Wang, L., et al. (2016). Synthesis and Mechanism Studies of 1,3-Benzoazolyl Substituted Pyrrolo[2,3-b]pyrazine Derivatives as Nonintercalative Topoisomerase II Catalytic Inhibitors. Journal of Medicinal Chemistry, 59(3), 949-963.

• Singh, S., et al. (2021). Pyrrolo[2,1-f][3][4][7]triazine: a promising fused heterocycle to target kinases in cancer therapy. Journal of Biomedical Science, 28(1), 44.

• Google Patents. (n.d.). CN1155581C - Process for preparing 5-methyl pyrazine-2-carboxylic acid.
• University of Calgary. (n.d.). Synthesis of Carboxylic Acids.
• Semantic Scholar. (n.d.). Facile and general synthesis of pyrrolo[2,3-b]pyrazines via 2-(dicyanoylidene)-3-halopyrazines.
• University of Oxford. (n.d.). Heterocyclic Chemistry.
• RJPBCS. (n.d.).
• Google Patents. (n.d.). CN1392143A - Process for preparing 5-methyl pyrazine-2-carboxylic acid.
• Google Patents. (n.d.). US6562972B1 - Method for preparing heterocyclic-carboxylic acids.
• ResearchGate. (2015).
• PubChemLite. (n.d.). 5h-pyrrolo[2,3-b]pyrazine-2-carboxylic acid.
• BLDpharm. (n.d.). 5H-Pyrrolo[2,3-b]pyrazine-7-carboxylic acid methyl ester.
• Achmem. (n.d.). 5H-Pyrrolo[2,3-b]pyrazine-7-carboxylic acid.
• Chemsigma. (n.d.). 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid [1522530-72-8].
• MDPI. (n.d.). Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening.
• Royal Society of Chemistry. (n.d.). One-pot one-step enzymatic synthesis of 5-(aminomethyl)
• OUCI. (2014). Synthesis of the New Ring System Bispyrido[4',3':4,5]pyrrolo [1,2-a:1',2'-d]pyrazine and Its Deaza Analogue. Molecules, 19(9), 13342-13357.

Sources

• 1. Synthesis and Mechanism Studies of 1,3-Benzoazolyl Substituted Pyrrolo[2,3-b]pyrazine Derivatives as Nonintercalative Topoisomerase II Catalytic Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pyrrolo[2,1-f][1,2,4]triazine: a promising fused heterocycle to target kinases in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Acyclic nucleotide analogs derived from 8-azapurines: synthesis and antiviral activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. calpaclab.com [calpaclab.com]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. scispace.com [scispace.com]

Navigating the Analytical Maze: A Technical Support Center for Impure Pyrazine Samples

Welcome to the Technical Support Center for Pyrazine Analysis. As a Senior Application Scientist, I've designed this space to be a dynamic resource for researchers, scientists, and drug development professionals grappling with the complexities of impure pyrazine samples. Pyrazines, with their significant role in flavors, fragrances, and pharmaceuticals, demand precise and accurate analytical characterization.[1][2] However, their analysis is often complicated by the presence of impurities, be it starting materials, by-products, or degradation products.[3]

This guide is structured to anticipate and address the common and not-so-common challenges you might face. We will move beyond simple procedural lists to delve into the "why" behind each troubleshooting step, empowering you with the scientific rationale to make informed decisions in your laboratory.

Section 1: Frequently Asked Questions (FAQs) - Your First Line of Defense

Here, we tackle the most common initial hurdles in pyrazine analysis.

Q1: I'm seeing unexpected peaks in my Gas Chromatography (GC) chromatogram. How do I determine if they are impurities or system contaminants?

A1: This is a critical first step in any impurity analysis. The key is a systematic approach to rule out external factors before focusing on the sample itself.

Initial Steps:

• Blank Injection: The first and most crucial step is to perform a blank injection using only your solvent. This will help identify any "ghost peaks" originating from the GC system itself, such as septum bleed, contaminated carrier gas, or residues in the injection port.[4][5][6]

• Solvent Purity Check: If the blank shows peaks, analyze a fresh, high-purity solvent from a new bottle to rule out solvent contamination.

• Systematic Component Check: If ghost peaks persist, systematically inspect and clean the injection port, liner, and syringe.[6][7] A contaminated syringe is a frequent culprit for carryover.[7]

Interpreting the Results:

• Peaks in Blank: If the unexpected peaks are present in the blank run, the issue lies with your GC system or solvent, not your pyrazine sample.

• Peaks Only in Sample: If the peaks are unique to your sample injection, they are likely impurities. The next step is to identify them.

Q2: My Gas Chromatography-Mass Spectrometry (GC-MS) data shows several pyrazine isomers with very similar mass spectra. How can I confidently identify the correct isomers?

A2: This is a well-documented challenge in pyrazine analysis, as many positional isomers yield nearly identical mass spectra.[1][2] Relying solely on mass spectral library matches is often insufficient for unambiguous identification.[2]

The Solution: Retention Indices (RIs)

Gas chromatographic retention indices are a powerful tool for differentiating isomers.[2] By comparing the experimental RIs of your unknown peaks with literature values on the same or similar stationary phases, you can significantly increase your confidence in peak assignments.[2]

Experimental Protocol: Determining Retention Indices

• n-Alkane Standardization: Prepare a homologous series of n-alkanes (e.g., C8-C20).

• Sample Co-injection: Co-inject your pyrazine sample with the n-alkane standard mixture.

• Calculate RIs: Use the retention times of the n-alkanes and your pyrazine peaks to calculate the Kovats or Linear Retention Indices.

• Database Comparison: Compare your calculated RIs with values from reliable databases like the NIST Mass Spectral Library.[2]

Q3: I am struggling with poor peak shape (tailing or fronting) for my pyrazine analytes in GC. What are the likely causes and how can I fix it?

A3: Poor peak shape can significantly impact resolution and integration accuracy. The cause can often be traced to either the sample itself, the injection technique, or the column.[4][5]

Troubleshooting Peak Shape Issues:

Symptom	Potential Causes	Troubleshooting Steps
Peak Tailing	Active Sites: The column's stationary phase or the inlet liner may have active sites (e.g., exposed silanols) that interact strongly with the basic nitrogen atoms of the pyrazines.[4]	* Use a deactivated liner: Employ a liner specifically designed for active compounds. * Column Conditioning: Condition the column at a high temperature to remove contaminants.[4] * Consider a different stationary phase: A more inert phase may be necessary.
Column Overloading: Injecting too much sample can saturate the column.[4]	* Dilute the sample: Reduce the concentration of your sample. * Use a split injection: This will reduce the amount of sample reaching the column.
Peak Fronting	Column Overloading: Similar to tailing, injecting a highly concentrated sample can lead to fronting.	* Dilute the sample.
Improper Sample Vaporization: The sample may not be vaporizing efficiently in the inlet.	* Optimize inlet temperature: Ensure the temperature is appropriate for your pyrazine analytes and solvent.

Visualization of Troubleshooting Logic:

Caption: Troubleshooting flowchart for GC peak shape issues.

Section 2: Advanced Analytical Strategies

For more complex impurity profiles, a multi-technique approach is often necessary.

Q4: My sample contains non-volatile or thermally labile impurities that are not suitable for GC analysis. What are my alternative analytical options?

A4: When dealing with non-volatile or heat-sensitive impurities, High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) are the methods of choice.[8][9][10]

Comparison of Key Techniques for Pyrazine Impurity Analysis:

Technique	Principle	Applicability for Pyrazines	Sensitivity	Structural Information
GC-MS	Separation of volatile compounds based on partitioning between a gaseous mobile phase and a stationary phase, followed by mass-based detection.[1][10]	Excellent for volatile and semi-volatile pyrazine impurities.[10]	Very high, with Limits of Detection (LODs) often in the low ppm to ppb range.[10]	Provides mass spectral data which aids in identification.[10][11]
HPLC/UPLC-UV	Separation based on partitioning between a liquid mobile phase and a solid stationary phase, with detection by UV absorbance.[9][10]	Suitable for a wide range of pyrazine impurities, including non-volatile and thermally labile compounds.[10]	Good, but generally lower than GC-MS.	Limited to retention time and UV spectra.
LC-MS/MS	Combines the separation power of HPLC/UPLC with the high sensitivity and specificity of tandem mass spectrometry.[9][12]	Ideal for trace-level analysis of a broad range of pyrazine impurities in complex matrices.[9][12]	The highest sensitivity, capable of reaching ng/mL levels.[9][10]	Provides mass-to-charge ratio and fragmentation data for structural confirmation.
NMR Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide detailed information about molecular structure.[10][13]	Primarily for structural elucidation and identification of unknown impurities, especially when isolated.[10][13]	Lower sensitivity compared to chromatographic techniques.[10]	Provides the most detailed structural information, including atom connectivity.[10][13]

Workflow for Method Selection:

Caption: Decision tree for selecting the appropriate analytical technique.

Q5: I have identified an unknown impurity. What is the best approach for its structural elucidation?

A5: The definitive tool for the structural elucidation of an unknown compound is Nuclear Magnetic Resonance (NMR) spectroscopy.[10][13] While MS provides information on the mass and fragmentation of a molecule, NMR provides a detailed map of the atomic connectivity.[13][14]

A Combined Approach for Structural Elucidation:

• Isolation: The first step is to isolate the impurity in sufficient quantity and purity for NMR analysis. This can be achieved using preparative HPLC or flash chromatography.

• High-Resolution Mass Spectrometry (HRMS): Obtain an accurate mass measurement to determine the elemental composition of the impurity.

• 1D NMR (¹H and ¹³C): One-dimensional ¹H and ¹³C NMR are fundamental for initial characterization.[13] ¹H NMR provides information on the number, type, and connectivity of protons, while ¹³C NMR reveals the carbon skeleton.[13]

• 2D NMR (COSY, HSQC, HMBC): Two-dimensional NMR experiments are crucial for piecing together the molecular structure.

  • COSY (Correlation Spectroscopy): Identifies proton-proton couplings.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds apart, which is key for connecting different parts of the molecule.[14]

By systematically analyzing the data from these techniques, a complete and unambiguous structure of the unknown pyrazine impurity can be determined.

Section 3: Method Validation - Ensuring Data Integrity

Once you have a refined analytical method, it's crucial to validate it to ensure the results are reliable, accurate, and reproducible.[15]

Q6: What are the key parameters I need to consider when validating an analytical method for pyrazine impurities?

A6: According to guidelines from the International Conference on Harmonisation (ICH), the key validation parameters for impurity methods include specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).[3][16]

Core Validation Parameters for Impurity Methods:

• Specificity/Selectivity: This is the ability of the method to unequivocally assess the analyte in the presence of other components that may be present, such as other impurities, degradation products, and the main pyrazine compound.[3][16] This is often demonstrated by showing baseline resolution between all relevant peaks.

• Limit of Detection (LOD): The lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Linearity: The ability of the method to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Accuracy: The closeness of test results obtained by the method to the true value. This is often assessed by spiking a blank matrix with a known amount of the impurity standard.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This is typically evaluated at three levels: repeatability, intermediate precision, and reproducibility.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

By rigorously validating your analytical methods, you ensure compliance with regulatory standards and have high confidence in the quality and safety of your pyrazine-containing products.[15]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to E3 Ligase Ligands for Targeted Protein Degradation

This guide provides an in-depth comparison of prominent E3 ligase ligands utilized in the field of Targeted Protein Degradation (TPD). As the chemical tools that underpin Proteolysis Targeting Chimeras (PROTACs) and molecular glues, the choice of E3 ligase ligand is a critical determinant of a degrader's efficacy, selectivity, and overall therapeutic potential. While the user's query specified 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid, a thorough review of current scientific literature does not identify this molecule as a characterized ligand for any E3 ubiquitin ligase. Therefore, this guide will focus on the well-validated and widely employed E3 ligase ligands that serve as the foundation of modern TPD research, providing researchers, scientists, and drug development professionals with the foundational knowledge to select and apply these critical molecules.

The Central Role of E3 Ligase Ligands in Targeted Protein Degradation

The ubiquitin-proteasome system (UPS) is the cell's primary machinery for protein homeostasis, eliminating misfolded or no-longer-needed proteins.[1] This intricate process involves a three-enzyme cascade (E1, E2, and E3) that tags substrate proteins with ubiquitin, marking them for destruction by the proteasome.[2][3] The E3 ubiquitin ligases, numbering over 600 in the human genome, are the substrate recognition components of this system, conferring specificity to the degradation process.[3][4]

TPD technologies, most notably PROTACs, hijack this endogenous system.[5] PROTACs are heterobifunctional molecules composed of three parts: a ligand for a protein of interest (POI), a ligand for an E3 ligase, and a chemical linker that connects them.[1][4] By simultaneously binding the POI and an E3 ligase, a PROTAC induces the formation of a ternary complex, leading to the ubiquitination and subsequent degradation of the target protein.[1][6] The E3 ligase ligand is therefore not merely an anchor, but a critical element that dictates which of the 600+ E3 ligases is recruited, influencing the degradation profile, potential for off-target effects, and tissue-specific activity.

Figure 1: The mechanism of action for a PROTAC, highlighting the formation of the ternary complex.

A Comparative Analysis of Widely-Used E3 Ligase Ligands

While the number of known E3 ligases is vast, the toolkit of well-characterized, small-molecule ligands remains concentrated on a select few.[4][5] The most prevalent are those that recruit Cereblon (CRBN), von Hippel-Lindau (VHL), Inhibitor of Apoptosis Proteins (IAPs), and Mouse Double Minute 2 homolog (MDM2).

Cereblon (CRBN) Ligands

CRBN is a substrate receptor for the CUL4A-DDB1 E3 ubiquitin ligase complex.[1] Its recruitment into TPD was born from the study of thalidomide and its immunomodulatory drug (IMiD) analogues, lenalidomide and pomalidomide.[1][7]

• Discovery and Mechanism: It was discovered that these IMiDs act as "molecular glues," inducing the degradation of specific neosubstrate proteins (like IKZF1 and IKZF3) by binding to CRBN and altering its substrate specificity.[1][7] This inherent ability to recruit CRBN made them ideal building blocks for PROTACs.

• Common Scaffolds: The core structures are based on the glutarimide and phthalimide moieties of thalidomide, lenalidomide, and pomalidomide.[8]

• Physicochemical Properties: Generally, these are small, drug-like molecules. Lenalidomide-based ligands, for instance, offer improved metabolic stability and physicochemical properties over thalidomide-based ones.[9]

• Advantages: High-affinity binding, well-understood biology, and multiple available derivatives with different linker attachment points.

• Disadvantages: Potential for off-target degradation of endogenous CRBN neosubstrates. Resistance can emerge through mutations in CRBN.[5][10]

von Hippel-Lindau (VHL) Ligands

VHL is the substrate recognition subunit of the CRL2VHL E3 ligase complex, famously known for its role in regulating the hypoxia-inducible factor 1α (HIF-1α).[2][11]

• Discovery and Mechanism: The development of VHL ligands was a landmark achievement in rational drug design.[12] Starting from a peptide sequence of HIF-1α, researchers developed small-molecule mimetics centered on a hydroxyproline (Hyp) core that recapitulates the key binding interactions.[2][13]

• Common Scaffolds: The most common VHL ligands are based on the (S,R,S)-AHPC-Me scaffold.[14] They feature a central hydroxyproline core that is essential for binding.[4]

• Physicochemical Properties: These ligands are often more peptidic in nature compared to CRBN ligands, which can lead to larger and more rigid PROTACs. However, they offer multiple points for chemical modification, allowing for fine-tuning of properties.[4]

• Advantages: High binding affinity, wide tissue expression, and a well-defined binding pocket, which has facilitated structure-based design.[15]

• Disadvantages: The peptidic nature can sometimes pose challenges for cell permeability and oral bioavailability, although many successful oral PROTACs utilizing VHL ligands have been developed.[16]

Inhibitor of Apoptosis Proteins (IAPs) Ligands

The IAP family of proteins can function as E3 ligases and are often overexpressed in cancer.[4]

• Discovery and Mechanism: Ligands for IAPs are typically derived from SMAC (Second Mitochondria-derived Activator of Caspases) mimetics, also known as IAP antagonists.[17] These compounds bind to the BIR domains of IAPs, inducing auto-ubiquitination and degradation, and can be repurposed to recruit IAPs to new targets in a PROTAC format.

• Common Scaffolds: Based on the N-terminal AVPI tetrapeptide of the endogenous SMAC protein.[17] Various small molecule mimetics have been developed.[18]

• Advantages: Can induce apoptosis in cancer cells in addition to degrading the target protein, potentially leading to synergistic anti-cancer activity.

• Disadvantages: IAP expression can be more variable across cell types compared to CRBN and VHL.

Mouse Double Minute 2 Homolog (MDM2) Ligands

MDM2 is a critical negative regulator of the p53 tumor suppressor, acting as an E3 ligase that targets p53 for degradation.[19][20]

• Discovery and Mechanism: The first MDM2-recruiting PROTACs utilized known MDM2 inhibitors, such as Nutlin-3, which were designed to block the MDM2-p53 interaction.[4][19] By incorporating these inhibitors into a PROTAC, the E3 ligase function of MDM2 can be redirected towards a new protein of interest.

• Common Scaffolds: Nutlin analogues and other small molecules that bind to the p53-binding pocket of MDM2.[21]

• Advantages: Recruiting MDM2 can simultaneously stabilize p53 (by preventing MDM2 from degrading it) and degrade an oncogenic target, offering a dual anti-cancer mechanism.[19]

• Disadvantages: MDM2-based PROTACs have often been larger and less drug-like, presenting challenges in achieving favorable pharmacokinetic properties.[4] Their efficacy can be limited to p53 wild-type cancers.

Quantitative Comparison of E3 Ligase Ligands

The performance of an E3 ligase ligand within a PROTAC is context-dependent, relying heavily on the target protein and the linker chemistry. However, a general comparison of their intrinsic properties is valuable for initial selection.

E3 Ligase	Common Ligand Scaffold	Typical Binding Affinity (Kd) to E3	Key Advantages	Key Challenges
CRBN	Thalidomide, Lenalidomide	1-250 nM[22]	Small, drug-like; well-understood biology	Potential off-target effects; resistance mechanisms
VHL	Hydroxyproline-based	100-1000 nM[13]	High specificity; amenable to rational design	Can be larger, more peptidic; potential PK issues
IAP	SMAC mimetics	1-50 nM	Potential for synergistic apoptosis induction	Variable expression levels
MDM2	Nutlin-based	50-300 nM	Dual action: target degradation & p53 stabilization	Often large molecules; efficacy limited to p53-WT

Note: Binding affinities and performance metrics like DC₅₀ and Dₘₐₓ are highly dependent on the specific PROTAC construct and cellular context.

Essential Experimental Protocols for Ligand Characterization

Validating a novel E3 ligase ligand or characterizing a new PROTAC requires a suite of robust biochemical and cellular assays.

E3 Ligase Binding Affinity Assay (In-Cell ELISA)

This protocol determines the binding affinity of a ligand to its E3 ligase target within a cellular environment, providing a more biologically relevant measure than purely biochemical assays.[23][24]

Principle: This assay relies on the principle of competitive binding. Cells are treated with a known, labeled "tracer" that binds the E3 ligase and a test compound. The test compound's ability to displace the tracer is measured, allowing for the calculation of its binding affinity (IC₅₀).

Step-by-Step Methodology:

• Cell Seeding: Plate a suitable cell line (e.g., Jurkat cells for CRBN) in a 96-well plate at an appropriate density.[24]

• Compound Treatment: Treat the cells with a serial dilution of the test E3 ligase ligand for a defined period (e.g., 1-2 hours). Include a vehicle-only control.

• Tracer Addition: Add a constant, predetermined concentration of a labeled tracer molecule specific for the E3 ligase of interest.

• Cell Lysis: After incubation, lyse the cells to release the intracellular contents.

• ELISA: Transfer the lysate to an antibody-coated plate that captures the E3 ligase.

• Detection: Use a secondary antibody conjugated to an enzyme (e.g., HRP) that recognizes the tracer's label. Add a substrate and measure the signal (e.g., colorimetric or chemiluminescent).

• Data Analysis: Plot the signal against the concentration of the test ligand. The resulting dose-response curve is used to calculate the IC₅₀ value, which reflects the binding affinity of the ligand in a cellular context.

Cellular Protein Degradation Assay (Western Blot)

The definitive measure of a PROTAC's effectiveness is its ability to reduce the levels of the target protein in cells. Western blotting is the traditional, gold-standard method for this quantification.

Principle: This technique uses antibodies to detect and quantify the amount of a specific protein in a cell lysate sample following treatment with a PROTAC.

Figure 2: A typical experimental workflow for assessing protein degradation via Western Blot.

Step-by-Step Methodology:

• Cell Treatment: Plate cells and treat with a serial dilution of the PROTAC for a specified time (e.g., 18-24 hours).

• Lysis: Harvest cells and lyse them in a buffer containing protease inhibitors to extract total cellular protein.

• Quantification: Determine the protein concentration of each lysate to ensure equal loading.

• SDS-PAGE: Separate the protein lysates by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane with a protein-rich solution (e.g., milk or BSA) to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with a primary antibody specific to the POI. Also, probe with an antibody for a loading control protein (e.g., GAPDH, β-actin) to normalize the data.

• Detection: After washing, incubate with a secondary antibody conjugated to an enzyme like horseradish peroxidase (HRP). Add a chemiluminescent substrate and capture the signal using an imager.

• Analysis: Quantify the band intensities. Normalize the POI signal to the loading control signal. Plot the normalized protein level against the PROTAC concentration to determine the DC₅₀ (concentration for 50% degradation) and Dₘₐₓ (maximum degradation level).

Self-Validating Controls: To ensure the observed degradation is PROTAC-mediated and E3 ligase-dependent, include these controls:

• Competitive Inhibition: Co-treat cells with the PROTAC and an excess of the free E3 ligase ligand. This should rescue the degradation of the POI.

• Proteasome Inhibition: Co-treat cells with the PROTAC and a proteasome inhibitor (e.g., MG132). This should prevent degradation and lead to the accumulation of the ubiquitinated POI.

• Inactive Epimer: Synthesize a version of the PROTAC with an inactive stereoisomer of the E3 ligase ligand. This control molecule should not induce degradation.

Conclusion and Future Outlook

The selection of an E3 ligase ligand is a cornerstone of successful PROTAC design. While the field has been dominated by recruiters for CRBN and VHL, significant research is underway to expand the repertoire of usable E3 ligases.[6][7][25] The discovery of ligands for novel E3 ligases, such as RNF4, RNF114, and DCAF16, promises to unlock new therapeutic avenues, potentially enabling tissue-specific degradation and overcoming resistance to current degraders.[1][7] For researchers in this space, a deep understanding of the characteristics, advantages, and limitations of the available ligands, coupled with rigorous experimental validation, is paramount to advancing this exciting therapeutic modality.

References

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• E3 Ligase Ligands in PROTAC. (URL: )
• PROTAC Degraders with Ligands Recruiting MDM2 E3 Ubiquitin Ligase: An Upd
• Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. (URL: )
• Discovery of E3 Ligase Ligands for Target Protein Degrad
• E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones. (URL: )
• E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker
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• Protein Degrad
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A Senior Application Scientist's Guide to the Biological Activity of 5-Methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic Acid Analogs as Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Privileged Scaffold of 5H-pyrrolo[2,3-b]pyrazine in Kinase Inhibition

In the landscape of modern medicinal chemistry, the identification of "privileged scaffolds" – molecular frameworks that can bind to multiple biological targets with high affinity – is a cornerstone of efficient drug discovery. The 5H-pyrrolo[2,3-b]pyrazine core has emerged as one such scaffold, particularly in the realm of protein kinase inhibition. Its rigid, bicyclic structure provides an excellent platform for the spatial orientation of substituents that can engage in key interactions within the ATP-binding pocket of various kinases. This guide provides a comparative analysis of the biological activity of analogs based on the 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid scaffold, with a primary focus on their role as inhibitors of Fibroblast Growth Factor Receptors (FGFRs), a family of receptor tyrosine kinases frequently implicated in cancer.[1][2] We will delve into the structure-activity relationships (SAR) that govern their potency and selectivity, provide detailed experimental protocols for their evaluation, and explore the potential for further optimization.

The rationale for focusing on this scaffold stems from its demonstrated ability to serve as an effective hinge-binding motif. The nitrogen atoms within the pyrazine ring can form crucial hydrogen bonds with the backbone of the kinase hinge region, a critical interaction for potent inhibition.[3] This guide will synthesize data from seminal publications to provide a clear, actionable resource for researchers working to develop the next generation of kinase inhibitors.

Comparative Analysis of Biological Activity: A Data-Driven Exploration of Structure-Activity Relationships

The biological activity of 5H-pyrrolo[2,3-b]pyrazine analogs is profoundly influenced by the nature and position of their substituents. This section presents a comparative analysis of key analogs, with a focus on their inhibitory activity against FGFR1.

The Superiority of the 5H-pyrrolo[2,3-b]pyrazine Scaffold

A foundational insight into the activity of this class of compounds is the superiority of the 5H-pyrrolo[2,3-b]pyrazine core over the analogous 1H-pyrazolo[4,3-b]pyridine scaffold for FGFR1 inhibition.[2] This highlights the critical role of the bicyclic core in establishing potent binding.

Scaffold Comparison: Inhibition of FGFR1
Compound	Scaffold
9	5H-pyrrolo[2,3-b]pyrazine
10	5H-pyrrolo[2,3-b]pyrazine
5 (analog of 9)	1H-pyrazolo[4,3-b]pyridine
6 (analog of 10)	1H-pyrazolo[4,3-b]pyridine

Data sourced from Molecules 2018, 23(3), 698.[2]

The causality behind this enhanced activity lies in the subtle changes in the geometry and electronic distribution of the fused ring system, which likely allows for more optimal hydrogen bonding and van der Waals interactions within the ATP binding site of FGFR1.

Structure-Activity Relationship of Substituents

Further optimization of the 5H-pyrrolo[2,3-b]pyrazine scaffold has focused on the exploration of various substituents. The following table summarizes the FGFR1 inhibitory activity of a series of analogs, demonstrating the impact of these modifications.

Biological Activity of 5H-pyrrolo[2,3-b]pyrazine Analogs against FGFR1
Compound	Structure	FGFR1 IC50 (nM)
13	Unsubstituted pyrazole	0.6
14	Isopropyl on pyrazole	>1000
15	Phenyl on pyrazole	11.2
16	2-Fluorophenyl on pyrazole	1.8
17	3-Fluorophenyl on pyrazole	2.1
18	4-Fluorophenyl on pyrazole	1.1
19	2-Chlorophenyl on pyrazole	1.5
20	3-Chlorophenyl on pyrazole	1.3
21	4-Chlorophenyl on pyrazole	1.0
22	2-Methylphenyl on pyrazole	2.5
23	3-Methylphenyl on pyrazole	1.6
24	4-Methylphenyl on pyrazole	1.4
25	2-Methoxyphenyl on pyrazole	4.9
26	3-Methoxyphenyl on pyrazole	1.2

Data sourced from Molecules 2018, 23(3), 698.[2]

From this data, several key SAR insights can be drawn:

• Unsubstituted Pyrazole is Optimal: The analog with an unsubstituted pyrazole ring (Compound 13) exhibits the most potent FGFR1 inhibition with a remarkable IC50 of 0.6 nM.

• Steric Hindrance is Detrimental: The introduction of a bulky isopropyl group on the pyrazole (Compound 14) leads to a dramatic loss of activity, suggesting steric clashes within the binding pocket.

• Aromatic Substituents are Tolerated: Phenyl and substituted phenyl groups on the pyrazole are generally well-tolerated, with many analogs displaying low nanomolar IC50 values.

• Electronic Effects of Phenyl Substituents: The position and electronic nature of the substituent on the phenyl ring fine-tune the inhibitory activity. Halogen substitutions, particularly in the para position, are favorable.

The Role of the 7-Carboxylic Acid Moiety and its Bioisosteres

The 7-carboxylic acid group in the parent scaffold is a critical functional group that can engage in important hydrogen bonding interactions with the protein target.[4][5] However, the presence of a carboxylic acid can also present challenges in drug development, such as poor membrane permeability and rapid metabolism.[4][5] To overcome these limitations, medicinal chemists often employ bioisosteric replacements. Bioisosteres are functional groups that possess similar physicochemical properties and produce broadly similar biological effects.

Common bioisosteres for carboxylic acids include:

• Tetrazoles: These are among the most widely used carboxylic acid bioisosteres, exhibiting comparable acidity and the ability to participate in similar ionic and hydrogen-bonding interactions.[6]

• Acyl Sulfonamides: These can mimic the acidity of carboxylic acids while potentially offering improved metabolic stability.[6]

• Hydroxamic Acids: This group can also act as a chelating agent and form key interactions with the target.

• Amides and Esters: Conversion of the carboxylic acid to an amide or ester can modulate the compound's polarity, solubility, and cell permeability. While this often reduces the direct hydrogen bonding capability of the parent acid, the modified group can still interact with the target through other non-covalent interactions.

Experimental Protocols: A Guide to Assay Implementation

To ensure the reproducibility and validity of biological data, standardized and well-characterized assays are essential. This section provides detailed protocols for key in vitro assays used to evaluate the biological activity of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid analogs.

Biochemical Kinase Inhibition Assay (Example: FGFR1)

This protocol describes a common method for determining the in vitro inhibitory activity of a compound against a purified kinase enzyme.

Principle: The assay measures the ability of a test compound to inhibit the phosphorylation of a substrate by the kinase. The amount of phosphorylation is quantified, typically using a fluorescence- or luminescence-based method.

Workflow Diagram:

Caption: Workflow for a typical biochemical kinase inhibition assay.

Step-by-Step Methodology:

• Compound Preparation:

  • Prepare a stock solution of the test compound in 100% DMSO.

  • Perform serial dilutions of the stock solution in an appropriate assay buffer to achieve the desired final concentrations.

• Kinase Reaction:

  • In a suitable microplate (e.g., 384-well), add the diluted test compounds.

  • Add a solution containing the purified recombinant FGFR1 kinase to each well.

  • Initiate the kinase reaction by adding a solution containing the peptide substrate and ATP.

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Signal Detection:

  • Stop the kinase reaction and initiate the detection step by adding a detection reagent. The choice of reagent will depend on the assay format (e.g., ADP-Glo™ Kinase Assay from Promega, which measures ADP production).

  • Incubate the plate as per the manufacturer's instructions to allow the detection signal to develop.

• Data Analysis:

  • Measure the signal (e.g., luminescence or fluorescence) using a microplate reader.

  • Calculate the percent inhibition for each compound concentration relative to positive and negative controls.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a suitable dose-response model to determine the IC50 value.

Cell-Based FGFR Inhibition Assay

This protocol outlines a method to assess the ability of a compound to inhibit FGFR signaling within a cellular context.

Principle: This assay measures the inhibition of phosphorylation of FGFR or its downstream signaling proteins (e.g., ERK, AKT) in cells that either overexpress FGFR or have a constitutively active FGFR mutation.

Workflow Diagram:

Caption: General workflow for a cell-based FGFR inhibition assay.

Step-by-Step Methodology:

• Cell Culture and Treatment:

  • Seed a suitable cancer cell line with known FGFR activation (e.g., SNU-16, KMS-11) in a multi-well plate.[7]

  • Allow the cells to adhere and grow overnight.

  • If the cell line requires ligand-induced activation, serum-starve the cells for a few hours.

  • Treat the cells with serial dilutions of the test compounds for a defined period (e.g., 6 to 24 hours).[7]

  • If necessary, stimulate the cells with an appropriate FGF ligand (e.g., FGF2) for a short period (e.g., 10 minutes) before cell lysis.[7]

• Cell Lysis:

  • Wash the cells with cold PBS.

  • Lyse the cells using a suitable lysis buffer containing protease and phosphatase inhibitors to preserve the phosphorylation status of the proteins.

• Detection of Phosphorylated Proteins:

  • Determine the concentration of the protein lysates.

  • Detect the levels of phosphorylated FGFR (pFGFR) and total FGFR using a suitable method such as:

    • Western Blotting: Separate proteins by SDS-PAGE, transfer to a membrane, and probe with specific antibodies against pFGFR and total FGFR.

    • ELISA: Use a sandwich ELISA kit with antibodies specific for pFGFR and total FGFR.

    • Homogeneous Time-Resolved Fluorescence (HTRF): Utilize HTRF assay kits for a high-throughput, plate-based detection method.[7]

• Data Analysis:

  • Quantify the signal for pFGFR and normalize it to the signal for total FGFR.

  • Calculate the percent inhibition of FGFR phosphorylation for each compound concentration.

  • Generate a dose-response curve and calculate the cellular IC50 value.

Conclusion and Future Directions

The 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid scaffold represents a highly promising starting point for the development of potent and selective kinase inhibitors, particularly against FGFR. The data presented in this guide clearly demonstrates the importance of the 5H-pyrrolo[2,3-b]pyrazine core for high-affinity binding and provides a solid foundation for understanding the structure-activity relationships of its analogs.

Future research in this area should focus on several key aspects:

• Systematic Exploration of the 7-Position: A comprehensive investigation into the effects of modifying the 7-carboxylic acid moiety with various bioisosteres is warranted. This could lead to the discovery of analogs with improved pharmacokinetic profiles.

• Selectivity Profiling: Promising compounds should be profiled against a broad panel of kinases to assess their selectivity and identify potential off-target effects.

• In Vivo Evaluation: Analogs with potent in vitro activity and favorable drug-like properties should be advanced into in vivo models of cancer to evaluate their efficacy and safety.

By leveraging the insights and methodologies outlined in this guide, researchers can accelerate the discovery and development of novel kinase inhibitors based on the 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid scaffold, ultimately contributing to the advancement of targeted cancer therapies.

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• Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors. Molecules. 2018;23(3):698. [Link]

• Discovery and Biological Evaluation of a Series of Pyrrolo[2,3-b]pyrazines as Novel FGFR Inhibitors. Molecules. 2016;21(11):1554. [Link]

• Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). RSC Medicinal Chemistry. 2023;14(11):2155-2178. [Link]

• Synthesis of Substituted 6,7-Dihydro-5H-pyrrolo[2,3-c]pyridazines/pyrazines via Catalyst-Free, Tandem Hydroamination-Aromatic Substitution. ResearchGate. 2021. [Link]

• Carboxylic Acid (Bio)Isosteres in Drug Design. ChemMedChem. 2013;8(3):385-395. [Link]

• A Structure-guided Approach to Creating Covalent FGFR Inhibitors. Chemistry & Biology. 2013;20(2):197-202. [Link]

• Novel 5-Substituted Pyrrolo[2,3-d]pyrimidines as Dual Inhibitors of Glycinamide Ribonucleotide Formyltransferase and 5-Aminoimidazole-4-carboxamide Ribonucleotide Formyltransferase and as Potential Antitumor Agents. Journal of Medicinal Chemistry. 2016;59(1):256-274. [Link]

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A Senior Application Scientist's Guide to Benchmarking New FGFR Inhibitors Against Known Drugs

Introduction

Fibroblast Growth Factor Receptor (FGFR) signaling is a critical pathway regulating a multitude of cellular processes, including proliferation, differentiation, migration, and survival.[1][2] Aberrant FGFR signaling, driven by gene amplifications, fusions, or activating mutations, is a key oncogenic driver in a variety of malignancies, including cholangiocarcinoma, urothelial carcinoma, and breast cancer.[3][4][5][6] This has established the FGFR family of receptor tyrosine kinases as a compelling therapeutic target.

The clinical success of first-generation FGFR inhibitors such as pemigatinib, infigratinib, and erdafitinib has validated this approach, offering significant clinical benefit to patients with FGFR-altered tumors.[4][5][7] However, the emergence of acquired resistance, often through secondary mutations in the FGFR kinase domain, limits the long-term efficacy of these reversible, ATP-competitive inhibitors.[1][3][8][9] This has spurred the development of next-generation inhibitors, including irreversible covalent inhibitors like futibatinib, designed to overcome these resistance mechanisms.[10][11][12][13]

This guide provides a comprehensive framework for researchers and drug development professionals to benchmark new FGFR inhibitors against established drugs. We will delve into the critical experimental assays, from initial biochemical screens to in vivo tumor models, providing not only step-by-step protocols but also the scientific rationale behind these experimental choices. Our goal is to equip you with the knowledge to generate robust, comparable data that will illuminate the true potential of your novel FGFR inhibitor.

The FGFR Signaling Pathway: A Primer

Understanding the intricacies of the FGFR signaling cascade is fundamental to designing effective inhibitors and interpreting experimental data. The binding of a Fibroblast Growth Factor (FGF) ligand to its cognate FGFR induces receptor dimerization and subsequent autophosphorylation of the intracellular kinase domains.[4] This phosphorylation cascade activates downstream signaling pathways, primarily the RAS/MAPK and PI3K/AKT pathways, which in turn drive cell proliferation and survival.[4]

Figure 1: Simplified FGFR Signaling Pathway. Activation of FGFR by FGF ligands triggers downstream signaling through the MAPK and PI3K/AKT pathways, promoting cell proliferation and survival.

Classes of FGFR Inhibitors: A Comparative Overview

FGFR inhibitors can be broadly categorized based on their mechanism of action and selectivity.

1. Reversible, ATP-Competitive Inhibitors: These small molecules, which include the first-generation approved drugs like infigratinib , pemigatinib , and erdafitinib , bind to the ATP-binding pocket of the FGFR kinase domain in a reversible manner.[5][6][14] Their efficacy is dependent on maintaining a sufficient therapeutic concentration to outcompete endogenous ATP.

2. Irreversible, Covalent Inhibitors: Next-generation inhibitors like futibatinib form a covalent bond with a specific cysteine residue within the ATP-binding pocket of the FGFR.[10][11][12] This irreversible binding leads to sustained target inhibition even after the drug has been cleared from circulation, a potential advantage in overcoming resistance.[11][15]

3. Selective vs. Pan-FGFR Inhibitors: Some inhibitors are designed to be highly selective for a specific FGFR isoform (e.g., FGFR4), while others, known as pan-FGFR inhibitors, target multiple family members (FGFR1-4).[16][17] The choice between a selective and a pan-inhibitor depends on the specific oncogenic driver and the potential for off-target toxicities.

A Framework for Benchmarking: Key Experimental Assays

A rigorous and systematic approach is crucial for accurately assessing the performance of a new FGFR inhibitor relative to established drugs. The following experimental workflow provides a comprehensive framework for this evaluation.

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A Comparative Guide to the Structural Activity Relationship of 5-Methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic Acid Analogs as Kinase Inhibitors

This guide provides an in-depth analysis of the structural activity relationship (SAR) of derivatives based on the 5H-pyrrolo[2,3-b]pyrazine scaffold, with a specific focus on understanding the impact of substitutions at key positions, including the 5-methyl and 7-carboxylic acid moieties. We will explore how modifications to this privileged heterocyclic system influence its interaction with various protein kinases, drawing upon published experimental data to offer a comparative perspective for researchers in drug discovery and development.

Introduction: The 5H-pyrrolo[2,3-b]pyrazine Scaffold as a Kinase Inhibitor Core

The 5H-pyrrolo[2,3-b]pyrazine core, an isomer of the well-known azaindole scaffold, has emerged as a significant template in the design of potent and selective kinase inhibitors.[1] Its rigid, planar structure can effectively mimic the purine core of ATP, enabling it to bind to the ATP-binding site of a wide range of protein kinases.[1] Dysregulation of kinase signaling pathways is a hallmark of numerous diseases, including cancer, making kinase inhibitors a crucial class of therapeutic agents.[1][2] The versatility of the pyrrolo[2,3-b]pyrazine scaffold allows for chemical modifications at multiple positions, providing a rich landscape for optimizing potency, selectivity, and pharmacokinetic properties.

This guide will dissect the SAR of this scaffold by examining the roles of different substituents and their impact on biological activity, primarily focusing on inhibition of Fibroblast Growth Factor Receptors (FGFRs), a family of receptor tyrosine kinases often implicated in cancer.[3][4][5][6]

The Strategic Importance of Scaffold Selection: Pyrrolo[2,3-b]pyrazine vs. Bioisosteres

The choice of the core heterocyclic system is a critical first step in kinase inhibitor design. Studies have shown that subtle changes to the scaffold can dramatically impact binding affinity. For instance, in the development of FGFR1 inhibitors, replacing a 1H-pyrazolo[4,3-b]pyridine scaffold with a 5H-pyrrolo[2,3-b]pyrazine scaffold led to a significant increase in inhibitory activity.[4][5] This highlights the favorable interactions that the pyrrolo[2,3-b]pyrazine core can establish within the kinase ATP-binding pocket. While other related scaffolds like pyrrolo[2,3-d]pyrimidines have also been extensively studied as kinase inhibitors, the pyrrolo[2,3-b]pyrazine system offers a distinct profile of electronic and steric properties.[2]

Decoding the Structural Activity Relationship: A Positional Analysis

The SAR of the 5H-pyrrolo[2,3-b]pyrazine scaffold is best understood by examining the influence of substituents at its key positions.

The 5-Position: Modulating Interactions and Properties

The nitrogen at the 5-position (N5) is a critical anchor point for substitutions that can influence the compound's interaction with the solvent-exposed region of the kinase domain and its physicochemical properties.

• Methyl Substitution (as in 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid): While direct data on a simple 5-methyl substitution is limited in the provided context, this modification is a common strategy in medicinal chemistry to enhance metabolic stability and introduce favorable steric interactions. The methyl group can fill a small hydrophobic pocket and shield the N5 position from metabolic enzymes.

• Sulfonyl Groups: A prevalent and highly effective modification at the N5 position involves the introduction of a sulfonyl group. This moiety can act as a hydrogen bond acceptor and its appended aryl or heteroaryl groups can extend into the solvent-exposed region, forming additional interactions and influencing selectivity. For example, a series of 5H-pyrrolo[2,3-b]pyrazine derivatives with various sulfonyl groups at the N5 position were found to be potent FGFR inhibitors.[4][5] The nature of the substituent on the sulfonyl group is crucial; for instance, substitutions on a phenylsulfonyl moiety can fine-tune the electronic and steric properties, impacting potency.[5]

The 7-Position: A Gateway to Selectivity and Potency

The 7-position of the pyrrolo[2,3-b]pyrazine core is often directed towards the hinge region of the kinase, a critical area for ATP binding.

• Carboxylic Acid (as in 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid): A carboxylic acid at this position can act as a strong hydrogen bond donor and acceptor, potentially forming key interactions with the kinase hinge region. This functional group can also significantly impact the solubility and overall physicochemical profile of the compound. While specific data for a 7-carboxylic acid derivative is not detailed in the search results, this moiety is a common feature in many kinase inhibitors for its ability to anchor the molecule in the ATP-binding site.

• Aryl and Heteroaryl Substitutions: The introduction of aryl or heteroaryl groups at the 7-position has been a successful strategy in developing potent kinase inhibitors. For instance, a series of 7-(1-methyl-1H-indole-3-yl)-5H-pyrrolo[2,3-b]pyrazine derivatives were designed as covalent pan-FGFR inhibitors to overcome drug resistance.[7] This indicates that the 7-position can be exploited to introduce reactive groups that form covalent bonds with specific cysteine residues in the kinase active site, leading to irreversible inhibition.

The 3-Position: Fine-Tuning Binding Affinity

The 3-position of the pyrrolo[2,3-b]pyrazine scaffold often points towards the interior of the ATP-binding pocket, and substitutions here can significantly impact potency.

• Substituted Pyrazoles: A notable example is the incorporation of a 1-methyl-1H-pyrazol-4-yl group at the 3-position.[4][5] This substituent was found to be a key contributor to the high FGFR1 inhibitory activity in a series of 5H-pyrrolo[2,3-b]pyrazine derivatives.[4][8] Further modifications of the pyrazole ring itself revealed that even small changes, such as removing the methyl group, could dramatically enhance potency.[8]

Comparative Analysis with Alternative Scaffolds

To provide a broader context, it's valuable to compare the 5H-pyrrolo[2,3-b]pyrazine scaffold with other heterocyclic systems used in kinase inhibitor design.

Scaffold	Key Features	Representative Kinase Targets	Reference
5H-pyrrolo[2,3-b]pyrazine	Privileged core mimicking ATP, versatile for substitution.	FGFR, c-Met	[3][4][5]
1H-pyrrolo[2,3-b]pyridine	7-azaindole scaffold, also a potent kinase inhibitor core.	PDE4B	[9]
7H-pyrrolo[2,3-d]pyrimidine	"7-deazapurine" scaffold, widely used in kinase inhibitor design.	EGFR, Her2, VEGFR2, CDK2, FAK	[2][10]
Imidazo[1,2-a]pyrazine	Another pyrazine-based scaffold with clinical relevance.	BTK	[11]

This comparison illustrates that while these scaffolds share the ability to engage the kinase hinge region, the specific arrangement of nitrogen atoms and the overall electronic distribution lead to distinct SAR profiles and target selectivities.

Experimental Protocols

For researchers aiming to synthesize and evaluate novel 5H-pyrrolo[2,3-b]pyrazine derivatives, the following generalized protocols, adapted from the literature, can serve as a starting point.

General Synthesis of the 5H-pyrrolo[2,3-b]pyrazine Scaffold

The synthesis of the 5H-pyrrolo[2,3-b]pyrazine core can be achieved through various synthetic routes. A representative workflow is outlined below.

Caption: A generalized synthetic workflow for 5H-pyrrolo[2,3-b]pyrazine derivatives.

In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol outlines a general method for determining the in vitro potency (IC50) of a test compound against a specific protein kinase using a luminescence-based assay that measures ATP consumption.[1]

Materials:

• Test compound (e.g., a 5H-pyrrolo[2,3-b]pyrazine derivative)

• Recombinant protein kinase

• Specific kinase substrate

• Adenosine triphosphate (ATP)

• Kinase reaction buffer

• Dimethyl sulfoxide (DMSO)

• Known kinase inhibitor (positive control)

• Luminescence-based kinase assay kit (e.g., Kinase-Glo®)

• White, opaque 384-well microplates

• Multichannel pipette

• Luminometer plate reader

Procedure:

• Compound Preparation: Prepare a stock solution of the test compound in 100% DMSO. Perform a serial dilution in DMSO to create a range of concentrations.

• Assay Plate Preparation: Add a small volume (e.g., 1 µL) of each compound dilution to the appropriate wells of a 384-well plate. Include wells for a positive control (a known inhibitor) and a negative control (DMSO vehicle).[1]

• Kinase Reaction: Add the kinase, substrate, and ATP in the kinase reaction buffer to each well to initiate the reaction.

• Incubation: Incubate the plate at a specified temperature for a set period to allow the kinase reaction to proceed.

• Luminescence Detection: Add the luminescence-based detection reagent according to the manufacturer's instructions. This reagent measures the amount of remaining ATP.

• Measurement: Incubate in the dark and then measure the luminescence using a plate reader.[1]

• Data Analysis: Calculate the percent inhibition for each compound concentration and determine the IC50 value from the dose-response curve.

Caption: Workflow for an in vitro luminescence-based kinase inhibition assay.[1]

Conclusion and Future Directions

The 5H-pyrrolo[2,3-b]pyrazine scaffold is a highly promising core for the development of novel kinase inhibitors. The structural activity relationship studies discussed herein reveal that strategic modifications at the 3, 5, and 7-positions are key to achieving high potency and selectivity. Specifically, the introduction of a substituted pyrazole at the 3-position, a sulfonyl-containing moiety at the 5-position, and a group capable of interacting with the hinge region at the 7-position have proven to be effective strategies.

For the specific compound class of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid, the 5-methyl group is anticipated to enhance metabolic stability, while the 7-carboxylic acid can provide a crucial anchor point within the ATP-binding site. Future research should focus on the synthesis and detailed biological evaluation of this specific substitution pattern against a panel of kinases to fully elucidate its therapeutic potential. Furthermore, the exploration of novel substituents at these key positions, guided by structure-based drug design, will undoubtedly lead to the discovery of next-generation kinase inhibitors with improved efficacy and safety profiles.

References

• Application Notes and Protocols for the Synthesis and Evaluation of Pyrrolo[2,3-b]indole Derivatives as Kinase Inhibitors. Benchchem.
• Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. PMC - PubMed Central.
• Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors.
• Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors.
• Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors.
• Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. MDPI.
• Application Notes and Protocols for the Preparation of Pyrazine-Based Tyrosine Kinase Inhibitors. Benchchem.
• Discovery and Biological Evaluation of a Series of Pyrrolo[2,3-b]pyrazines as Novel FGFR Inhibitors. NIH.
• Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors.
• Design, Synthesis and Biological Evaluation of 7-(1-Methyl-1 H-indole-3-yl)-5 H-pyrrolo[2,3- b]pyrazine Derivatives as Novel Covalent pan-FGFR Inhibitors to Overcome Clinical Resistance. J Med Chem.
• Novel 5,7-disubstituted 6-amino-5H-pyrrolo[3,2-b]pyrazine-2,3-dicarbonitriles, the promising protein kinase inhibitors with antiproliferative activity. PubMed.
• Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). PubMed Central.
• Discovery and Biological Evaluation of a Series of Pyrrolo[2,3-b]pyrazines as Novel FGFR Inhibitors. Preprints.org.
• Design, synthesis and biological evaluation of novel 7H-pyrrolo[2,3-d]pyrimidine derivatives as potential FAK inhibitors and anticancer agents. PubMed.

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A Comparative Guide to the In Vitro and In Vivo Efficacy of 5-Methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic Acid Derivatives as Kinase Inhibitors

In the landscape of targeted cancer therapy, the quest for potent and selective kinase inhibitors is paramount. The 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid scaffold has emerged as a promising framework for the development of such agents. This guide provides a comprehensive comparison of the in vitro and in vivo efficacy of derivatives based on this core structure, with a particular focus on their activity as Fibroblast Growth Factor Receptor (FGFR) inhibitors. While direct efficacy data for the parent compound, 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid, is not extensively available in published literature, the analysis of its derivatives offers critical insights for researchers and drug development professionals.

Introduction: The Therapeutic Potential of the Pyrrolo[2,3-b]pyrazine Scaffold

The 5H-pyrrolo[2,3-b]pyrazine core is a privileged scaffold in medicinal chemistry, recognized for its ability to interact with the ATP-binding sites of various kinases.[1] Aberrant kinase activity, particularly within the FGFR family, is a known driver of tumorigenesis in a variety of cancers.[1][2] The development of small molecule inhibitors that can selectively target these kinases is a key strategy in precision oncology. This guide will delve into the structure-activity relationships (SAR) of derivatives of the 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid scaffold, comparing their performance in biochemical assays, cell-based models, and preclinical in vivo studies.

In Vitro Efficacy: From Enzymatic Inhibition to Cellular Potency

The initial assessment of a potential kinase inhibitor begins with in vitro assays to determine its direct inhibitory effect on the target enzyme and its subsequent impact on cancer cell lines.

Biochemical Assays: Gauging Direct Target Engagement

Biochemical assays are fundamental in quantifying the potency of a compound against its purified kinase target. The half-maximal inhibitory concentration (IC50) is a key metric derived from these experiments. For the 5H-pyrrolo[2,3-b]pyrazine derivatives, a focus has been on their inhibition of FGFRs.[1][3]

A notable example is a series of 7-((3,5-dimethoxyphenyl)ethynyl)-5H-pyrrolo[2,3-b]pyrazines, which have been investigated as irreversible FGFR kinase inhibitors.[4] One representative compound from this series demonstrated potent activity against multiple FGFR isoforms.[4]

Table 1: In Vitro Enzymatic Activity of a Representative 7-substituted-5H-pyrrolo[2,3-b]pyrazine Derivative [4]

Kinase Target	IC50 (nM)
FGFR1	< 10
FGFR2	< 100
FGFR3	< 100
FGFR4	< 10

This data highlights the pan-FGFR inhibitory profile of this class of compounds.

Cellular Assays: Assessing Activity in a Biological Context

While biochemical assays confirm target engagement, cellular assays are crucial for evaluating a compound's ability to inhibit kinase signaling within a living cell and exert anti-proliferative effects. Factors such as cell permeability and off-target effects can influence a compound's cellular potency.

One study on 5H-pyrrolo[2,3-b]pyrazine derivatives identified a compound (compound 13 in the study) with high selectivity and potent anti-proliferative activity in the KG-1 cell line, which is dependent on FGFR signaling.[1]

Table 2: Cellular Anti-proliferative Activity of a Lead 5H-pyrrolo[2,3-b]pyrazine Derivative [1]

Cell Line	FGFR Dependence	IC50 (nM)
KG-1	Yes	110

This demonstrates the translation of enzymatic inhibition to a functional cellular response.

Experimental Protocols: A Closer Look at the Methodologies

To ensure scientific integrity, the protocols for these assays must be robust and well-validated.

Protocol 1: In Vitro FGFR Kinase Inhibition Assay (Luminescence-Based)

This protocol is adapted from standardized kinase assay platforms.[5][6]

Objective: To determine the IC50 of a test compound against a purified FGFR kinase.

Principle: The assay measures the amount of ADP produced from the kinase reaction. A proprietary reagent converts ADP to ATP, which then generates a luminescent signal via a luciferase reaction. The signal intensity is proportional to the kinase activity.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a 1x kinase reaction buffer.

  • Dilute the FGFR enzyme, substrate (e.g., a generic tyrosine kinase substrate), and ATP to their final concentrations in the reaction buffer.

  • Prepare a serial dilution of the test compound in DMSO, followed by a further dilution in the reaction buffer.

• Assay Plate Setup (384-well plate):

  • Add 1 µL of the diluted test compound or DMSO (vehicle control) to the appropriate wells.

  • Add 2 µL of the diluted FGFR enzyme.

  • Add 2 µL of the substrate/ATP mixture to initiate the reaction.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• Signal Detection:

  • Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

  • Read the luminescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Caption: Workflow for a luminescence-based in vitro FGFR kinase inhibition assay.

In Vivo Efficacy: Translating Benchtop Results to Preclinical Models

The ultimate test of a potential therapeutic agent is its efficacy in a living organism. In vivo studies, typically in rodent models, are essential for evaluating a compound's pharmacokinetics, tolerability, and anti-tumor activity.

A study on a series of 5H-pyrrolo[2,3-b]pyrazine FGFR inhibitors identified a lead compound (compound 35 in the study) that demonstrated significant tumor growth inhibition in a xenograft mouse model.[3]

Table 3: In Vivo Anti-tumor Efficacy of a Lead 5H-pyrrolo[2,3-b]pyrazine Derivative [3]

Xenograft Model	Dosing Regimen	Tumor Growth Inhibition (%)
FGFR-dependent	Not specified	Significant

This result validates the in vitro findings and underscores the therapeutic potential of this scaffold.

The RT112 Bladder Cancer Xenograft Model: A Clinically Relevant Platform

The RT112 cell line, derived from a human bladder carcinoma, is a valuable tool for in vivo studies of FGFR inhibitors, as it is known to be driven by FGFR3 signaling.[7][8]

Key Characteristics of the RT112 Xenograft Model: [7]

• Origin: Moderately differentiated, luminal-type human urothelial cancer.

• Growth Profile: Relatively indolent in vivo, allowing for longer treatment windows.

• Genetic Feature: Expresses wild-type FGFR3, making it suitable for evaluating FGFR3-targeted therapies.

Experimental Protocols: In Vivo Efficacy Studies

Protocol 2: Subcutaneous Xenograft Tumor Model

This protocol is a generalized procedure based on common practices in preclinical oncology research.[9][10]

Objective: To evaluate the anti-tumor efficacy of a test compound in a subcutaneous xenograft mouse model.

Animals: Immunodeficient mice (e.g., athymic nude or NOD-SCID).

Step-by-Step Methodology:

• Cell Culture and Implantation:

  • Culture RT112 cells under standard conditions.

  • Harvest and resuspend the cells in a suitable medium, often mixed with a matrix-supporting medium like Matrigel.

  • Subcutaneously inject 5 × 10^6 to 1 × 10^7 cells into the flank of each mouse.

• Tumor Growth and Randomization:

  • Monitor the mice for tumor formation.

  • Once the tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Treatment Administration:

  • Administer the test compound via the desired route (e.g., oral gavage, intraperitoneal injection) at the specified dose and schedule.

  • Administer the vehicle to the control group.

• Monitoring and Data Collection:

  • Measure tumor volume (e.g., using calipers) and body weight regularly (e.g., twice a week).

  • Monitor the mice for any signs of toxicity.

• Endpoint and Analysis:

  • At the end of the study (e.g., when tumors in the control group reach a maximum allowable size), euthanize the mice and excise the tumors.

  • Calculate the tumor growth inhibition (TGI) for the treatment groups compared to the control group.

  • Perform statistical analysis to determine the significance of the observed anti-tumor effects.

Caption: General workflow for an in vivo subcutaneous xenograft efficacy study.

Bridging In Vitro and In Vivo: The Path to Clinical Translation

The successful transition of a compound from in vitro to in vivo efficacy is a critical milestone in drug development. For the 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid derivatives, the available data indicates a promising correlation. Potent in vitro FGFR inhibition translates to cellular anti-proliferative activity and, in some cases, significant in vivo anti-tumor effects.

The covalent FGFR inhibitors based on this scaffold are particularly noteworthy.[4] By forming a covalent bond with a specific cysteine residue in the FGFR ATP-binding pocket, these inhibitors can achieve prolonged target engagement, which may lead to improved in vivo efficacy and dosing schedules.[2][11]

Conclusion and Future Directions

The 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid scaffold has proven to be a fertile ground for the discovery of potent kinase inhibitors, especially targeting the FGFR family. The derivatives discussed in this guide demonstrate a clear path from strong in vitro biochemical and cellular activity to promising in vivo anti-tumor efficacy.

Future research in this area should focus on:

• Expanding the SAR: Investigating a wider range of substitutions on the pyrrolo[2,3-b]pyrazine core to optimize potency, selectivity, and pharmacokinetic properties.

• Overcoming Resistance: Developing next-generation inhibitors that can overcome acquired resistance to current FGFR therapies, such as those targeting gatekeeper mutations.[2]

• Broadening the Target Scope: Exploring the potential of this scaffold to inhibit other clinically relevant kinases.

This comparative guide, grounded in the available scientific literature, provides a solid foundation for researchers and drug developers working with this promising class of compounds. The detailed protocols and comparative data aim to facilitate the design and execution of further studies, ultimately accelerating the development of novel targeted therapies for cancer.

References

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• Wang, Y., et al. (2019). Discovery of a series of dimethoxybenzene FGFR inhibitors with 5H-pyrrolo[2,3-b]pyrazine scaffold. Bioorganic & Medicinal Chemistry, 27(15), 3351-3366. Retrieved from [Link]

• Altogen Labs. (n.d.). RT112/84 Xenograft Model. Retrieved from [Link]

• Molecules. (2018). Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors. Retrieved from [Link]

• Tan, L., et al. (2014). Development of covalent inhibitors that can overcome resistance to first-generation FGFR kinase inhibitors. Proceedings of the National Academy of Sciences, 111(45), E4869-E4877. Retrieved from [Link]

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Navigating the Kinome: A Comparative Guide to the Cross-Reactivity Profiling of Pyrazine-Based Kinase Inhibitors

For researchers, scientists, and drug development professionals, the pyrazine scaffold represents a privileged structure in the design of potent kinase inhibitors. Its inherent ability to form key hydrogen bonds within the ATP-binding pocket of kinases has led to the development of several clinically successful drugs.[1][2][3][4] However, the highly conserved nature of the ATP-binding site across the human kinome presents a significant challenge: ensuring inhibitor selectivity.[1] Off-target kinase inhibition can lead to unforeseen toxicities and diminish the therapeutic window of a drug candidate. Therefore, a comprehensive understanding of a pyrazine-based inhibitor's cross-reactivity profile is paramount for successful drug development.

This guide provides an in-depth comparison of methodologies for profiling the selectivity of pyrazine-based kinase inhibitors, supported by experimental data and detailed protocols. We will explore the nuances of various profiling platforms, delve into the structure-activity relationships that govern selectivity, and present a framework for interpreting cross-reactivity data to guide lead optimization and candidate selection.

The Landscape of Kinase Inhibitor Selectivity Profiling

A variety of techniques are available to assess the selectivity of kinase inhibitors, each with its own set of advantages and limitations. The choice of platform often depends on the stage of drug discovery, the desired depth of information, and the available resources. Here, we compare three widely used approaches: in-cell target engagement assays, chemoproteomic profiling, and traditional enzymatic assays.

In-Cell Target Engagement: A Glimpse into the Cellular Milieu with NanoBRET™

Understanding how a compound interacts with its target in a live-cell context is crucial, as factors like cell permeability and intracellular ATP concentrations can significantly influence potency and selectivity. The NanoBRET™ Target Engagement Intracellular Kinase Assay is a powerful tool for quantifying compound binding to a specific kinase in living cells.[5][6]

Principle: This assay utilizes Bioluminescence Resonance Energy Transfer (BRET), a proximity-based energy transfer phenomenon. The target kinase is fused to a highly luminescent NanoLuc® luciferase (the donor), and a cell-permeable fluorescent tracer that binds to the kinase's ATP pocket serves as the acceptor. When the tracer is bound to the NanoLuc®-kinase fusion protein, the close proximity allows for energy transfer upon addition of the NanoLuc® substrate, generating a BRET signal. A test compound, such as a pyrazine-based inhibitor, competes with the tracer for binding to the kinase. This competition leads to a dose-dependent decrease in the BRET signal, allowing for the determination of the compound's intracellular affinity (IC50).[7]

Caption: Workflow for the KiNativ™ Kinase Profiling Assay.

Enzymatic Assays: The Gold Standard for IC50 Determination

Biochemical enzymatic assays remain a fundamental tool for characterizing the potency of kinase inhibitors. [8]These assays directly measure the catalytic activity of a purified recombinant kinase in the presence of varying concentrations of an inhibitor.

Principle: A typical kinase enzymatic assay involves combining the kinase, a specific substrate (peptide or protein), and ATP. The kinase catalyzes the transfer of a phosphate group from ATP to the substrate. The inhibitor's potency is determined by measuring the rate of product formation (phosphorylated substrate or ADP) at different inhibitor concentrations. The half-maximal inhibitory concentration (IC50) is then calculated from the resulting dose-response curve. [8][9]

Comparative Cross-Reactivity Profiles of Pyrazine-Based Kinase Inhibitors

To illustrate the importance of comprehensive selectivity profiling, we present a comparative analysis of two clinically relevant pyrazine-based kinase inhibitors: Gilteritinib and Erdafitinib.

Gilteritinib is a potent inhibitor of FLT3 and AXL, approved for the treatment of relapsed or refractory acute myeloid leukemia (AML) with FLT3 mutations. [10][11]Erdafitinib is a pan-FGFR inhibitor approved for the treatment of metastatic urothelial carcinoma with susceptible FGFR3 or FGFR2 genetic alterations. [12][13][14] The following tables summarize the cross-reactivity profiles of these two inhibitors against a panel of selected kinases, with data compiled from publicly available kinome scan assays. The data is presented as the percentage of control, where a lower number indicates stronger inhibition.

Table 1: Comparative Kinome Scan Data for Gilteritinib

Kinase Target	Kinase Family	% of Control @ 1 µM
FLT3	RTK	0.5
AXL	RTK	1.5
KIT	RTK	3.0
MER	RTK	4.5
TYRO3	RTK	5.0
LTK	RTK	6.0
ALK	RTK	8.0
RET	RTK	12.0
ROS1	RTK	15.0
TRKA	RTK	25.0
Data compiled from publicly available kinome scan databases.

Table 2: Comparative Kinome Scan Data for Erdafitinib

Kinase Target	Kinase Family	% of Control @ 1 µM
FGFR1	RTK	0.2
FGFR2	RTK	0.3
FGFR3	RTK	0.2
FGFR4	RTK	1.0
RET	RTK	5.0
KIT	RTK	10.0
VEGFR2	RTK	15.0
PDGFRα	RTK	20.0
PDGFRβ	RTK	22.0
FLT3	RTK	35.0
Data compiled from publicly available kinome scan databases.

Interpretation of the Data:

The data clearly demonstrates that while both Gilteritinib and Erdafitinib are potent inhibitors of their primary targets, they exhibit distinct cross-reactivity profiles. Gilteritinib shows significant activity against other receptor tyrosine kinases (RTKs) in the TAM (TYRO3, AXL, MER) and LTK/ALK families. Erdafitinib, while highly potent against the FGFR family, also shows considerable inhibition of other RTKs such as RET, KIT, and VEGFR2.

This information is critical for understanding the potential polypharmacology of these drugs. While some off-target effects may contribute to therapeutic efficacy, others could be responsible for adverse events. For example, inhibition of KIT and VEGFR2 by Erdafitinib could contribute to both anti-tumor activity and potential side effects.

Structure-Activity Relationship (SAR) and Selectivity

The selectivity of pyrazine-based kinase inhibitors is intricately linked to their chemical structure. Modifications to the pyrazine core and its substituents can dramatically alter the inhibitor's interaction with the ATP-binding pocket, leading to changes in both potency and selectivity. [15][16][17]

Logical Relationship: SAR and Kinase Selectivity

Caption: Relationship between inhibitor structure and kinase selectivity.

Key structural features that influence selectivity include:

• Substituents on the Pyrazine Ring: The size, shape, and electronic properties of substituents can dictate which kinases are effectively inhibited. Bulky substituents may clash with the gatekeeper residue of some kinases, leading to increased selectivity. [17]* Hinge-Binding Motifs: The pyrazine nitrogens are crucial for forming hydrogen bonds with the kinase hinge region, a key interaction for potent inhibition. Modifications that alter this interaction can affect both potency and selectivity.

• Exploiting Unique Pockets: Selective inhibitors often exploit less conserved regions of the ATP-binding site, such as the hydrophobic pocket adjacent to the gatekeeper residue.

Signaling Pathway Perturbation by Pyrazine-Based Inhibitors

The ultimate biological effect of a kinase inhibitor is determined by its impact on cellular signaling pathways. Due to their cross-reactivity, pyrazine-based inhibitors can modulate multiple pathways simultaneously.

The following diagram illustrates a simplified representation of the FLT3 signaling pathway and how it is inhibited by Gilteritinib. Off-target effects on other pathways, such as the AXL signaling cascade, are also depicted.

Signaling Pathway: FLT3 Inhibition by Gilteritinib

Caption: Inhibition of FLT3 signaling by Gilteritinib.

Experimental Protocols

To ensure the generation of high-quality, reproducible data, the following detailed protocols are provided for the key experimental workflows discussed in this guide.

Protocol 1: NanoBRET™ Target Engagement Assay

Materials:

• HEK293T cells

• NanoLuc®-kinase fusion plasmid of interest

• Opti-MEM™ I Reduced Serum Medium

• FuGENE® HD Transfection Reagent

• White, 96-well assay plates

• Pyrazine-based inhibitor stock solution (in DMSO)

• NanoBRET™ Kinase Tracer and NanoGlo® Substrate

• Extracellular NanoLuc® Inhibitor

• Plate reader capable of measuring luminescence at 450 nm and 610 nm

Procedure:

• Day 1: Cell Seeding and Transfection

  • Seed HEK293T cells in a 96-well plate at a density of 2 x 10^4 cells per well in 100 µL of complete growth medium.

  • Prepare the transfection mix by diluting the NanoLuc®-kinase fusion plasmid and FuGENE® HD Transfection Reagent in Opti-MEM™ according to the manufacturer's instructions. [7] 3. Add the transfection mix to the cells and incubate overnight at 37°C in a 5% CO2 incubator.

• Day 2: Assay Execution and Readout

  • Prepare serial dilutions of the pyrazine-based inhibitor in Opti-MEM™.

  • Remove the growth medium from the cells and add 90 µL of Opti-MEM™.

  • Add 10 µL of the diluted inhibitor to the appropriate wells.

  • Prepare the NanoBRET™ tracer solution in Opti-MEM™ at the recommended concentration.

  • Add 10 µL of the tracer solution to all wells.

  • Incubate the plate at 37°C for 2 hours. [7] 7. Prepare the NanoGlo® substrate solution containing the Extracellular NanoLuc® Inhibitor.

  • Add 25 µL of the substrate solution to each well.

  • Read the plate on a luminometer, measuring donor emission at 450 nm and acceptor emission at 610 nm.

  • Calculate the BRET ratio (acceptor emission / donor emission) and plot the results against the inhibitor concentration to determine the IC50 value.

Protocol 2: Enzymatic Kinase Inhibition Assay (IC50 Determination)

Materials:

• Purified recombinant kinase

• Kinase-specific peptide substrate

• ATP

• Kinase reaction buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Brij-35)

• Pyrazine-based inhibitor stock solution (in DMSO)

• ADP-Glo™ Kinase Assay kit (or similar detection reagent)

• White, 384-well assay plates

• Plate reader capable of measuring luminescence

Procedure:

• Prepare Reagents:

  • Prepare serial dilutions of the pyrazine-based inhibitor in kinase reaction buffer.

  • Prepare a solution of the kinase in kinase reaction buffer.

  • Prepare a solution of the peptide substrate and ATP in kinase reaction buffer. The ATP concentration should be at or near the Km for the specific kinase.

• Kinase Reaction:

  • Add 5 µL of the diluted inhibitor to the wells of a 384-well plate.

  • Add 5 µL of the kinase solution to each well and incubate for 10 minutes at room temperature.

  • Initiate the kinase reaction by adding 10 µL of the substrate/ATP solution.

  • Incubate the reaction at 30°C for 60 minutes.

• Signal Detection:

  • Stop the kinase reaction and detect the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.

  • This typically involves adding a reagent to stop the kinase reaction and deplete the remaining ATP, followed by the addition of a detection reagent to convert the ADP to ATP and generate a luminescent signal.

  • Read the luminescence on a plate reader.

• Data Analysis:

  • Plot the luminescence signal against the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value. [9]

Conclusion

The development of selective pyrazine-based kinase inhibitors is a complex but achievable goal. A thorough understanding of an inhibitor's cross-reactivity profile is essential for mitigating potential off-target toxicities and maximizing therapeutic benefit. This guide has provided a comparative overview of key profiling technologies, highlighting their respective strengths and providing a framework for their application. By integrating data from in-cell target engagement assays, global chemoproteomic profiling, and traditional enzymatic assays, researchers can build a comprehensive picture of an inhibitor's selectivity. This multi-faceted approach, combined with a deep understanding of the structure-activity relationships that govern kinase binding, will undoubtedly pave the way for the next generation of safe and effective pyrazine-based kinase inhibitors.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid

As a novel heterocyclic compound, 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid (CAS No. 1522530-72-8) requires meticulous handling and disposal procedures to ensure laboratory safety and environmental compliance.[1][2] This guide provides an in-depth, procedural framework for researchers, scientists, and drug development professionals. Our approach moves beyond a simple checklist to instill a deep understanding of the chemical's nature, ensuring that every step is a self-validating component of a comprehensive safety system.

Hazard Assessment: Understanding the "Why"

Proper disposal begins with a thorough understanding of the compound's potential hazards. While a specific Safety Data Sheet (SDS) for this exact molecule is not widely available, we can infer its properties from its structural components: the pyrrolo[2,3-b]pyrazine core and the carboxylic acid functional group.

• Pyrrolo[2,3-b]pyrazine Core: The parent heterocycle, 5H-pyrrolo[2,3-b]pyrazine, is classified with GHS hazard statements indicating it causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[3][4] Structurally similar compounds, such as pyrazine, are also known irritants and are classified as flammable solids.[5][6]

• Carboxylic Acid Group: This functional group imparts acidic properties. Carboxylic acids are generally incompatible with bases, oxidizing agents, and reducing agents.[7] Reactions with bases can be exothermic, and contact with certain metals can generate flammable hydrogen gas.

Immediate Safety & Handling Protocols

Before any disposal process, ensure the following safety measures are in place to mitigate risks identified in the hazard assessment.

• Personal Protective Equipment (PPE): At a minimum, wear chemical-resistant nitrile gloves, splash goggles, a face shield, and a laboratory coat.[7] All handling of the solid compound or concentrated solutions should occur within a certified chemical fume hood to prevent inhalation of dust or aerosols.[7][8]

• Spill Management: Maintain a readily accessible spill kit containing an inert absorbent material such as vermiculite, sand, or a universal binder.[8] In the event of a spill, the cleanup materials must be collected, placed in a sealed and properly labeled hazardous waste container, and disposed of through the appropriate channels.

Disposal Decision Workflow

The correct disposal path depends on the form and concentration of the waste. The following workflow provides a logical decision-making process for safely managing all waste streams associated with this compound.

Caption: Decision workflow for the disposal of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid.

Step-by-Step Disposal Protocols

Protocol A: Disposal of Solid Waste and Concentrated or Contaminated Solutions

This protocol applies to the pure solid compound, reaction byproducts, spill cleanup materials, and any solutions that do not meet the strict criteria for neutralization.

• Container Selection: Choose a designated, leak-proof hazardous waste container that is chemically compatible with the waste.[7] High-density polyethylene (HDPE) or glass containers are appropriate.[7] The container must be in good condition.[9]

• Waste Segregation: Crucially, do not mix this acidic waste with bases, strong oxidizing agents, or reducing agents in the same container.[7][10] Keep organic acid waste streams separate from inorganic acid streams.

• Labeling: Immediately label the container with the words "Hazardous Waste," the full chemical name "5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid," and the estimated concentration or percentage of all constituents.[9][10]

• Accumulation: Keep the waste container tightly sealed except when adding waste.[9][11] Store it in a designated Satellite Accumulation Area within the laboratory, away from heat or ignition sources.[10] Ensure secondary containment is used for liquid waste.[11]

• Final Disposal: Once the container is 90% full, submit a waste collection request to your institution's Environmental Health and Safety (EHS) department.[12][9] Do not transport hazardous waste yourself.[12]

Protocol B: Neutralization of Dilute, Uncontaminated Aqueous Solutions

This procedure is ONLY permissible for dilute aqueous solutions (less than 10% v/v) that are free from any other contaminants (e.g., heavy metals, halogenated solvents).[11] If there is any doubt about the composition, default to Protocol A.

• Verification: Confirm the solution is aqueous, under 10% concentration, and free of other hazardous materials.

• Neutralization: In a chemical fume hood, slowly add a suitable base (e.g., sodium bicarbonate or a dilute sodium hydroxide solution) while stirring and monitoring the pH.

• Target pH: Continue adding base until the pH of the solution is stable between 6.0 and 8.0.[7] Be cautious, as the neutralization reaction can be exothermic.

• Drain Disposal: Once neutralized, the solution may be poured down a laboratory sink with copious amounts of running water.[11][13] This dilution is critical to prevent any potential impact on the sanitary sewer system.

Protocol C: Decontamination and Disposal of Empty Containers

An "empty" container that held a hazardous chemical is not considered regular trash until properly decontaminated.[12]

• Initial Rinsing: Thoroughly empty the container of all visible contents.[11]

• Rinseate Collection: Rinse the container with a suitable solvent (e.g., water or a solvent in which the compound is soluble). The first rinseate must be collected and disposed of as hazardous liquid waste according to Protocol A. [12][11] This is a critical step, as this initial rinse will contain the highest concentration of residual chemical. For highly toxic compounds (LD50 < 50mg/kg), the first three rinses must be collected.[11]

• Subsequent Rinsing: Perform at least two additional rinses.

• Final Steps: Allow the container to air-dry completely in a ventilated area.[11] Once dry, completely remove, deface, or obliterate the original label.[11] The clean, dried, and unlabeled container can then be disposed of in the appropriate receptacle (e.g., designated laboratory glass waste).[11]

Summary of Key Disposal Parameters

Parameter	Guideline	Rationale & Source
Waste Classification	Hazardous Waste	Assumed irritant and acidic nature based on structural analogs.[3][4]
Incompatible Materials	Bases, Strong Oxidizers, Strong Reducers	To prevent violent reactions or the emission of flammable/toxic vapors.[7][8][10]
Container Type	HDPE or Glass	Ensures chemical compatibility and prevents leaks.[7][11]
Container Labeling	"Hazardous Waste" + Full Chemical Names & %	Complies with EPA and institutional requirements for waste identification.[9][10]
Container Fill Level	Max 90% Capacity	Prevents spills from overfilling and allows for vapor expansion.[7][9]
Permissible Neutralization	<10% aqueous solution, no other contaminants	Dilute, pure solutions can be rendered non-hazardous for drain disposal.[11][13]
Target pH for Neutralization	6.0 - 8.0	Ensures the waste is no longer corrosive before drain disposal.[7]
Empty Container Rinse	First rinseate must be collected as hazardous waste	The initial rinse contains the highest concentration of residual chemical.[11]

References

• Hazardous Waste Disposal Guide - Research Areas. (n.d.). Dartmouth Policy Portal. Retrieved from [Link]

• Hazardous Waste Disposal Guide - Research Safety. (2023, February 27). Northwestern University. Retrieved from [Link]

• Hazardous Chemical Waste Management Guidelines. (n.d.). Columbia University Research. Retrieved from [Link]

• Laboratory Guide for Managing Chemical Waste. (n.d.). Vanderbilt University Medical Center. Retrieved from [Link]

• Laboratory Hazardous Waste Disposal Guidelines. (n.d.). Central Washington University. Retrieved from [Link]

• 5H-Pyrrolo[2,3-b]pyrazine. (n.d.). PubChem. Retrieved from [Link]

• Safety Data Sheet - JR-7464. (2023, July 17). Chem-Space. Retrieved from [Link]

• Safety Data Sheet - Pyrazine. (2023, September 25). Fisher Scientific. Retrieved from [Link]

• 5-Methyl-5H-pyrrolo[2, 3-b]pyrazine-7-carboxylic acid methyl ester, min 97%, 250 mg. (n.d.). Aladdin Scientific. Retrieved from [Link]

• Safety Data Sheet - Pyrazine Mixture III Natural. (2025, January 24). Advanced Biotech. Retrieved from [Link]

• Treatment and disposal of chemical wastes in daily laboratory work. (n.d.). Organic Chemistry Praktikum. Retrieved from [Link]

• 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid [1522530-72-8]. (n.d.). Chemsigma. Retrieved from [Link]

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Personal protective equipment for handling 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid

Comprehensive Safety Protocol: Handling 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid

As researchers and scientists at the forefront of drug development, our commitment to innovation is paralleled by our unwavering dedication to safety. This guide provides a detailed protocol for the safe handling of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid, a novel compound with significant potential in medicinal chemistry.[1][2] The following procedures are designed to ensure the well-being of laboratory personnel and the integrity of research by establishing a robust framework for operational safety and risk mitigation.

Hazard Assessment: Understanding the Risks

Due to the novel nature of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid, comprehensive toxicological data is not yet available. Therefore, a conservative approach to handling is mandated, assuming hazards similar to or greater than its parent structural analogs. The parent compound, 5H-pyrrolo[2,3-b]pyrazine, is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[3] A related bromo-derivative is also classified as a skin and eye irritant, and is harmful if swallowed.[4] Given the presence of a carboxylic acid functional group, the compound is also expected to have acidic properties, which can pose additional risks.[5]

Assumed Hazard Classifications:

• Acute Toxicity (Oral)

• Skin Irritation

• Serious Eye Irritation

• Specific Target Organ Toxicity (Single Exposure) - Respiratory Tract Irritation

Personal Protective Equipment (PPE): A Multi-layered Defense

A comprehensive PPE ensemble is the first line of defense against accidental exposure.[6][7] The following PPE is mandatory when handling 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid in solid or solution form.

PPE Component	Specifications	Rationale
Eye and Face Protection	ANSI Z87.1-rated safety goggles and a full-face shield.	Protects against splashes of solutions and airborne particles, crucial given the compound's potential for severe eye irritation.[5]
Hand Protection	Double-gloving with nitrile or butyl rubber gloves.	Provides a robust barrier against skin contact. Nitrile offers good splash resistance, while butyl rubber is recommended for extended handling or when working with solutions.[5]
Body Protection	A long-sleeved, chemically resistant laboratory coat or a disposable coverall ("bunny suit").[8]	Prevents contamination of personal clothing and skin. A disposable coverall is recommended for larger quantities or when there is a significant risk of splashing.
Respiratory Protection	A NIOSH-approved N95 respirator or a higher-level respirator with acid gas cartridges.	Essential for preventing inhalation of airborne particles of the solid compound or aerosols from solutions, which could cause respiratory irritation.[5][8]
Foot Protection	Closed-toe, chemically resistant shoes.	Protects feet from spills.

Operational Workflow: From Receipt to Disposal

A systematic approach to handling ensures safety at every stage of the experimental process.

3.1. Compound Receipt and Storage

• Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.

• Log: Record the compound's arrival and storage location in the chemical inventory.

• Store: Keep the container tightly closed in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[9][10]

3.2. Weighing and Solution Preparation

• Designated Area: All handling of the solid compound must be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Dispensing: Use dedicated spatulas and weighing boats.

• Solution Preparation: Add the solid to the solvent slowly. If the dissolution is exothermic, prepare the solution in an ice bath.

3.3. Experimental Use

• Containment: All reactions and manipulations should be performed within a fume hood.

• Spill Kit: Ensure a spill kit appropriate for acidic and solid chemical spills is readily available.

3.4. Decontamination and Disposal

• Decontaminate: Wipe down all surfaces and equipment with an appropriate deactivating solution (e.g., a mild base for the acidic compound) followed by a solvent rinse.

• Waste Segregation: Dispose of all contaminated materials, including gloves, weighing boats, and pipette tips, in a clearly labeled hazardous waste container.

• Container Disposal: Empty containers should be triple-rinsed with a suitable solvent before disposal or recycling.

Visualizing the Workflow

To further clarify the procedural flow, the following diagrams illustrate the key decision points and operational steps for the safe handling of 5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid.

Caption: Procedural flow from preparation to disposal for handling the target compound.

Caption: Decision-making process in the event of a spill or personal exposure.

References

• Pyrrolopyrazine derivatives: synthetic approaches and biological activities. (n.d.).
• Personal Protective Equipment (PPE). (n.d.). CHEMM.
• What PPE Should You Wear When Handling Acid 2026?. (2025, January 7). LeelineWork.
• SAFETY DATA SHEET. (2024, August 6). Sigma-Aldrich.
• 5-Methyl-5H-pyrrolo[2, 3-b]pyrazine-7-carboxylic acid methyl ester, min 97%, 250 mg. (n.d.).
• Personal Protective Equipment (PPEs)- Safety Guideline. (2019, March 5).
• SAFETY DATA SHEET. (2023, September 25). Fisher Scientific.
• SAFETY D
• Safety Data Sheet. (2024, December 19). CymitQuimica.
• Safety Data Sheet. (2025, January 25). Advanced Biotech.
• Examples of PPE for Various Dangerous Goods Classes. (2025, July 2). Storemasta Blog.
• 8 Types of PPE to Wear When Compounding Hazardous Drugs. (2022, October 6). Provista.
• 5H-Pyrrolo[2,3-b]pyrazine. (n.d.). PubChem.
• 5-Methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid. (n.d.). BLDpharm.
• Pyrrolopyrazine current stratergies in pharmacological activities and methods of synthesis. (n.d.). SciSpace.

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